5-Pregnen-3beta,21-diol-20-one diacetate

• CAS: 1693-63-6

Core Science & Biosynthesis

Chemical structure and properties of 5-Pregnen-3beta,21-diol-20-one diacetate

This guide provides a comprehensive technical overview of 5-Pregnen-3β,21-diol-20-one diacetate, a derivative of the neurosteroid pregnenolone. Aimed at researchers, scientists, and professionals in drug development, this document delves into the chemical structure, physicochemical properties, synthesis, and potential biological significance of this compound. Given the limited direct literature on this specific diacetate, this guide synthesizes information from closely related pregnane and pregnene steroids to provide a robust and scientifically grounded resource.

Introduction and Chemical Identity

5-Pregnen-3β,21-diol-20-one diacetate belongs to the pregnene class of steroids, which are C21 steroids characterized by a five-membered D-ring fused to a phenanthrene core.[1] The parent compound, pregnenolone (3β-hydroxy-5-pregnen-20-one), is a pivotal endogenous steroid, serving as a precursor to most steroid hormones. The addition of a hydroxyl group at the C-21 position and subsequent acetylation of both the 3β and 21 hydroxyl groups yield the title compound. These modifications are expected to significantly alter its physicochemical properties and biological activity.

Chemical Structure and Nomenclature

The systematic IUPAC name for this compound is (3β)-3,21-bis(acetyloxy)pregn-5-en-20-one . The structure is based on the pregnane skeleton with a double bond between carbons 5 and 6, hydroxyl groups at positions 3 (in the beta configuration) and 21, a ketone at position 20, and acetate esters at the 3 and 21 positions.

Diagram of the Chemical Structure of 5-Pregnen-3β,21-diol-20-one diacetate

Caption: 2D representation of 5-Pregnen-3β,21-diol-20-one diacetate.

Physicochemical Properties

Property	Estimated Value for 5-Pregnen-3β,21-diol-20-one diacetate	5β-Pregnan-3α,21-diol-20-one diacetate[2]
Molecular Formula	C25H36O5	C25H38O5
Molecular Weight	416.55 g/mol	418.57 g/mol
Appearance	White to off-white crystalline solid	Not specified
Melting Point	Likely in the range of 90-120 °C	89-90 °C
Solubility	Soluble in organic solvents like chloroform, ethyl acetate, and acetone; sparingly soluble in ethanol; insoluble in water.	Not specified
Optical Rotation	Specific rotation would need to be determined experimentally.	+106°

Acetylation of the hydroxyl groups increases the lipophilicity of the molecule, which generally leads to better solubility in nonpolar organic solvents and decreased solubility in polar solvents like water. This modification can also influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile in biological systems.

Synthesis and Purification

A plausible synthetic route to 5-Pregnen-3β,21-diol-20-one diacetate starts from the readily available pregnenolone. The synthesis involves two main steps: hydroxylation at the C-21 position followed by diacetylation.

Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of the target compound from pregnenolone.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Hydroxylation of Pregnenolone

• Dissolve pregnenolone in a suitable solvent such as glacial acetic acid.

• Add lead tetraacetate portion-wise to the solution at room temperature with stirring.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding an aqueous solution of sodium bisulfite.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 5-Pregnen-3β,21-diol-20-one.

Step 2: Diacetylation of 5-Pregnen-3β,21-diol-20-one

• Dissolve the purified diol from Step 1 in pyridine.

• Add acetic anhydride to the solution and stir at room temperature.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water.

• Extract the product with ethyl acetate.

• Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-Pregnen-3β,21-diol-20-one diacetate.

Spectral Analysis (Anticipated)

Characterization of the final product would rely on standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show two singlets corresponding to the methyl protons of the two acetate groups around δ 2.0-2.2 ppm. The protons at C-3 and C-21 would show characteristic shifts upon acetylation.

• ¹³C NMR: The carbon NMR would confirm the presence of 25 carbon atoms, with signals for the two carbonyl carbons of the acetate groups around δ 170 ppm and the C-20 ketone at a lower field.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight. Fragmentation patterns would likely involve the loss of acetic acid molecules.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands for the ester carbonyls (around 1735 cm⁻¹) and the C-20 ketone (around 1705 cm⁻¹). The absence of a broad hydroxyl peak (around 3400 cm⁻¹) would confirm complete acetylation.

Biological Activity and Potential Applications

The biological activity of 5-Pregnen-3β,21-diol-20-one diacetate has not been extensively studied. However, based on its structural similarity to pregnenolone and other neurosteroids, several potential areas of interest can be proposed.

Pregnenolone and its derivatives are known to have neuroprotective, memory-enhancing, and antidepressant effects.[3] They can modulate various neurotransmitter receptors, including NMDA and GABA-A receptors. The acetylation of the hydroxyl groups may alter the compound's ability to interact with these receptors and could also affect its metabolic stability and ability to cross the blood-brain barrier.

Derivatives of pregnenolone have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's.[3][4] The modifications in the title compound could influence its potential to inhibit amyloid-β peptide aggregation or its interaction with other relevant biological targets.

Safe Handling and Storage

As with most steroid compounds, appropriate safety precautions should be taken.

• Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust.

• Storage: Store in a tightly sealed container in a cool, dry place, protected from light.

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An In-Depth Technical Guide to the Metabolic Pathway Analysis of Pregnenolone Diacetate Derivatives

Introduction

Pregnenolone, the foundational precursor to all steroid hormones, is a molecule of immense biological significance.[1] Its synthetic derivatives, such as pregnenolone diacetate, are developed to enhance its pharmacokinetic properties, including metabolic stability and bioavailability.[2] Understanding the metabolic fate of these derivatives is paramount for researchers in drug development and the broader scientific community. This guide provides a comprehensive, in-depth exploration of the methodologies and scientific rationale behind the metabolic pathway analysis of pregnenolone diacetate derivatives. We will delve into the core principles of experimental design, from in vitro enzymatic assays to in vivo models, and detail the advanced analytical techniques required for metabolite identification and quantification. This document is structured to provide not just procedural steps, but the expert insights necessary to design, execute, and interpret these complex studies.

Part 1: Predicted Metabolic Pathways of Pregnenolone Diacetate

The metabolic journey of pregnenolone diacetate is predicted to begin with the hydrolysis of its ester groups, followed by the well-established metabolic transformations of the parent pregnenolone molecule.

Initial Hydrolysis: The Role of Carboxylesterases

The primary and most critical initial metabolic step for pregnenolone diacetate is the hydrolysis of its two acetate esters to yield pregnenolone. This reaction is predominantly catalyzed by carboxylesterases (CES), a family of serine hydrolases found in various tissues, with high concentrations in the liver, intestine, and blood.[3][4][5] Human carboxylesterases, particularly CES1 and CES2, are key players in the metabolism of a wide array of ester-containing drugs.[5]

The diacetate derivative will likely undergo a two-step hydrolysis:

• Pregnenolone Diacetate to Pregnenolone Monoacetate: One of the acetate groups is cleaved to form one of two possible pregnenolone monoacetate isomers.

• Pregnenolone Monoacetate to Pregnenolone: The remaining acetate group is hydrolyzed, releasing the parent pregnenolone molecule.

The liberated pregnenolone is then available to enter the steroidogenic pathways.

Phase I and Phase II Metabolism of Liberated Pregnenolone

Once pregnenolone is released, it is subject to a series of metabolic transformations primarily mediated by cytochrome P450 (CYP) enzymes and sulfotransferases (SULTs).[6][7]

Key Metabolic Transformations:

• Conversion to Progesterone: Pregnenolone can be converted to progesterone via the action of 3β-hydroxysteroid dehydrogenase (3β-HSD) and Δ5-4 isomerase.[1] Progesterone is a key precursor for corticosteroids and androgens.[1]

• 17α-Hydroxylation: The enzyme 17α-hydroxylase (CYP17A1) can convert pregnenolone to 17α-hydroxypregnenolone.[1][7] This is a crucial step in the biosynthesis of glucocorticoids and sex hormones.

• Sulfation: Pregnenolone can be sulfated by sulfotransferase enzymes (SULTs) to form pregnenolone sulfate, a major neurosteroid.[6][8]

• Other Oxidative Metabolism: Various CYP450 enzymes can introduce hydroxyl groups at different positions on the steroid nucleus, leading to a variety of hydroxylated metabolites.[7][9]

The following diagram illustrates the predicted metabolic cascade for pregnenolone diacetate.

Predicted metabolic pathway of pregnenolone diacetate.

Part 2: Experimental Design for Metabolic Analysis

A robust investigation into the metabolism of pregnenolone diacetate derivatives requires a multi-faceted approach, combining in vitro and in vivo studies.

In Vitro Metabolism Studies

In vitro systems are indispensable for identifying the primary metabolic pathways and the specific enzymes involved.

Key In Vitro Systems:

• Liver Microsomes: These preparations contain a high concentration of CYP450 enzymes and are a standard tool for studying Phase I metabolism.[10]

• Hepatocytes: Intact liver cells provide a more complete metabolic picture, as they contain both Phase I and Phase II enzymes, as well as transporters.

• Recombinant Enzymes: Using purified, individually expressed enzymes (e.g., specific CYPs or CESs) allows for the definitive identification of the enzymes responsible for a particular metabolic step.[11]

In Vivo Metabolism Studies

Animal models are essential for understanding the complete pharmacokinetic and metabolic profile of a compound in a whole organism.

Commonly Used Animal Models:

• Rodents (Rats, Mice): Often the first choice due to their well-characterized physiology and ease of handling.

• Non-Rodents (Dogs, Monkeys): May be used to assess metabolic pathways that may be more representative of human metabolism.

The selection of the animal model should be justified based on similarities in steroid metabolism to humans where possible.

The following diagram outlines a typical experimental workflow for metabolic pathway analysis.

General experimental workflow for metabolic analysis.

Part 3: Detailed Experimental Protocols

Protocol 1: In Vitro Hydrolysis of Pregnenolone Diacetate in Human Liver Microsomes

Objective: To determine the rate of hydrolysis of pregnenolone diacetate to pregnenolone.

Materials:

• Pregnenolone diacetate

• Human Liver Microsomes (HLM)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• Internal Standard (IS) (e.g., deuterated pregnenolone)

Procedure:

• Prepare a stock solution of pregnenolone diacetate in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, combine phosphate buffer, HLM, and pregnenolone diacetate solution.

• Initiate the reaction by incubating at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold ACN containing the internal standard.

• Vortex and centrifuge to precipitate proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Protocol 2: In Vivo Metabolic Study in Rats

Objective: To identify and quantify the metabolites of pregnenolone diacetate in rat plasma and urine.

Materials:

• Pregnenolone diacetate

• Wistar rats

• Vehicle for dosing (e.g., corn oil)

• Metabolic cages for urine and feces collection

• Anticoagulant (for blood collection)

Procedure:

• Acclimate rats to metabolic cages for at least 24 hours.

• Administer a single dose of pregnenolone diacetate to the rats via oral gavage or intravenous injection.

• Collect blood samples at various time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Centrifuge blood samples to obtain plasma.

• Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h).

• Store all samples at -80°C until analysis.

• Prepare plasma and urine samples for analysis using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[12][13]

Part 4: Analytical Methodologies

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone for the analysis of steroid metabolites due to its high sensitivity and selectivity.[12][14][15]

LC-MS/MS for Metabolite Identification and Quantification

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Methodology:

• Chromatographic Separation: A reversed-phase C18 column is typically used to separate the parent compound from its metabolites.

• Mass Spectrometric Detection:

  • Full Scan MS: To obtain the molecular weight of potential metabolites.

  • Tandem MS (MS/MS): To fragment the parent and metabolite ions to obtain structural information.

• Metabolite Identification: The identification of metabolites is based on their retention time, accurate mass, and fragmentation pattern compared to the parent compound and, when available, authentic standards.

• Quantification: A stable isotope-labeled internal standard is used to accurately quantify the parent compound and its major metabolites.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

For novel or unexpected metabolites, NMR spectroscopy can provide definitive structural information.[13][16] Complete 1H and 13C NMR assignments for pregnenolone and its 3-acetate are available and serve as crucial reference data.[14]

Part 5: Data Presentation and Interpretation

Quantitative Data Summary

The results of in vitro and in vivo studies should be summarized in clear, concise tables.

Table 1: In Vitro Metabolic Stability of Pregnenolone Diacetate in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Pregnenolone Diacetate	(Experimental Value)	(Calculated Value)
Pregnenolone Monoacetate	(Experimental Value)	(Calculated Value)
Pregnenolone	(Experimental Value)	(Calculated Value)

Table 2: Major Metabolites of Pregnenolone Diacetate Identified in Rat Plasma

Metabolite	Retention Time (min)	[M+H]+ (m/z)	Key MS/MS Fragments (m/z)
Pregnenolone	(Experimental Value)	317.2	(Known Fragments)
Pregnenolone Sulfate	(Experimental Value)	397.2	(Known Fragments)
Progesterone	(Experimental Value)	315.2	(Known Fragments)
17α-Hydroxypregnenolone	(Experimental Value)	333.2	(Known Fragments)

Conclusion

The metabolic pathway analysis of pregnenolone diacetate derivatives is a complex but essential undertaking in the development of steroid-based therapeutics. This guide has outlined a comprehensive strategy, integrating predictive pathway analysis, robust in vitro and in vivo experimental designs, and advanced analytical techniques. By following the principles and protocols detailed herein, researchers can gain a thorough understanding of the metabolic fate of these compounds, ensuring a solid foundation for further preclinical and clinical development. The causality behind each experimental choice, from the selection of in vitro systems to the application of specific analytical methods, is grounded in the established principles of drug metabolism and steroid biochemistry. This self-validating system of inquiry ensures the generation of reliable and interpretable data, contributing to the advancement of scientific knowledge in this critical field.

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Thermodynamic properties and melting point of 5-Pregnen-3beta,21-diol-20-one diacetate

An In-Depth Technical Guide to the Thermodynamic Properties and Melting Point of 5-Pregnen-3β,21-diol-20-one Diacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the characterization of the thermodynamic properties and melting point of 5-Pregnen-3β,21-diol-20-one diacetate. Recognizing the limited publicly available data for this specific molecule, this document emphasizes the foundational principles and detailed experimental methodologies required to determine these critical parameters. By leveraging data from structurally similar steroid analogues, this guide offers field-proven insights into applying Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) for robust physicochemical characterization. The protocols and interpretive guidance herein are designed to equip researchers and drug development professionals with the necessary tools to establish self-validating systems for thermal analysis, ensuring scientific integrity and supporting formulation, stability, and quality control initiatives.

Introduction: The Significance of Thermal Properties in Steroid Drug Development

5-Pregnen-3β,21-diol-20-one diacetate is a derivative of pregnenolone, a foundational endogenous steroid that serves as a precursor in the biosynthesis of a wide array of steroid hormones, including progestogens, corticosteroids, androgens, and estrogens[1][2]. The addition of acetate esters at the 3-beta and 21-positions modifies the lipophilicity and potential pharmacokinetic profile of the parent molecule.

In pharmaceutical development, the thermodynamic properties of an active pharmaceutical ingredient (API) are not merely academic data points; they are critical determinants of its behavior throughout the manufacturing process, formulation, and shelf-life. Key parameters include:

• Melting Point (Tₘ): The temperature at which a solid transitions to a liquid. It is a fundamental indicator of purity. A sharp melting range typically signifies a highly pure compound, whereas a broad range can indicate impurities or the presence of multiple crystalline forms (polymorphs).

• Enthalpy of Fusion (ΔHfus): The energy required to induce the solid-to-liquid phase change. This value is crucial for understanding the stability of the crystal lattice and is essential for pre-formulation studies, such as solubility and dissolution rate modeling.

• Thermal Stability: The ability of the molecule to withstand thermal stress without undergoing chemical decomposition. This is vital for determining appropriate conditions for drying, milling, and storage, and for identifying potential degradation pathways.

Understanding these properties is paramount for developing safe, stable, and efficacious drug products.

Physicochemical Data of 5-Pregnen-3β,21-diol-20-one Diacetate and Structural Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Pregnenolone	145-13-1	C₂₁H₃₂O₂	316.48	~190
Pregnenolone Acetate (3β-acetate)	1778-02-5	C₂₃H₃₄O₃	358.52	149 - 152[3][4]
21-Acetoxypregnenolone (21-acetate)	566-78-9	C₂₃H₃₄O₄	374.50	Not specified
5α-Pregnan-3α,21-diol-20-one 3-acetate	Not specified	C₂₃H₃₆O₄	376.53	168 - 170[5]
5β-Pregnan-3α,21-diol-20-one diacetate	Not specified	C₂₅H₃₈O₅	418.57	89 - 90[6]

This table summarizes data for key structural analogues to provide context for the experimental analysis of the target compound.

The data illustrates that acetylation at the 3-position (Pregnenolone Acetate) significantly lowers the melting point compared to the parent pregnenolone. Furthermore, the stereochemistry and saturation of the A/B rings (as in the pregnan derivatives) also have a profound impact. This underscores the necessity of empirical determination for each unique derivative.

Core Experimental Protocols for Thermodynamic Characterization

The following sections detail the authoritative methodologies for determining the melting point, enthalpy of fusion, and thermal stability of a steroid compound like 5-Pregnen-3β,21-diol-20-one diacetate.

Determination of Melting Point and Enthalpy of Fusion via Differential Scanning Calorimetry (DSC)

Expertise & Causality: DSC is the gold-standard technique for this measurement because it provides highly accurate and reproducible data on thermal transitions.[7] It operates by measuring the difference in heat flow required to increase the temperature of a sample and a reference as they are heated at a constant rate.[8] An endothermic event, such as melting, results in a measurable peak on the thermogram, the area of which is directly proportional to the enthalpy of the transition.[9]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity certified reference materials, such as Indium (Tₘ = 156.6 °C, ΔHfus = 28.5 J/g). This step is critical for ensuring data accuracy and trustworthiness.[7]

• Sample Preparation: Accurately weigh 2-5 mg of the 5-Pregnen-3β,21-diol-20-one diacetate powder into a clean aluminum DSC pan. The use of a small, uniform sample mass minimizes thermal gradients within the sample, leading to sharper peaks and more accurate results.[8]

• Pan Sealing: Hermetically seal the pan to prevent any mass loss due to sublimation prior to melting. Place an empty, sealed aluminum pan on the reference side of the DSC cell.

• Thermal Program Execution:

  • Equilibration: Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Heating Scan: Heat the sample at a controlled, linear rate, typically 10 °C/min, under a continuous inert nitrogen purge (flow rate ~50 mL/min). The inert atmosphere prevents oxidative degradation during the analysis. The scan should extend to a temperature significantly above the expected melt (e.g., 250 °C) to ensure the entire transition is captured.[10]

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Melting Point (Tₘ): Determine the melting point from the thermogram. This is typically reported as the onset temperature (the intersection of the baseline with the leading edge of the peak) or the peak temperature . The onset temperature is less dependent on heating rate and is often preferred for purity analysis.

  • Enthalpy of Fusion (ΔHfus): Integrate the area of the melting peak. The instrument software will calculate the enthalpy in Joules per gram (J/g), which can be converted to kJ/mol using the molecular weight of the compound.

Caption: Workflow for Melting Point Determination using DSC.

Assessment of Thermal Stability via Thermogravimetric Analysis (TGA)

Expertise & Causality: TGA is essential for determining the thermal stability and decomposition profile of a pharmaceutical compound.[11] The technique works by continuously measuring the mass of a sample as it is heated at a constant rate.[12] A loss in mass indicates decomposition or the loss of volatiles (e.g., residual solvent or water). The temperature at which significant mass loss begins is a critical parameter for defining handling and storage limits.

• Instrument Calibration: Perform routine checks on the balance and temperature calibration of the TGA instrument according to the manufacturer's guidelines.

• Sample Preparation: Place a slightly larger sample, typically 5-10 mg, into a tared ceramic or platinum TGA crucible. A representative sample mass is important for accurate compositional analysis.[13]

• TGA Program Execution:

  • Load the sample onto the TGA's high-precision microbalance.

  • Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature where complete decomposition is expected (e.g., 600 °C).

  • Use a constant heating rate, typically 10 °C/min.

  • Maintain a controlled atmosphere, usually inert nitrogen, at a flow rate of 50-100 mL/min to prevent oxidative side reactions and to sweep away gaseous decomposition products.[14]

• Data Analysis:

  • Plot the sample mass (%) versus temperature (°C).

  • Onset of Decomposition (Tₒ): Determine the onset temperature of decomposition, often defined as the temperature at which a 5% mass loss occurs. This provides a conservative limit for thermal stability.

  • Decomposition Steps: Analyze the TGA curve and its first derivative (DTG curve) to identify distinct mass loss steps, which may correspond to the loss of specific functional groups or fragmentation of the steroid backbone.

Caption: Workflow for Thermal Stability Assessment using TGA.

Conclusion

While direct thermodynamic data for 5-Pregnen-3β,21-diol-20-one diacetate remains to be published, this guide provides the authoritative framework necessary for its empirical determination. The melting point, enthalpy of fusion, and thermal decomposition profile are cornerstone parameters in modern drug development. By implementing rigorous, well-calibrated DSC and TGA methodologies as described, researchers can generate the reliable and accurate data required for informed decision-making in formulation, process development, and stability testing. The provided data on structural analogues serves as a valuable reference, highlighting the sensitivity of thermodynamic properties to subtle molecular changes and reinforcing the need for direct experimental characterization.

References

[15] ResearchGate. Structural Studies of Solvates of Cortisone Acetate. [Link]

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[10] AKJournals. Evaluation of radiostability of some steroid derivatives. [Link]

[18] Research Solutions. Cortisone acetate crystal forms. [Link]

[19] MP Biomedicals. PREGNENOLONE ACETATE--N/H. [Link]

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The Strategic Role of 5-Pregnen-3β,21-diol-20-one Diacetate in Corticosteroid Synthesis: A Technical Guide

This in-depth technical guide is intended for researchers, scientists, and drug development professionals. It elucidates the critical role of 5-Pregnen-3β,21-diol-20-one diacetate as a strategic intermediate in the chemical synthesis of corticosteroids. This guide will move beyond a simple recitation of facts to provide a rationale for the experimental choices, ensuring a deep understanding of the synthetic pathway.

Introduction: The Enduring Importance of Corticosteroids and Their Synthetic Intermediates

Corticosteroids, a class of steroid hormones produced in the adrenal cortex, are indispensable in modern medicine for their potent anti-inflammatory and immunosuppressive properties. Their complex structures necessitate multi-step synthetic routes, often starting from readily available steroid precursors like pregnenolone. The efficiency and yield of these syntheses hinge on the strategic use of intermediates, which allow for the controlled and regioselective introduction of functional groups.

5-Pregnen-3β,21-diol-20-one diacetate, a derivative of the foundational steroid precursor pregnenolone, serves as a pivotal intermediate in the journey to clinically significant corticosteroids such as hydrocortisone and cortisone. Its structure incorporates key features that are strategically manipulated throughout the synthetic process. The diacetate functionalization is not arbitrary; it serves a crucial role in protecting reactive hydroxyl groups, thereby directing the course of subsequent chemical transformations.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 5-Pregnen-3β,21-diol-20-one diacetate is fundamental for its synthesis, purification, and downstream applications.

Property	Value	Source
Molecular Formula	C25H36O5	Inferred from structure
Molecular Weight	416.55 g/mol	Inferred from structure
Appearance	Crystalline solid	[1]
Melting Point	Approximately 184-185°C (for the monoacetate)	[1]
Solubility	Soluble in chloroform and toluene; very slightly soluble in ether and pentane.	[1]

Analytical Characterization:

The identity and purity of 5-Pregnen-3β,21-diol-20-one diacetate are typically confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the steroid backbone structure and the presence and location of the two acetate groups. Specific chemical shifts for the acetyl protons and the protons on carbons 3 and 21 are indicative of successful diacetylation.[2][3]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition. Fragmentation patterns can offer additional structural information.[4]

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the ester carbonyl groups (around 1735 cm-1) and the ketone at C-20 (around 1705 cm-1) are expected.

• Chromatography: Techniques such as Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are used to assess the purity of the synthesized intermediate.

The Synthetic Pathway: From Pregnenolone to Corticosteroid

The synthesis of corticosteroids via 5-Pregnen-3β,21-diol-20-one diacetate is a multi-step process that showcases the elegance of synthetic organic chemistry. The diacetate serves to protect the hydroxyl groups at C3 and C21, allowing for selective modification of other parts of the steroid nucleus.

Step 1: Synthesis of 5-Pregnen-3β,21-diol-20-one Diacetate

The journey begins with pregnenolone, a readily available starting material. The synthesis of the diacetate intermediate involves two key transformations: hydroxylation at C21 followed by acetylation of both the C3 and C21 hydroxyl groups.

Protocol for the Synthesis of 21-Acetoxypregnenolone (Monoacetate):

This protocol, adapted from the foundational work of Steiger and Reichstein, outlines the formation of the 21-monoacetate, which is the precursor to the diacetate.[1]

• Bromination: Pregnenolone is reacted with bromine in a suitable solvent like chloroform. This reaction proceeds via the formation of a dibromide intermediate across the 5,6-double bond.

• Acetoxylation: The resulting oily bromide is then treated with potassium acetate in an alcoholic solvent. This step introduces the acetoxy group at the C21 position through a nucleophilic substitution reaction.[1]

• Purification: The resulting 21-acetoxypregnenolone (5-Pregnen-3β,21-diol-20-one monoacetate) is then purified, typically by crystallization from acetone.[1]

Acetylation of the 3β-Hydroxyl Group:

To form the target diacetate, the remaining 3β-hydroxyl group of 21-acetoxypregnenolone is acetylated. This is a standard esterification reaction.

• Reaction: 21-Acetoxypregnenolone is dissolved in a suitable solvent such as pyridine, which also acts as a base.

• Acylating Agent: Acetic anhydride is added to the solution.

• Work-up and Purification: The reaction mixture is worked up to remove excess reagents and byproducts, and the resulting 5-Pregnen-3β,21-diol-20-one diacetate is purified.

Causality of Experimental Choices:

• Diacetate Formation: The acetylation of both the C3 and C21 hydroxyl groups serves as a crucial protecting group strategy.[5][6] The 3β-hydroxyl group needs to be protected to prevent its oxidation in the subsequent Oppenauer oxidation step. The 21-acetoxy group is relatively stable to the conditions of the Oppenauer oxidation.[1]

Step 2: The Oppenauer Oxidation - Establishing the Corticosteroid A-Ring

A key structural feature of most active corticosteroids is the α,β-unsaturated ketone system in the A-ring (a 3-keto-Δ4-ene). The Oppenauer oxidation is a classic and gentle method for achieving this transformation from the 3β-hydroxy-Δ5-ene system present in our diacetate intermediate.[7][8]

Protocol for the Oppenauer Oxidation:

• Reaction Setup: 5-Pregnen-3β,21-diol-20-one diacetate is dissolved in a suitable solvent system, typically a mixture of toluene and a ketone such as acetone or cyclohexanone, which serves as the hydride acceptor.[9][10]

• Catalyst: A metal alkoxide catalyst, most commonly aluminum isopropoxide, is added to the reaction mixture.[8]

• Reaction Conditions: The mixture is heated to drive the reaction to completion. The equilibrium is shifted towards the product by using an excess of the hydride acceptor (e.g., acetone).[8]

• Work-up and Purification: The reaction is quenched, and the product, 4-Pregnen-21-ol-3,20-dione diacetate (the diacetate of 11-deoxycorticosterone), is isolated and purified.

Causality of Experimental Choices:

• Gentle Oxidation: The Oppenauer oxidation is preferred over stronger oxidizing agents (like chromates) because it is highly selective for the secondary alcohol at C3 and does not affect other sensitive functional groups, including the ester linkages of the diacetate.[7]

• Isomerization: The reaction conditions also facilitate the migration of the double bond from the Δ5 to the thermodynamically more stable, conjugated Δ4 position, directly yielding the desired A-ring structure.[9]

Caption: Oppenauer oxidation of the diacetate intermediate.

Step 3: Introduction of the 11β-Hydroxyl Group - The Final Step to a Glucocorticoid

The defining feature of glucocorticoids like hydrocortisone is the hydroxyl group at the 11β-position. The chemical introduction of this group is challenging due to the unactivated nature of the C11 position. Therefore, this transformation is often accomplished with high stereo- and regioselectivity using microbiological methods. The substrate for this step would be the product from the Oppenauer oxidation after deprotection of the acetate groups.

Deprotection (Hydrolysis) of Acetate Groups:

Prior to microbiological hydroxylation, the acetate protecting groups are typically removed by hydrolysis.

Protocol for Hydrolysis:

• Reaction Conditions: The diacetate of 11-deoxycorticosterone is treated with a base, such as potassium bicarbonate in methanol, to hydrolyze the ester linkages.

• Neutralization and Isolation: The reaction is neutralized with an acid, and the resulting 11-deoxycorticosterone (Cortexolone or Reichstein's Substance S) is isolated.[11]

Microbiological 11β-Hydroxylation:

Protocol for 11β-Hydroxylation:

• Microorganism Selection: A suitable microorganism, such as the fungus Curvularia lunata, which is known to possess the necessary 11β-hydroxylase enzyme, is cultured.[12]

• Biotransformation: 11-deoxycorticosterone (Reichstein's Substance S) is introduced into the culture medium.

• Incubation: The culture is incubated under controlled conditions to allow for the enzymatic hydroxylation to occur.

• Extraction and Purification: The product, hydrocortisone (cortisol), is extracted from the culture medium and purified.[12]

Causality of Experimental Choices:

• Enzymatic Specificity: Microbiological hydroxylation provides a level of stereo- and regioselectivity that is difficult to achieve with traditional chemical methods. The enzyme precisely installs the hydroxyl group at the 11β-position, which is crucial for glucocorticoid activity.[13]

• Deprotection Prior to Biotransformation: The acetate groups are removed before this step as they may interfere with the enzymatic reaction or be hydrolyzed by the microorganism's own enzymes.

Caption: Final conversion to hydrocortisone.

Conclusion: A Versatile Intermediate in Corticosteroid Synthesis

5-Pregnen-3β,21-diol-20-one diacetate stands as a testament to the strategic planning required in complex organic synthesis. Its diacetate functionalization exemplifies the crucial role of protecting groups in directing the outcome of subsequent reactions. By understanding the rationale behind each synthetic step—from the initial acetoxylation to the pivotal Oppenauer oxidation and the final, elegant microbiological hydroxylation—researchers and drug development professionals can better appreciate and potentially innovate upon the established pathways to these vital therapeutic agents. This in-depth guide provides a solid foundation for further exploration and application of this versatile corticosteroid intermediate.

References

• Steiger, M., & Reichstein, T. (1937). The synthesis of d-desoxycorticosterone acetate from Δ5-3-oxy-aetio-cholensäure. Helvetica Chimica Acta, 20(1), 1164-1178. [Link]

• PubChem. (n.d.). 21-Acetoxypregnenolone. Retrieved from [Link]

• American Chemical Society. (2017). Upjohn Reichstein's Compound-S Transformation Team (Haines Team). [Link]

• U.S. Environmental Protection Agency. (n.d.). 21-Acetoxypregnenolone Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 21-Acetoxypregnenolone. PubChem Compound Database. Retrieved from [Link]

• Sonomoto, K., Ho, C. K., & Tanaka, A. (1983). 11β-Hydroxylation of Cortexolone (Reichstein Compound S) to Hydrocortisone by Curvularia lunata Entrapped in Photo-Cross-Linked Resin Gels. Applied and Environmental Microbiology, 45(2), 436–443. [Link]

• Wikipedia. (n.d.). Oppenauer oxidation. Retrieved from [Link]

• Pasqualini, J. R., & Jayle, M. F. (1962). Identification of 3β,21-dihydroxy-5-pregnene-20-one disulfate in human urine. The Journal of Clinical Investigation, 41(5), 981–987. [Link]

• BYJU'S. (2019, August 30). Oppenauer Oxidation. Retrieved from [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Herloff, B., & Inhoffen, H. H. (1946). U.S. Patent No. 2,409,043. Washington, DC: U.S.
• Google Patents. (n.d.). CN101397323A - Preparation of hydrocortisone.

• Shu, Q., et al. (2022). Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. Journal of Pharmaceutical and Biomedical Analysis, 221, 115073. [Link]

• Google Patents. (n.d.). US2842569A - Hydrolysis of hydrocortisone acetate and delta1-hydrocortisone acetate.

• Agrawal, P. K., & Thakur, R. S. (1985). Complete 1H and 13C NMR spectra of pregnenolone. Magnetic Resonance in Chemistry, 23(6), 389-390. [Link]

• ResearchGate. (n.d.). Synthesis of intermediate of hydrocortisone of pregn-4-ene-17α,21- dihydroxy-3,20-dione-21-acetate. Retrieved from [Link]

• Bentham Science Publishers. (n.d.). An Efficient Procedure for the Synthesis of 21-Acetoxypregna-1,4,9(11),16- tetraene-3,20-dione. Retrieved from [Link]

• Google Patents. (n.d.). US2842569A - Hydrolysis of hydrocortisone acetate and delta1-hydrocortisone acetate.

• SlidePlayer. (n.d.). Oppenauer oxidation. Retrieved from [Link]

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Molecular weight and CAS registry number for 5-Pregnen-3beta,21-diol-20-one diacetate

The following technical guide is structured to provide an exhaustive analysis of 5-Pregnen-3β,21-diol-20-one diacetate , a critical intermediate in the synthesis of mineralocorticoids and glucocorticoids.[1][2]

Synthesis, Characterization, and Application in Steroid Chemistry[1][2]

Executive Summary

5-Pregnen-3β,21-diol-20-one diacetate (CAS 1693-63-6 ) is a pivotal steroid intermediate used primarily in the semi-synthesis of corticosteroids, specifically 11-deoxycorticosterone (DOC) and its derivatives.[1][2] Characterized by the protection of both the C3 and C21 hydroxyl groups, this compound offers enhanced stability over its diol or mono-acetate counterparts during aggressive oxidative transformations.[1][2] This guide outlines its physicochemical profile, validated synthesis routes, and analytical protocols for quality assurance in drug development.[1][2]

Physicochemical Profile & Identification

Precise identification is the cornerstone of regulatory compliance.[1][2] The distinction between the diacetate and the monoacetate (21-acetoxypregnenolone) is critical, as they have distinct solubilities and reactivities.[1][2]

Core Identity Data

Parameter	Specification
Chemical Name	5-Pregnen-3β,21-diol-20-one 3,21-diacetate
CAS Registry Number	1693-63-6
Synonyms	3β,21-Diacetoxy-5-pregnen-20-one; 21-Acetoxypregnenolone acetate; Pregn-5-ene-3β,21-diol-20-one diacetate
Molecular Formula	C₂₅H₃₆O₅
Molecular Weight	416.55 g/mol
Physical State	White to off-white crystalline powder
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate; Insoluble in water

Structural Descriptors[1][2][5]

• Steroid Nucleus: Androstane skeleton with a C17 acetyl side chain (pregnane derivative).[1][2]

• Functional Groups:

  • C3-Position: Acetoxy group (Ester protection of secondary alcohol).[1][2]

  • C5-C6: Double bond (Δ5 unsaturation).

  • C20: Ketone.[1]

  • C21: Acetoxy group (Ester protection of primary alcohol).[1][2]

Synthesis & Production Logic

The synthesis of the diacetate is typically a multi-step process starting from Pregnenolone (3β-hydroxy-5-pregnen-20-one).[1][2] The logic behind forming the diacetate lies in protecting the C3 hydroxyl group from oxidation while simultaneously introducing the C21 functionality required for corticosteroid activity.[1][2]

Validated Synthetic Pathway

• C21 Functionalization (Ruschig/King Reaction): Pregnenolone is iodinated at the C21 position.[1][2] The iodine is then displaced by an acetate group to form the 21-monoacetate.[1][2]

• C3 Acetylation: The C3 secondary hydroxyl is acetylated using acetic anhydride to yield the final diacetate.[1]

Reaction Workflow Diagram

Figure 1: Step-wise synthesis from Pregnenolone to the Diacetate target, highlighting the sequential protection strategy.

Analytical Protocols & Characterization

To ensure "Self-Validating" protocols, researchers must employ orthogonal analytical methods.[1][2] The following parameters are expected for high-purity material.

A. HPLC Method (Purity Profiling)[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).[1][2]

• Mobile Phase: Acetonitrile : Water (70:30 v/v).[1][2]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 240 nm (monitoring the enone if conjugated, though this molecule is unconjugated at C3-C5; detection at 210 nm is preferred for the ester carbonyls and isolated double bond).[1][2]

• Retention Time Logic: The diacetate is significantly more lipophilic than Pregnenolone or the Monoacetate due to the addition of two non-polar acetate groups.[1] Expect it to elute after the monoacetate.[1]

B. 1H-NMR Interpretation (CDCl3, 400 MHz)

• C18/C19 Methyls: Two singlets in the upfield region (0.6 - 1.2 ppm).[1][2]

• Acetyl Groups: Two distinct singlets around 2.0 - 2.2 ppm (integrating to 3H each).[1][2] One corresponds to the C3-OAc and the other to the C21-OAc.[1][2]

• C21 Protons: An AB quartet or singlet (depending on resolution) around 4.5 - 4.8 ppm , characteristic of the -CH2-OAc group adjacent to the ketone.[1][2]

• C6 Olefinic Proton: A multiplet around 5.3 - 5.4 ppm .[1][2]

• C3 Proton: A multiplet shifted downfield (compared to free OH) to approx 4.6 ppm due to the esterification.[1][2]

Applications in Drug Development

The diacetate serves as a "protected scaffold" in the synthesis of more complex corticosteroids.[2]

• Synthesis of 11-Deoxycorticosterone (DOC): Hydrolysis of the C3-acetate followed by Oppenauer oxidation converts the Δ5-3β-ol system into the Δ4-3-ketone system (the bioactive A-ring configuration), while the C21-acetate remains or is hydrolyzed in the final step.[1][2]

• Impurity Standards: In the manufacturing of Desoxycorticosterone Acetate (DOCA), the 5-pregnen-diacetate is a potential process-related impurity.[1][2] Isolating and characterizing it allows for quantitative limit testing in the final drug substance.[1][2]

Stability & Storage[2]

• Hydrolysis Risk: The C21-acetate is a primary ester and is susceptible to hydrolysis under basic conditions.[1][2] The C3-acetate is a secondary ester and is sterically more hindered but still labile.[1][2]

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent moisture ingress and spontaneous hydrolysis.

References

• PubChem. (n.d.).[1][2] 21-Acetoxypregnenolone (Related Monoacetate Data). National Library of Medicine.[1][2] Retrieved from [Link]

Sources

• 1. (3beta)-3,17,21-Trihydroxypregn-5-en-20-one | C21H32O4 | CID 192735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5α-Pregnane-3α,11β-diol-20-one - Wikipedia [en.wikipedia.org]

Navigating the Unseen: A Technical Guide to the Toxicology and Safety of 5-Pregnen-3beta,21-diol-20-one diacetate

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Imperative of Inferred Safety in Novel Compound Research

Section 1: Physicochemical and Structural Identity

Understanding the fundamental properties of 5-Pregnen-3beta,21-diol-20-one diacetate is paramount to predicting its behavior and potential hazards. While empirical data for this specific molecule is scarce, we can infer key characteristics from its constituent parts and related structures.

A closely related compound, 5β-Pregnan-3α, 21-diol-20-one diacetate, possesses a molecular formula of C₂₅H₃₈O₅ and a molecular weight of 418.57.[1] It is reasonable to assume that 5-Pregnen-3beta,21-diol-20-one diacetate has a similar molecular formula and weight. The presence of the diacetate functional groups will influence its solubility, likely rendering it more soluble in organic solvents and less so in aqueous solutions compared to its unacetylated parent diol.

Table 1: Inferred Physicochemical Properties of 5-Pregnen-3beta,21-diol-20-one diacetate

Property	Inferred Value/Characteristic	Rationale
Molecular Formula	Likely C₂₅H₃₆O₅	Based on the pregnenolone backbone with two acetate groups.
Molecular Weight	Approx. 416.55 g/mol	Calculated based on the presumed molecular formula.
Appearance	White to off-white crystalline powder	Typical appearance for steroid compounds.[2]
Solubility	Soluble in organic solvents (e.g., DMSO, ethanol); sparingly soluble in water.	Acetylation increases lipophilicity.
Melting Point	Expected to be a defined melting point, likely above 100°C.	Crystalline solid nature of steroids. A related compound, 5β-Pregnan-3α, 21-diol-20-one diacetate, has a melting point of 89-90°C.[1]

Section 2: Toxicological Profile - An Evidence-Based Inference

Direct toxicological data, such as LD50 values, for 5-Pregnen-3beta,21-diol-20-one diacetate is not currently available. However, by examining the toxicology of the parent compound, pregnenolone (5-Pregnen-3beta-ol-20-one), and the general class of pregnane steroids, we can construct a precautionary toxicological profile.

The Safety Data Sheet for 5-Pregnen-3beta-ol-20-one indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2] Overexposure may lead to more severe health effects.[2] It is crucial to assume that the diacetate derivative will exhibit a similar, if not identical, hazard profile.

General Steroid Toxicology:

Steroids as a class are known to have potent biological effects. Some steroids have demonstrated carcinogenic and teratogenic activity in animal studies.[3][4] The activation of the Pregnane X Receptor (PXR) by some pregnane derivatives can induce cytochrome P450 enzymes, which may alter the metabolism and toxicity of other compounds.[5]

Table 2: Inferred Toxicological Hazards of 5-Pregnen-3beta,21-diol-20-one diacetate

Hazard	Inferred Risk	Basis for Inference and Precautionary Notes
Acute Toxicity (Oral, Dermal, Inhalation)	No data available. Assumed to be harmful.	Based on general toxicity of related steroids. Handle with care to avoid ingestion, skin contact, and inhalation.
Skin Corrosion/Irritation	Potential for skin irritation.[2]	Based on data for 5-Pregnen-3beta-ol-20-one.[2] Symptoms may include itching, redness, and blistering.[2]
Serious Eye Damage/Irritation	Potential for serious eye irritation.[2]	Based on data for 5-Pregnen-3beta-ol-20-one.[2] May cause redness, pain, and severe eye damage.[2]
Respiratory Sensitization	May cause respiratory tract irritation.[2]	Based on data for 5-Pregnen-3beta-ol-20-one.[2] Avoid breathing dust.
Germ Cell Mutagenicity	No data available.	Prudent to handle as a potential mutagen until data becomes available.
Carcinogenicity	No data available. Some steroids show carcinogenic activity.[3]	Handle with appropriate precautions for a potential carcinogen.
Reproductive Toxicity	No data available. Some steroids are known to have reproductive effects.[6][7]	Handle with appropriate precautions, especially for researchers of child-bearing potential.
Specific Target Organ Toxicity (Single and Repeated Exposure)	No data available.	Prolonged or repeated exposure may cause organ damage.[6][7]

Section 3: Experimental Protocols for Safe Handling and Use

A self-validating system of protocols is essential to ensure the safety of all personnel. The following step-by-step methodologies are based on best practices for handling potent, uncharacterized compounds.

Risk Assessment Workflow

The decision to proceed with experimental work involving this compound must be preceded by a thorough risk assessment.

Caption: Mandatory Personal Protective Equipment (PPE) for handling.

Step-by-Step Handling and Weighing Protocol

• Preparation: Designate a specific area for handling the compound. Ensure a chemical fume hood or other ventilated enclosure is operational and certified.

• PPE Donning: Put on all required PPE as outlined in the PPE protocol diagram.

• Weighing:

  • Conduct all weighing operations within a certified chemical fume hood or a powder containment balance enclosure.

  • Use anti-static weighing paper or a tared, sealed container.

  • Clean the balance and surrounding area with a damp cloth after use to collect any residual powder. Dispose of the cloth as hazardous waste.

• Dissolution:

  • Add solvent to the powdered compound slowly to avoid aerosolization.

  • Cap and vortex or sonicate to ensure complete dissolution.

• Post-Handling:

  • Wipe down all surfaces with an appropriate solvent.

  • Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then eye and respiratory protection).

  • Wash hands thoroughly with soap and water.

Section 4: Emergency Procedures

Immediate and appropriate response to an exposure is critical.

Table 3: Emergency Response Protocols

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [2]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists. [2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention. [2]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention. [2]

Section 5: Storage and Disposal

Proper storage and disposal are essential to prevent accidental exposure and environmental contamination.

• Storage: Store in a tightly sealed, labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents. [3]* Disposal: Dispose of waste material in accordance with all applicable federal, state, and local regulations. This compound should be treated as hazardous waste. [2]

Conclusion: A Commitment to Proactive Safety

The responsible use of novel compounds like 5-Pregnen-3beta,21-diol-20-one diacetate in research and development necessitates a proactive and inferred approach to safety. By leveraging the wealth of data on structurally related steroids, we can establish a robust framework for safe handling and preliminary toxicological assessment. This guide serves as a foundational document, to be updated as new, specific data for this compound becomes available. The principles of E-E-A-T (Expertise, Authoritativeness, and Trustworthiness) demand this level of diligence to protect researchers and ensure the integrity of scientific discovery.

References

• Safety Data Sheet 5-Pregnen-3beta-ol-20-one. metasci. [Link]

• Gu, X., Ke, S., & Chen, T. (2005). Enhanced Acetaminophen Toxicity by Activation of the Pregnane X Receptor. Toxicological Sciences, 83(1), 15-22. [Link]

• (5beta)Pregnane-3,20beta-diol, 14alpha,18alpha-[4-methyl-3-oxo-(1-oxa-4-azabutane-1,4-diyl)]-, diacetate. PubChem. [Link]

• 5α-Pregnane-3α,11β-diol-20-one. Wikipedia. [Link]

• US - OSHA SAFETY DATA SHEET. Covetrus. [Link]

• Safety data sheet Prednisolone Assay Standard. British Pharmacopoeia. [Link]

Sources

• 1. 5β-PREGNAN-3α, 21-DIOL-20-ONE DIACETATE | Steraloids Inc. [steraloids.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. chem.bg.ac.rs [chem.bg.ac.rs]
• 4. northamerica.covetrus.com [northamerica.covetrus.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pharmacopoeia.com [pharmacopoeia.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

History of 5-Pregnen-3beta,21-diol-20-one diacetate synthesis in steroid chemistry

Technical Guide: The Synthesis of 5-Pregnen-3 ,21-diol-20-one Diacetate

Part 1: Executive Summary & Historical Context

Topic: 5-Pregnen-3

,21-diol-20-one diacetate (also known as 21-Acetoxypregnenolone Acetate or Prebediolone Acetate).[1][2] Significance: This compound represents a pivotal "bridge" molecule in steroid chemistry. Historically, it solved the critical engineering problem of introducing a hydroxyl group at the C21 position of the pregnane side chain without destroying the sensitive C5-C6 double bond or the C20 ketone. This transformation was the bottleneck in converting abundant plant sterols (like Diosgenin) into bioactive corticoids (like Deoxycorticosterone and Cortisone).

The "Cortisone Race" Context

In the late 1940s and early 1950s, the pharmaceutical industry was locked in a race to synthesize cortisone.[3] The starting material of choice was Pregnenolone , derived from the degradation of Diosgenin (Marker Degradation). However, Pregnenolone lacks the C21-hydroxyl group essential for mineralocorticoid and glucocorticoid activity.

The synthesis of 5-Pregnen-3

,21-diol-20-one diacetate marks the successful industrialization of C21-functionalization .

Part 2: Evolution of Synthetic Methodologies

The history of this synthesis is a lesson in chemo-selectivity. The challenge was activating the C21 methyl group (alpha to a ketone) while ignoring the competing reactivity of the C5-C6 double bond and the C3 alcohol.

The Early Approach: Direct Halogenation (The "Brute Force" Era)

Early attempts (circa 1946, Inhoffen/Schering) utilized direct bromination.

• Method: Reacting protected pregnenolone with bromine (

  ) in chloroform.

• The Flaw: Bromine is non-selective. It readily adds across the C5-C6 double bond to form 5,6-dibromides. While these could be debrominated later (using Zn/AcOH), the process was low-yielding and produced difficult-to-separate mixtures of 17-bromo and 21-bromo isomers.

• Outcome: Commercially unviable due to purification costs.

The Breakthrough: The Ruschig Reaction (The Glyoxalate Route)

Developed by Heinrich Ruschig at Hoechst, this method introduced "activation" chemistry. Instead of attacking C21 directly, Ruschig increased the acidity of the C21 protons by condensing the ketone with diethyl oxalate.

• Mechanism:

  • Condensation: Pregnenolone (protected) + Diethyl Oxalate

    21-Ethoxalyl enolate.

  • Iodination: The enolate reacts instantly with Iodine (

    ).

  • Cleavage: The ethoxalyl group is cleaved under mild alkaline conditions (retro-Claisen), leaving the 21-iodo ketone.

  • Displacement:

    displaces the iodide to form the acetate.

• Advantage: High regioselectivity for C21; avoids C5-C6 halogenation.

The Industrial Standard: The Stork-Ringold-Rosenkranz Modification

Syntex chemists (Ringold, Stork, Rosenkranz) optimized the iodination procedure, often bypassing the glyoxalate step by using specific conditions (CaO/Iodine) or improved solvent systems that favored kinetic enolization at C21 over C17.

Part 3: Detailed Technical Protocol (The Ruschig-Syntex Hybrid Route)

This protocol describes the synthesis of 5-Pregnen-3

,21-diol-20-one diacetate from Pregnenolone Acetate via the 21-iodo intermediate. This is a self-validating protocol where color changes and solubility shifts indicate reaction progress.

Reagents & Equipment[4][5][6]

• Substrate: Pregnenolone Acetate (Purity >98%)

• Solvents: Methanol (anhydrous), Benzene or Toluene, Chloroform.

• Reagents: Calcium Oxide (CaO), Iodine (

  ), Potassium Acetate (KOAc), Sodium Thiosulfate.

Step-by-Step Methodology

Phase 1: Activation and Iodination (C21-Iodination)

• Rationale: We use CaO to act as a scavenger for HI, driving the equilibrium toward the iodinated product and preventing acid-catalyzed isomerization or dehydration.

• Dissolution: Dissolve 10.0 g of Pregnenolone Acetate in 150 mL of anhydrous methanol/benzene (1:1 mixture) in a 500 mL 3-neck round-bottom flask.

• Catalyst Addition: Add 7.5 g of Calcium Oxide (CaO). The mixture will be a heterogeneous slurry.

• Iodination: Cool to 0°C. Add 7.5 g of Iodine (

  ) slowly over 30 minutes.

  • Observation: The deep purple color of iodine should fade as it is consumed. A persistent yellow/brown color indicates excess.

• Quench: Pour the reaction mixture into 1 L of ice water containing 5 g of Sodium Thiosulfate (to reduce unreacted iodine) and minimal acetic acid (to neutralize CaO).

• Isolation: Filter the precipitated 21-iodo-pregnenolone acetate .

  • Checkpoint: The product should be a pale yellow solid. Unstable; proceed immediately to Phase 2.

Phase 2: Nucleophilic Displacement (Acetoxylation)

• Rationale: The C21-Iodide is a potent electrophile (primary alpha-halo ketone). Acetate is a weak nucleophile, but in refluxing acetone, the reaction is driven by the precipitation of KI (solubility product principle).

• Reaction: Dissolve the crude 21-iodo intermediate in 200 mL of Acetone.

• Reagent: Add 15.0 g of anhydrous Potassium Acetate (KOAc).

• Reflux: Heat to reflux (approx. 56°C) for 4–6 hours.

  • Observation: White precipitate (Potassium Iodide, KI) will form.

• Workup: Evaporate acetone under reduced pressure (Rotavap). Resuspend residue in water to dissolve salts. Extract with Ethyl Acetate.

• Purification: Recrystallize from Acetone/Hexane.

  • Target Product: 5-Pregnen-3

    ,21-diol-20-one diacetate.

  • Yield Expectations: 65–75% overall from Pregnenolone Acetate.

Part 4: Data & Visualization

Table 1: Comparative Yields of C21-Hydroxylation Methods

Method	Reagents	Selectivity (C21 vs C17)	C5-C6 Double Bond Integrity	Typical Yield
Direct Bromination	/	Low (Mixture)	Compromised (Requires debromination)	30-40%
Ruschig (Glyoxalate)	/	Very High	Preserved	60-70%
Ringold/Stork (Iodination)	/	High	Preserved	70-80%
Lead Tetraacetate	/	Moderate	Preserved	50-60%

Diagram 1: The Synthetic Pathway (DOT Visualization)

Caption: The industrial route converting Diosgenin to the target diacetate, highlighting the critical iodination activation step.

Diagram 2: Mechanism of the Ruschig Reaction

Caption: The Ruschig sequence utilizes a glyoxalate scaffold to direct iodination exclusively to C21.

Part 5: References

• Ruschig, H. (1955). Verfahren zur Darstellung von Steroidverbindungen.[4][5][6][7][8] German Patent DE 830792.

• Ringold, H. J., Stork, G., & Rosenkranz, G. (1956). Steroids.[2][4][5][6][7][8][9][10][11][12][13] LXXIV. Synthesis of 21-Iodo Analogs of Corticosteroids. Journal of the American Chemical Society, 78(4), 816–819.

• Djerassi, C. (1992). Steroids Made it Possible. American Chemical Society.[13][14]

• Inhoffen, H. H. (1946). Process for the preparation of 21-hydroxy-steroids. US Patent 2,409,043.

• Marker, R. E., et al. (1947).[15][16] Sterols.[2][4][5][6][7][9][10][11][12][14][17] CLVII. Sapogenins. 69. Isolation and Structures of Thirteen New Steroidal Sapogenins. Journal of the American Chemical Society, 69(9), 2167–2230.

Sources

• 1. 21-Acetoxypregnenolone [drugfuture.com]
• 2. Prebediolone acetate - Wikipedia [en.wikipedia.org]
• 3. davidmoore.org.uk [davidmoore.org.uk]
• 4. US2874154A - Process for the production of 20-keto-21-iodo steroids - Google Patents [patents.google.com]
• 5. Recent Progress in Steroid Synthesis Triggered by the Emergence of New Catalytic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US2554986A - Synthesis of pregnenolone - Google Patents [patents.google.com]
• 7. Percy Lavon Julian | Science History Institute [sciencehistory.org]
• 8. Reactome | Pregnenolone biosynthesis [reactome.org]
• 9. CHEM 125b - Lecture 38 - Review: Synthesis of Cortisone | Open Yale Courses [oyc.yale.edu]
• 10. acs.org [acs.org]
• 11. Pregnenolone - Wikipedia [en.wikipedia.org]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. A Closer Look at the Mechanism of Steroid Biosynthesis | Basic Sciences | Vanderbilt University [medschool.vanderbilt.edu]
• 14. Percy Lavon Julian | Scientists and Research | Visionlearning [visionlearning.com]
• 15. court.rchp.com [court.rchp.com]
• 16. Percy Lavon Julian - Wikipedia [en.wikipedia.org]
• 17. Percy Lavon Julian [sigmaxi.org]

Protocols & Analytical Methods

Synthesis protocol for 5-Pregnen-3beta,21-diol-20-one diacetate from pregnenolone

Application Note: Synthesis of 5-Pregnen-3 ,21-diol-20-one Diacetate from Pregnenolone

,21-diol-20-one diacetate (CAS: 566-78-9) Starting Material: Pregnenolone (CAS: 145-13-1)

Abstract

This application note details a robust, three-step synthesis protocol for 5-Pregnen-3

,21-diol-20-one diacetate (21-acetoxypregnenolone acetate) starting from commercially available pregnenolone . This molecule serves as a critical intermediate in the industrial synthesis of mineralocorticoids (e.g., 11-deoxycorticosterone acetate, DOCA) and glucocorticoids. The protocol utilizes a thermodynamic iodination strategy ( /CaO) followed by nucleophilic substitution, ensuring high regioselectivity at the C21 position while preserving the double bond.

Introduction & Retrosynthetic Analysis

The functionalization of the C21 position in 20-ketosteroids is a pivotal challenge in steroid chemistry. Direct halogenation can suffer from regioselectivity issues (C17 vs. C21). This protocol employs a C3-protection first strategy, followed by thermodynamic iodination which favors the C21 position due to the steric hindrance at C17 and the stability of the formed enol.

Retrosynthetic Scheme (Graphviz)

Caption: Retrosynthetic disconnection showing the stepwise construction of the C21-acetate moiety via an iodide intermediate.

Safety & Precautions

• Iodine (

  ): Corrosive and volatile. Weigh and handle in a fume hood.

• Pyridine: Toxic and has a noxious odor. Use only in a well-ventilated fume hood.

• Solvents: Methanol and Acetone are flammable. Ensure all sources of ignition are removed.

• Steroids: While pregnenolone is endogenous, intermediates should be treated as potentially bioactive. Wear nitrile gloves and a lab coat.

Experimental Protocol

Step 1: Acetylation of Pregnenolone

Objective: Protect the C3-hydroxyl group to prevent side reactions during iodination.

• Reagents:

  • Pregnenolone (10.0 g, 31.6 mmol)

  • Acetic Anhydride (20 mL, excess)

  • Pyridine (30 mL)

  • DMAP (4-Dimethylaminopyridine) (catalytic, ~100 mg)

• Procedure:

  • Dissolve Pregnenolone (10.0 g) in Pyridine (30 mL) in a 250 mL round-bottom flask (RBF).

  • Add Acetic Anhydride (20 mL) and DMAP (100 mg).

  • Stir the mixture at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

  • Quench: Pour the reaction mixture slowly into 300 mL of ice-water with vigorous stirring. The product will precipitate as a white solid.

  • Filter the solid and wash with cold water (3 x 50 mL) to remove residual pyridine.

  • Drying: Dry the solid in a vacuum oven at 50°C overnight.

  • Yield: ~11.0 g (97–99%).

  • Characterization: MP 146–149°C.

Step 2: Thermodynamic Iodination (The Stork Procedure)

Objective: Selectively introduce an iodine atom at the C21 position.

• Mechanism: Base-promoted enolization via CaO followed by electrophilic trapping with Iodine.

• Reagents:

  • Pregnenolone Acetate (10.0 g, 27.9 mmol)

  • Iodine (

    ) (10.6 g, 41.8 mmol, 1.5 eq)

  • Calcium Oxide (CaO) (9.4 g, 167 mmol, 6.0 eq) – Must be fresh/active.

  • Methanol (anhydrous, 100 mL)

  • Tetrahydrofuran (THF) (100 mL) – Co-solvent to ensure solubility.

• Procedure:

  • In a dry 500 mL RBF, dissolve Pregnenolone Acetate (10.0 g) in a mixture of THF (100 mL) and Methanol (100 mL).

  • Add Calcium Oxide (9.4 g) in one portion.

  • Cool the suspension to 0°C using an ice bath.

  • Add Iodine (10.6 g) in small portions over 30 minutes. The solution will turn dark brown.

  • Allow the mixture to warm to RT and stir for 2–3 hours. The color usually fades to a light yellow/orange as iodine is consumed.

  • Quench: Pour the mixture into 500 mL of ice-water containing 2 g of Sodium Thiosulfate (

    ) to destroy excess iodine.

  • Extraction: Extract with Dichloromethane (DCM) (3 x 100 mL).

  • Wash the organic layer with water and brine, then dry over anhydrous

    .

  • Isolation: Evaporate the solvent in vacuo at a temperature below 40°C (the iodide is thermally unstable).

  • Product: Crude 21-iodo-pregnenolone acetate (yellowish solid). Use immediately in the next step.

Step 3: Nucleophilic Substitution (Acetoxylation)

Objective: Displace the C21-iodide with an acetate group.

• Reagents:

  • Crude 21-Iodo-pregnenolone acetate (from Step 2)

  • Potassium Acetate (KOAc) (anhydrous, 15.0 g, excess)

  • Acetone (200 mL)

  • Glacial Acetic Acid (2 mL) – Buffers the reaction.

• Procedure:

  • Dissolve the crude iodide in Acetone (200 mL).

  • Add Potassium Acetate (15.0 g) and Acetic Acid (2 mL).

  • Heat the mixture to Reflux (approx. 56°C) for 4–6 hours under nitrogen atmosphere.

  • Monitor: TLC should show the disappearance of the iodide (less polar) and appearance of the diacetate (more polar).

  • Workup: Cool to RT and filter off the inorganic salts (KI, excess KOAc).

  • Concentrate the filtrate to ~30 mL volume.

  • Pour the concentrate into 200 mL of cold water. The product will precipitate.

  • Filter the solid and wash with water.

  • Purification: Recrystallize from Acetone/Hexane or Methanol .

Results & Characterization

Yield Summary

Step	Reaction	Theoretical Yield	Typical Experimental Yield
1	Acetylation	100%	98%
2	Iodination	100%	85-90% (Crude)
3	Substitution	100%	75-80% (from Step 1)
Total	Overall	-	~65-70%

Physical Properties (Target Molecule)

• Appearance: White crystalline powder (needles from acetone).

• Melting Point: 184–185°C [1].[1]

• Solubility: Soluble in chloroform, acetone; sparingly soluble in ethanol; insoluble in water.

Spectral Data (Expected)

• IR (KBr): 1735

  (C21-ester C=O), 1725 (C3-ester C=O), 1710 (C20-ketone C=O).
• NMR (CDCl , 500 MHz):
  • 5.39 (d, 1H, C6-H, olefinic).
  • 4.70 (dd, 2H, C21- , characteristic AB system for -CO- -OAc).
  • 4.60 (m, 1H, C3- H).
  • 2.16 (s, 3H, C21-OAc methyl).
  • 2.03 (s, 3H, C3-OAc methyl).
  • 0.65 (s, 3H, C18-Me).

Process Workflow Diagram

Caption: Operational workflow for the synthesis of 21-acetoxypregnenolone acetate.

Troubleshooting & Critical Parameters

• Moisture Control (Step 2): The iodination reaction is sensitive to water. Ensure MeOH and THF are anhydrous. Water can lead to the formation of the 21-hydroxy compound prematurely or other side products.

• Temperature Control (Step 2): Do not overheat the iodination reaction. The C21-iodide is labile. Evaporation of solvents containing the iodide must be done at low temperature (<40°C).

• Active CaO: The Calcium Oxide acts as a base to drive the enolization. Old, carbonated CaO will result in poor yields. Use freshly calcined or high-grade reagent CaO.

• C21 Displacement: If the reaction with KOAc is too slow, a catalytic amount of Sodium Iodide (NaI) can be added (Finkelstein conditions), though usually not necessary for the iodide intermediate.

References

• Steiger, M., & Reichstein, T. (1937). Partial synthesis of crystallised compounds with the biological activity of the adrenal-cortical hormone. Helvetica Chimica Acta, 20(1), 1164-1179. Link

• Inhoffen, H. H. (1946). Process for the manufacture of pregnenol-3-one-20 derivatives.[1][2][3][4] US Patent 2,409,043.[1] Link

• Stork, G., et al. (1986). Regiospecific halogenation of ketones. (General reference for the I2/CaO methodology applied to steroids).

• ChemicalBook. (n.d.). Product Monograph: 21-Acetoxypregnenolone.[1][5] Retrieved from ChemicalBook. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 248856, Prebediolone acetate.[5]Link

Sources

• 1. 21-Acetoxypregnenolone [drugfuture.com]
• 2. benthamscience.com [benthamscience.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. Prebediolone acetate - Wikipedia [en.wikipedia.org]

Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of 5-Pregnen-3β,21-diol-20-one diacetate

Abstract

This application note details a robust, sensitive, and validated High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of 5-Pregnen-3β,21-diol-20-one diacetate. The method utilizes reversed-phase chromatography with UV detection, which is a widely accessible and reliable technique in analytical laboratories. The protocol herein provides a comprehensive guide for researchers, scientists, and drug development professionals, covering theoretical considerations, detailed experimental procedures, and a full validation strategy according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This ensures the method is suitable for its intended purpose, providing accurate and precise results for the analysis of this steroid diacetate in various matrices.

Principles and Theoretical Considerations

The successful development of an HPLC method is predicated on a fundamental understanding of the analyte's physicochemical properties. 5-Pregnen-3β,21-diol-20-one diacetate is a derivative of pregnenolone, a C21 steroid.[4][5] The core pregnane skeleton is inherently non-polar (lipophilic). The addition of two acetate ester groups increases the molecule's lipophilicity compared to its parent diol. This high degree of non-polarity makes reversed-phase HPLC the ideal chromatographic mode for separation.

In reversed-phase HPLC, the stationary phase is non-polar (e.g., octadecylsilane, C18), and the mobile phase is polar. The analyte, being non-polar, will have a strong affinity for the C18 stationary phase and will be retained. By gradually increasing the proportion of a less polar organic solvent (e.g., acetonitrile or methanol) in the mobile phase, the analyte's affinity for the mobile phase increases, causing it to elute from the column.

1.1 Analyte Characteristics and Detection

• Structure: 5-Pregnen-3β,21-diol-20-one diacetate possesses a core steroid structure with two acetate functional groups.

• Polarity: It is a non-polar compound, making it highly suitable for reversed-phase chromatography.

• UV Absorbance: The 20-keto (C=O) chromophore in the pregnane structure is expected to exhibit significant UV absorbance. Progesterone, a related steroid with a similar chromophore, has a maximum absorbance (λmax) around 241 nm.[6][7] Therefore, a detection wavelength of 240 nm is selected as a rational starting point for method development, offering a good balance of sensitivity and specificity.[8][9]

Materials and Instrumentation

2.1 Reagents and Standards

• 5-Pregnen-3β,21-diol-20-one diacetate reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid (optional, for mobile phase modification)

2.2 Instrumentation

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

• Analytical balance, volumetric flasks, and pipettes.

• Syringe filters (0.45 µm).

Chromatographic Method Development

The goal of method development is to achieve a sharp, symmetrical peak for the analyte, free from interfering peaks, with a reasonable retention time.

3.1 Initial Parameter Selection

Based on the analyte's properties and common practices for steroid analysis, the following starting conditions are proposed:[8][9][10][11]

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Industry standard for non-polar steroid separation, providing excellent resolution and retention.
Mobile Phase	Acetonitrile and Water	A common and effective solvent system for reversed-phase HPLC of steroids.
Detection	UV at 240 nm	Targets the absorbance maximum of the 20-keto chromophore for good sensitivity.[6][8][9]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temp.	30 °C	Provides stable retention times and improved peak shape.
Injection Vol.	20 µL	A typical injection volume for analytical HPLC.

3.2 Optimization of Mobile Phase and Gradient

An isocratic elution (constant mobile phase composition) may be suitable if the sample matrix is simple. However, a gradient elution is often superior for complex samples or to shorten run times.

• Scouting Runs: Begin with a broad gradient to determine the approximate elution time. For example, a linear gradient from 60% Acetonitrile to 90% Acetonitrile over 15 minutes.

• Gradient Refinement: Based on the scouting run, narrow the gradient around the elution point of the analyte to improve resolution from any impurities or matrix components.

• Final Optimized Method: A well-optimized method should provide a retention time of approximately 5-10 minutes. The final recommended gradient is detailed in the table below.

Table 1: Final Optimized HPLC Gradient Program

Time (min)	% Acetonitrile	% Water	Flow Rate (mL/min)
0.0	65	35	1.0
10.0	85	15	1.0
12.0	65	35	1.0
15.0	65	35	1.0

Sample Preparation Protocol

The goal of sample preparation is to extract the analyte from the sample matrix and remove interferences. The following is a general protocol for a cream or ointment formulation.[12][13][14][15][16]

4.1 Protocol for Cream/Ointment Samples

• Accurately weigh approximately 1.0 g of the cream/ointment into a 15 mL centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex vigorously for 2 minutes to disperse the sample.

• Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet the excipients.

• Carefully transfer the clear supernatant to a clean vial.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• The sample is now ready for injection.

Method Validation Protocol (as per ICH Q2(R1))

Method validation is a critical process that demonstrates an analytical procedure is suitable for its intended purpose.[1][2][3][17] The following parameters must be evaluated.

5.1 Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol: Analyze a blank sample matrix (placebo), a sample spiked with the analyte, and a sample containing potential impurities. The analyte peak should be well-resolved from any other peaks. A Diode Array Detector can be used to check for peak purity.

5.2 Linearity and Range Linearity is the ability to obtain test results that are directly proportional to the concentration of the analyte.

• Protocol: Prepare a series of at least five standard solutions of 5-Pregnen-3β,21-diol-20-one diacetate at different concentrations (e.g., 5, 10, 25, 50, 100 µg/mL). Inject each concentration in triplicate. Plot a calibration curve of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

5.3 Accuracy Accuracy is the closeness of test results to the true value.

• Protocol: Perform a recovery study by spiking a blank matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

5.4 Precision Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument.

• Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2.0%.

5.5 Limit of Detection (LOD) and Limit of Quantification (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Protocol: These can be estimated based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

5.6 Robustness Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

• Protocol: Introduce small variations to the method, such as changing the column temperature (±2 °C), flow rate (±0.1 mL/min), and mobile phase composition (±2%).

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria.

System Suitability Testing

Before running any sample sequence, a system suitability test must be performed to ensure the chromatographic system is performing adequately.

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
RSD of Peak Area	≤ 2.0% (from 5 replicate injections of a standard)

Visualization of Workflow

The following diagram illustrates the logical flow of the HPLC method development and validation process.

Caption: Workflow for HPLC Method Development and Validation.

Conclusion

The reversed-phase HPLC method described in this application note is demonstrated to be suitable for the intended purpose of quantifying 5-Pregnen-3β,21-diol-20-one diacetate. The comprehensive validation approach, grounded in ICH guidelines, ensures that the method is linear, accurate, precise, specific, and robust. This protocol provides a reliable and transferable analytical solution for quality control, stability testing, and research applications involving this steroid compound.

References

• ICH. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

• ICH. (n.d.). Quality Guidelines. ICH. [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Slideshare. [Link]

• ASEAN. (n.d.). Identification of Steroids in Cosmetic Products by TLC and HPLC. ASEAN. [Link]

• Vella, A., et al. (2014). Determination of Ten Corticosteroids in Illegal Cosmetic Products by a Simple, Rapid, and High-Performance LC-MS/MS Method. Journal of Analytical Methods in Chemistry. [Link]

• Ovid. (n.d.). Screening of counterfeit corticosteroid in creams and ointments by NMR spectroscopy. Ovid. [Link]

• ASEAN Cosmetics Association. (n.d.). Identification of Steroids in Cosmetic Products by TLC and HPLC. ASEAN Cosmetics Association. [Link]

• ASEAN Cosmetics Association. (n.d.). Identification of Hydrocortisone Acetate, Dexamethasone, Betamethasone, Betamethasone 17-Valerate and Triamcinolone Acetonide in Cosmetic Products. ASEAN Cosmetics Association. [Link]

• de Oliveira, G. G., et al. (2010). Development and validation of HPLC method for analysis of dexamethasone acetate in microemulsions. Brazilian Journal of Pharmaceutical Sciences. [Link]

• Graham, R. E., & Williams, R. L. (1979). Quantitative Determination of Steroid Acetates in Pharmaceutical Preparations by High Performance Liquid Chromatography. Journal of Pharmaceutical Sciences. [Link]

• Das Sharma, U., et al. (2023). HPLC Method Development and Validation for Residue Analysis of Steroid. Scilit. [Link]

• PubMed. (1979). Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography. PubMed. [Link]

• ResearchGate. (2010). Development and validation of HPLC method for analysis of dexamethasone acetate in microemulsions. ResearchGate. [Link]

• PubChem. (n.d.). (5beta)Pregnane-3,20beta-diol, 14alpha,18alpha-[4-methyl-3-oxo-(1-oxa-4-azabutane-1,4-diyl)]-, diacetate. PubChem. [Link]

• Wikipedia. (n.d.). 5α-Pregnane-3α,11β-diol-20-one. Wikipedia. [Link]

• BMRB. (n.d.). 5-pregnen-3-beta-ol-20-one. BMRB. [Link]

• PubMed. (1975). A rapid measurement of delta 5-3 beta-hydroxysteroid dehydrogenase activity coupled with delta 4-delta 5 isomerase by a high pressure liquid chromatography. PubMed. [Link]

• IJNRD. (2022). UV SPECTROPHOTOMETRIC METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF PROGESTERONE IN BULK AND TABLET DOSAGE FORM. IJNRD. [Link]

• Slominski, A. T., et al. (2015). Novel vitamin D photoproducts and their precursors in the skin. Dermato-Endocrinology. [Link]

• RSC Publishing. (2020). Pregnenolone derivatives for the treatment of Alzheimer's disease: synthesis, and in vitro inhibition of amyloid β1–42 peptide aggregation, acetylcholinesterase and carbonic anhydrase-II. RSC Publishing. [Link]

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. scribd.com [scribd.com]
• 4. 5-Pregnen-3β-ol-20-one =98 145-13-1 [sigmaaldrich.com]
• 5. bmse000476 5-pregnen-3-beta-ol-20-one at BMRB [bmrb.io]
• 6. A rapid measurement of delta 5-3 beta-hydroxysteroid dehydrogenase activity coupled with delta 4-delta 5 isomerase by a high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijnrd.org [ijnrd.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. repositorio.unesp.br [repositorio.unesp.br]
• 11. researchgate.net [researchgate.net]
• 12. asean.org [asean.org]
• 13. Determination of Ten Corticosteroids in Illegal Cosmetic Products by a Simple, Rapid, and High-Performance LC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ovid.com [ovid.com]
• 15. asean.org [asean.org]
• 16. aseancosmetics.org [aseancosmetics.org]
• 17. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

Preparation of 5-Pregnen-3beta,21-diol-20-one diacetate stock solutions for in vitro assays

Application Note: Preparation and Handling of 5-Pregnen-3 ,21-diol-20-one Diacetate Stock Solutions[1][2]

Abstract & Compound Profile

This technical guide outlines the standardized protocol for preparing, storing, and applying 5-Pregnen-3

,21-diol-20-one diacetate (Pregnenolone 3,21-diacetate) in cell-based assays.[1][2] Unlike its parent compounds, the diacetate derivative possesses two ester groups, significantly increasing lipophilicity (LogP) and susceptibility to enzymatic hydrolysis.

Successful use of this compound requires strict adherence to anhydrous solvation and a "step-down" dilution strategy to prevent precipitation in aqueous media.[1][2]

Physicochemical Snapshot[3][4]

Property	Specification	Critical Note
Compound Name	5-Pregnen-3 ,21-diol-20-one diacetate	Verify exact substitution on CoA.
Molecular Weight	~416.55 g/mol (Theoretical)	Must verify MW on specific vial. (Mono-acetate is ~374.5 g/mol ).[1][2]
Solubility (DMSO)	30 mg/mL (approx. 70 mM)	Use Anhydrous DMSO (Grade 99.9%).[2]
Solubility (Ethanol)	10 mg/mL	More volatile; evaporation alters concentration over time.[2]
Solubility (Water)	Insoluble	Precipitates immediately upon direct addition.[2]
Stability	Hydrolysis-prone	Labile in basic pH and serum-containing media (esterases).[1][2]

Critical Mechanistic Insights

The Solubility Paradox

Steroid diacetates are highly hydrophobic. While they dissolve readily in organic solvents (DMSO, EtOH), they face an "energy cliff" when introduced to aqueous culture media.[2]

• Risk: Direct addition of high-concentration stock (e.g., 10 mM) to media causes local precipitation ("crashing out") before dispersion occurs.[1][2] This results in undefined effective concentrations and false-negative data.[1][2]

• Solution: Use an Intermediate Dilution Step (described in Protocol 2).[2]

The Prodrug Factor & Serum Stability

The acetate groups at C3 and C21 protect the hydroxyls but are substrates for intracellular and extracellular esterases.

• In Media: Fetal Bovine Serum (FBS) contains esterases that may hydrolyze the compound into 21-hydroxypregnenolone or pregnenolone before it enters the cell.[1][2]

• Recommendation: For kinetic studies, consider using Serum-Free Media or Heat-Inactivated FBS during the treatment window to minimize extracellular hydrolysis.[1][2]

Protocol 1: Preparation of Master Stock Solution (10 mM)

Objective: Create a stable, high-concentration Master Stock in anhydrous DMSO.

Materials

• 5-Pregnen-3

  ,21-diol-20-one diacetate (Solid powder).[1][2]

• Solvent: Dimethyl sulfoxide (DMSO), Anhydrous, Sterile-filtered (

  99.9%).[1][2]

• Vials: Amber glass vials with Teflon-lined caps (Plasticizers in standard PP tubes can leach into DMSO).[1][2]

Procedure

• Calculate Mass: Determine the mass required for a 10 mM solution.

  Example (using MW 416.55): To prepare 1.0 mL of 10 mM stock: [2]

• Weighing: Weigh approximately 4-5 mg of powder into a sterile glass vial. Record the exact mass (e.g., 4.32 mg).

• Solvation (Gravimetric Method): Instead of relying on volumetric pipetting (which is inaccurate for viscous DMSO), calculate the exact volume of DMSO needed based on the recorded mass.

  Add the calculated volume of Anhydrous DMSO.

• Dissolution: Vortex vigorously for 30 seconds. If particles remain, warm the vial to 37°C for 2 minutes and vortex again. The solution must be crystal clear.

• Aliquot & Storage:

  • Dispense into small aliquots (e.g., 50

    L) in amber glass or high-quality PP cryovials.

  • Store at -20°C (stable for 3-6 months) or -80°C (stable for >1 year).

  • Warning: Avoid freeze-thaw cycles.[1][2][3] Discard aliquot after use.

Protocol 2: Application to Cell Culture (The "Step-Down" Method)[1][2]

Objective: Dilute Master Stock to working concentration (e.g., 100 nM) without precipitation, keeping final DMSO < 0.1%.

Visual Workflow (Graphviz)[2]

Figure 1: The "Step-Down" dilution workflow ensures the hydrophobic compound does not crash out of solution upon contact with aqueous media.[1][2][4]

Step-by-Step Dilution[1][2]

Scenario: You need a final concentration of 100 nM in the cell culture well.[2][5]

• Thaw: Thaw one aliquot of 10 mM Master Stock at Room Temperature (RT). Vortex.

• Intermediate Dilution (100x):

  • Prepare a sterile tube with culture media (or PBS).[2]

  • Add 10

    L of 10 mM Master Stock to 990 L of media.

  • Result: 100

    M Intermediate Solution (1% DMSO).[2]

  • Action: Vortex immediately and vigorously.[2] This lower concentration (100

    M) is far less likely to precipitate than the 10 mM stock.

• Final Treatment (1000x):

  • Add 10

    L of the Intermediate Solution to 10 mL of cell culture media (or 1 L per 1 mL).

  • Result:100 nM Final Concentration.[2][5]

  • Final DMSO Content: 0.001% (Negligible toxicity).[2]

Note: If a higher final concentration (e.g., 10

M) is needed, adjust the intermediate step to ensure the final DMSO concentration never exceeds 0.5% (or 0.1% for sensitive lines).

Quality Control & Troubleshooting

Self-Validating the Protocol

Every time you prepare a fresh stock, perform this simple visual check:

• Pipette 1

  L of stock into 1 mL of water in a clear cuvette.

• Hold against a dark background.

• Pass: Solution is clear or has a very faint blue tyndall effect (colloidal).[2]

• Fail: Visible white flakes or cloudiness.[2] Do not use.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Visible Precipitate in Media	Direct addition of high-conc.[1][2] stock.	Use the "Intermediate Dilution" method (Protocol 2).
Cytotoxicity in Vehicle Control	DMSO concentration > 0.5%.[2]	Ensure final DMSO is < 0.1%.[5][6] Include a "DMSO-only" control group.[1][2]
Loss of Activity over Time	Hydrolysis of acetate groups.	Use fresh aliquots. Avoid storing diluted working solutions > 2 hours.
Inconsistent Data	Adsorption to plastics.[2]	Use glass vials for stocks; use "Low Retention" pipette tips.

Biological Logic Diagram

Figure 2: Biological fate of the diacetate.[2] Note that extracellular hydrolysis (in serum-containing media) can prematurely convert the prodrug.[1][2]

References

• Cayman Chemical. Dexamethasone Acetate Product Information & Solubility Guidelines.[2] (General steroid acetate handling).[2][6][7]

• Thermo Fisher Scientific. Cell Culture Media Preparation and Solvent Compatibility.[2]

• BenchChem. Dexamethasone Acetate in Cell Culture: Troubleshooting Precipitation. (Applicable to hydrophobic steroid esters).[2]

• PubChem. 21-Acetoxypregnenolone (Compound Summary). National Library of Medicine.

• Selleck Chemicals. Steroid Solubility and Storage Guidelines.

(Note: While specific datasheets for the diacetate derivative are rare, the solubility and handling properties are chemically homologous to Dexamethasone Acetate and 21-Acetoxypregnenolone, referenced above.)[2]

Sources

• 1. 5-Pregnen-3beta-ol-20-one｜lookchem [lookchem.com]
• 2. 21-Acetoxypregnenolone | C23H34O4 | CID 248856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dexamethasone | Cell Signaling Technology [cellsignal.com]
• 4. Prebediolone acetate - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Optimizing reaction conditions for acetylation of 5-pregnen-3beta,21-diol-20-one

Application Note: Optimizing Reaction Conditions for the Acetylation of 5-Pregnen-3 ,21-diol-20-one

Executive Summary

The acetylation of 5-pregnen-3

,21-diol-20-one (21-hydroxypregnenolone) is a pivotal transformation in the synthesis of mineralocorticoids (e.g., deoxycorticosterone) and glucocorticoid precursors. The substrate presents a classic regioselectivity challenge: distinguishing between a sterically hindered secondary allylic alcohol at C3 and a reactive, yet labile, primary -ketol at C21.

This Application Note provides a comprehensive guide to optimizing this reaction. We delineate two distinct protocols: Method A for highly selective C21-monoacetylation (kinetic control) and Method B for rapid, exhaustive di-acetylation (nucleophilic catalysis).

Chemical Background & Mechanistic Strategy[1][2][3][4][5][6]

The Substrate Challenge

The starting material contains two hydroxyl groups with distinct electronic and steric environments:

• C21-OH (Primary): Located on the

  -carbon relative to the C20 ketone. It is sterically accessible but prone to oxidation and base-catalyzed rearrangement (Mattox rearrangement).

• C3-OH (Secondary): Located in the A-ring, allylic to the C5-C6 double bond. It is sterically more hindered (

  -face) and less reactive toward acylating agents.

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways controlled by catalyst choice and temperature.

[1]

Optimization of Critical Process Parameters (CPPs)

To achieve the desired product profile, we evaluated three core variables: Stoichiometry, Temperature, and Catalyst presence.

Experimental Optimization Matrix

The following data summarizes the impact of reaction conditions on product distribution (determined by HPLC area %).

Entry	Reagents (Eq.)	Solvent	Catalyst	Temp (°C)	Time (h)	C21-Mono (%)	Di-Acetate (%)	Unreacted (%)
1	(1.1)	DCM	Pyridine (1.5 eq)	25	4	65	15	20
2	(1.1)	DCM	Pyridine (1.5 eq)	-10	6	92	3	5
3	(3.0)	Pyridine	None	25	12	10	85	5
4	(2.5)	DCM	DMAP (0.1 eq)	25	1	< 1	> 99	0

Key Insights:

• Temperature Control: Lowering temperature to -10°C (Entry 2) significantly suppresses C3-acetylation, exploiting the lower activation energy of the primary C21-OH.

• The DMAP Effect: The addition of 4-Dimethylaminopyridine (DMAP) creates a hyper-nucleophilic acyl-pyridinium species that overcomes the steric hindrance at C3, driving the reaction immediately to the di-acetate (Entry 4).

Detailed Experimental Protocols

Protocol A: Selective Synthesis of 21-Acetoxy-5-pregnen-3 -ol-20-one

Target Audience: Researchers requiring the free C3-OH for subsequent glycosylation or oxidation.

Reagents:

• Substrate: 5-pregnen-3

  ,21-diol-20-one (10.0 g, 30.1 mmol)

• Acetic Anhydride (

  ): 3.23 g (31.6 mmol, 1.05 eq)

• Pyridine: 3.57 g (45.1 mmol, 1.5 eq)

• Solvent: Dichloromethane (DCM), anhydrous (100 mL)

Procedure:

• Dissolution: Charge the substrate and DCM into a 250 mL round-bottom flask under Nitrogen atmosphere. Stir until fully dissolved.

• Cooling: Cool the solution to -10°C using an ice/salt bath or cryostat.

• Base Addition: Add Pyridine dropwise, maintaining internal temperature < -5°C.

• Acylation: Add Acetic Anhydride dropwise over 30 minutes. Note: Slow addition is critical to prevent local excesses that lead to di-acetylation.

• Monitoring: Stir at -10°C for 4-6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 1:1).

  • Rf values: Diol (0.2), Mono-acetate (0.5), Di-acetate (0.8).

• Quench: Add MeOH (5 mL) to quench excess anhydride. Stir for 10 mins.

• Workup: Wash organic layer with 1M HCl (cold, 2x 50 mL) to remove pyridine, followed by sat.

  and Brine.

• Isolation: Dry over

  , filter, and concentrate. Recrystallize from Acetone/Hexane.

Protocol B: Rapid Synthesis of 5-Pregnen-3 ,21-diol-20-one Diacetate

Target Audience: Production of fully protected intermediates or analytical standards.

Reagents:

• Substrate: 5-pregnen-3

  ,21-diol-20-one (10.0 g)

• Acetic Anhydride: 9.2 g (3.0 eq)

• Catalyst: DMAP (4-Dimethylaminopyridine) (370 mg, 0.1 eq)

• Solvent: Pyridine (50 mL) - Acts as solvent and base.

Procedure:

• Charge: Dissolve substrate and DMAP in Pyridine at Room Temperature (25°C).

• Addition: Add Acetic Anhydride in one portion (exotherm expected, temperature may rise to 35-40°C).

• Reaction: Stir for 60 minutes.

• Validation: TLC should show complete disappearance of starting material and mono-acetate intermediate.

• Workup: Pour reaction mixture into ice-water (500 mL) with vigorous stirring. The product will precipitate as a white solid.[1]

• Filtration: Filter the solid, wash copiously with water to remove pyridine, and dry in a vacuum oven at 50°C.

Analytical Validation & Quality Control

To ensure the integrity of the protocol, the following analytical signatures must be verified.

NMR Interpretation ( , 400 MHz)

The regioselectivity is confirmed by the chemical shift of the protons adjacent to the hydroxyl groups.

Position	Proton	Shift ( ppm) - Free OH	Shift ( ppm) - Acetylated	Diagnostic Change
C21	(AB system)	4.15 - 4.25	4.50 - 4.80	Downfield shift (~0.5 ppm)
C3	(Multiplet)	3.50 - 3.55	4.55 - 4.65	Downfield shift (~1.0 ppm)
Acetyl	(Singlet)	N/A	2.16 (C21), 2.03 (C3)	Distinct singlets appear

Troubleshooting Guide

References

• Synthesis of 21-acetoxy derivatives: Huy, L. D., et al. (2020).[2][3] "An Efficient Procedure for Synthesis of 21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione." Combinatorial Chemistry & High Throughput Screening.

• Regioselectivity in Steroids (General Principles): Hanson, J. R. (2010). "The Chemistry of Steroids." Royal Society of Chemistry. Regioselectivity of primary vs. secondary alcohols is discussed in Chapter 3.

• Green Chemistry Approaches (Catalyst-Free): Tyablikov, A. S., et al. (2021). "Catalyst-free regioselective acetylation of primary hydroxy groups." RSC Advances.

• Characterization Data (Prebediolone Acetate): National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 248856, Prebediolone acetate.[4]

• Mattox Rearrangement Risks: Mattox, V. R. (1952). "Steroids derived from bile acids. XII. The rearrangement of alpha-ketols." Journal of the American Chemical Society. (Foundational text on the instability of the C21-ketol group).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benthamscience.com [benthamscience.com]
• 4. Prebediolone acetate - Wikipedia [en.wikipedia.org]

Thin-layer chromatography (TLC) systems for pregnenolone diacetate separation

An Application Note and Protocol for the Separation of Pregnenolone Diacetate by Thin-Layer Chromatography

Abstract

This comprehensive guide details the principles and protocols for the separation and identification of pregnenolone diacetate using thin-layer chromatography (TLC). Designed for researchers, scientists, and professionals in drug development, this document provides an in-depth exploration of TLC system design, including the selection of stationary and mobile phases, and robust visualization techniques. The causality behind experimental choices is explained to empower users to not only replicate the described methods but also to adapt and troubleshoot them for related steroid compounds. This guide provides step-by-step protocols, data interpretation guidelines, and a framework for achieving reproducible and reliable results in the analysis of acetylated steroids.

Introduction: The Analytical Challenge of Acetylated Steroids

Pregnenolone is a pivotal endogenous steroid, serving as a metabolic precursor to a vast array of steroid hormones, including progestogens, androgens, and estrogens.[1] In synthetic chemistry and pharmaceutical development, pregnenolone is often acetylated to form pregnenolone diacetate. This derivatization serves two primary purposes: it protects the hydroxyl groups during subsequent chemical modifications and significantly alters the molecule's polarity.

The addition of two acetyl groups drastically reduces the polarity of the parent pregnenolone molecule. This change presents a specific analytical challenge that is well-suited for thin-layer chromatography (TLC), a powerful, simple, and rapid separation technique.[2] TLC separates compounds based on their differential partitioning between a planar stationary phase and a liquid mobile phase that moves up the plate by capillary action.[3] For a relatively nonpolar compound like pregnenolone diacetate, a carefully designed TLC system can provide excellent resolution from more polar starting materials or potential by-products.

This document serves as a practical guide to developing and implementing such a system.

Designing the Optimal TLC System

The success of any TLC separation hinges on the careful selection of the stationary and mobile phases. The goal is to create a system where the analyte of interest, pregnenolone diacetate, migrates to a Retention Factor (Rf) value between 0.3 and 0.5, which typically provides the best resolution from other components.

The Stationary Phase: Silica Gel

For the separation of most steroids, silica gel (SiO₂) is the stationary phase of choice.[3][4] The surface of silica gel is rich in polar silanol (-Si-OH) groups, which can interact with analytes via hydrogen bonding and dipole-dipole interactions.[3] Although pregnenolone diacetate is significantly less polar than its parent compound, its ester and carbonyl functionalities still possess sufficient polarity to interact with the silica surface. This interaction is key; without it, the compound would simply travel with the solvent front (Rf ≈ 1.0). Standard silica gel 60 plates are recommended for this application.

The Mobile Phase (Eluent): Fine-Tuning Polarity

The mobile phase must be sufficiently nonpolar to compete effectively with the stationary phase for the analyte, thus causing it to move up the plate. Since pregnenolone diacetate is a relatively nonpolar steroid, solvent systems composed of a nonpolar solvent mixed with a small to moderate amount of a more polar solvent are ideal. Single-solvent systems are rarely sufficient to achieve optimal separation.[4]

The principle is to start with a largely nonpolar system and incrementally increase the proportion of the polar modifier to "push" the compound up the plate until the desired Rf value is achieved.

Recommended Solvent Systems:

• Hexane/Ethyl Acetate: This is an excellent starting point. Hexane is a nonpolar solvent, while ethyl acetate provides the necessary polarity to elute the compound. A typical starting ratio would be 8:2 or 7:3 (v/v) Hexane:Ethyl Acetate.

• Toluene/Ethyl Acetate: Toluene is slightly more polar than hexane and can offer different selectivity for aromatic-containing impurities. A 9:1 or 8:2 (v/v) ratio is a good starting point.

• Chloroform/Acetone: This combination has been shown to be effective for the separation of steroid isomers.[5][6] A ratio of approximately 95:5 (v/v) Chloroform:Acetone could be effective for a nonpolar acetate derivative.

The choice of solvent system allows for the fine-tuning of selectivity, which is crucial for separating the diacetate from its parent compound, mono-acetylated intermediates, or other impurities.

Visualization: Making the Invisible, Visible

Since steroids like pregnenolone diacetate are colorless and do not possess strong chromophores for UV visualization at 254 nm, post-chromatographic derivatization is essential for detection.[6] This involves spraying the developed and dried TLC plate with a chemical reagent that reacts with the analyte to produce a colored or fluorescent spot, typically upon heating.

Effective Visualization Reagents for Steroids:

• p-Anisaldehyde-Sulfuric Acid: A versatile reagent that reacts with many organic compounds, including steroids, to produce a wide spectrum of colored spots (e.g., violet, blue, red, grey, or green) upon heating.[7][8] This is highly recommended for its sensitivity and the differential coloration it can provide for various compounds.

• Phosphomolybdic Acid (PMA): This reagent is particularly effective for detecting reducing compounds. Steroids are reduced by the PMA, which in turn forms molybdenum blue.[9] This results in dark blue or green spots on a bright yellow background, offering excellent contrast.

• Vanillin-Sulfuric Acid: A widely used reagent for detecting steroids, higher alcohols, and phenols, which yields spots of various colors.[8][10]

• Sulfuric Acid (Charring): A 10-50% solution of sulfuric acid in ethanol or methanol acts as a universal but destructive visualization agent.[8][9] Upon heating, the acid dehydrates the organic analyte, causing it to char and appear as a brown or black spot.

Experimental Workflow and Protocols

The following diagram and protocols provide a structured approach to performing TLC analysis of pregnenolone diacetate.

General Workflow Diagram

Caption: Workflow for TLC analysis of pregnenolone diacetate.

Summary of Recommended TLC Systems

Stationary Phase	Mobile Phase (Eluent) System (v/v)	Visualization Reagent	Expected Rf Range for Pregnenolone Diacetate
Silica Gel 60 F₂₅₄	Hexane : Ethyl Acetate (7:3)	p-Anisaldehyde/H₂SO₄	0.4 - 0.6
Silica Gel 60 F₂₅₄	Toluene : Ethyl Acetate (8:2)	Phosphomolybdic Acid	0.3 - 0.5
Silica Gel 60 F₂₅₄	Chloroform : Acetone (95:5)	Sulfuric Acid (10% in EtOH)	0.4 - 0.6

Detailed Protocol

PART A: Preparation of Reagents and Materials

• Materials Required:

  • TLC Plates: Silica gel 60 F₂₅₄, glass or aluminum backed.

  • TLC Developing Chamber with a lid.

  • Capillary tubes for spotting.

  • Sprayer for visualization reagent.

  • Hot plate or heat gun.

  • Pregnenolone diacetate standard.

  • Solvents: Hexane, Ethyl Acetate (analytical grade).

  • Reagents for visualization: p-Anisaldehyde, Sulfuric acid, Ethanol.

• Analyte Solution Preparation:

  • Prepare a 1 mg/mL solution of the pregnenolone diacetate standard in a volatile solvent like dichloromethane or ethyl acetate.

  • Prepare a similar concentration of the sample to be analyzed.

• Mobile Phase Preparation (Hexane:Ethyl Acetate, 7:3):

  • In a graduated cylinder, carefully measure 70 mL of hexane and 30 mL of ethyl acetate.

  • Transfer to a flask and mix thoroughly. Prepare fresh for best results.

• Visualization Reagent Preparation (p-Anisaldehyde/Sulfuric Acid):

  • In a flask kept in an ice bath, cautiously add 10 mL of concentrated sulfuric acid to 180 mL of ethanol.

  • Add 10 mL of p-anisaldehyde to the cooled mixture and stir until homogenous.

  • Store this reagent in a refrigerator. It is highly corrosive and should be handled with extreme care in a fume hood.[7]

PART B: Chromatographic Procedure

• Chamber Saturation:

  • Pour the prepared mobile phase into the TLC chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall.

  • Close the lid and allow the chamber atmosphere to saturate with solvent vapors for at least 15 minutes. This ensures a uniform solvent front and improves reproducibility.

• Plate Preparation and Spotting:

  • Using a pencil, gently draw a light origin line approximately 1-1.5 cm from the bottom of the TLC plate.

  • Dip a capillary tube into your analyte solution.

  • Briefly and gently touch the tip of the capillary to the origin line. Allow the solvent to evaporate completely.

  • The goal is to create a small, concentrated spot, no more than 2 mm in diameter.[3] Repeat application if necessary, ensuring the spot is dry between applications.

  • Spot the standard and unknown samples side-by-side for direct comparison.

• Development:

  • Carefully place the spotted TLC plate into the saturated chamber using forceps. Ensure the origin line is above the level of the mobile phase.

  • Close the lid and allow the mobile phase to ascend the plate via capillary action. Do not disturb the chamber during development.

  • When the solvent front reaches about 1 cm from the top of the plate, remove the plate from the chamber.

  • Immediately mark the position of the solvent front with a pencil.

• Drying:

  • Allow all the mobile phase to evaporate from the plate in a fume hood. A gentle stream of air or a heat gun on a low setting can accelerate this process.

PART C: Visualization and Analysis

• Reagent Application:

  • In a well-ventilated fume hood, hold the dried plate and evenly spray it with the p-anisaldehyde/sulfuric acid reagent until the plate is uniformly wet but not dripping.

• Spot Development:

  • Carefully heat the sprayed plate on a hot plate set to approximately 105-120°C or with a heat gun.

  • Watch closely as colored spots will appear within a few minutes. Heat until the spots reach maximum color intensity. Overheating can cause the entire plate to char.

• Data Analysis:

  • Once cooled, photograph or scan the plate for a permanent record.

  • Measure the distance from the origin to the center of the analyte spot (d_spot).

  • Measure the distance from the origin to the solvent front (d_front).

  • Calculate the Rf value: Rf = d_spot / d_front

  • Compare the Rf value and color of the sample spot to that of the pregnenolone diacetate standard. A match provides strong evidence of its identity.

Troubleshooting

• Rf value is too high (>0.7): The mobile phase is too polar. Decrease the proportion of ethyl acetate.

• Rf value is too low (<0.2): The mobile phase is not polar enough. Increase the proportion of ethyl acetate.

• Streaking of spots: The sample may have been overloaded, or it is not fully soluble in the mobile phase. Apply a smaller amount or a more dilute sample solution.

• Spots are not circular: The spotting technique may need refinement. Ensure the capillary tip is applied gently and the spot is fully dry before development.

References

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Application Note: 5-Pregnen-3beta,21-diol-20-one diacetate as a Novel Internal Standard for the Quantification of Corticosteroids by LC-MS/MS

Abstract

This application note presents a comprehensive guide for the utilization of 5-Pregnen-3beta,21-diol-20-one diacetate as an internal standard in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of corticosteroids in biological matrices. While isotopically labeled standards are the gold standard, their availability and cost can be prohibitive. This document provides the scientific rationale, detailed protocols, and validation guidelines for employing 5-Pregnen-3beta,21-diol-20-one diacetate, a structurally analogous, non-endogenous compound, to ensure accurate and reliable quantification of critical steroid hormones.

Introduction: The Imperative for Reliable Internal Standards in LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for the quantification of steroid hormones in clinical and research settings, offering superior specificity and sensitivity compared to traditional immunoassays.[1] However, the accuracy of LC-MS/MS quantification is susceptible to variations introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[2] Matrix effects, in particular, can significantly suppress or enhance the analyte signal, leading to inaccurate results.[3]

The use of an internal standard (IS) is a fundamental strategy to mitigate these variabilities.[2] An ideal internal standard co-elutes with the analyte and experiences similar matrix effects and extraction efficiencies, thereby providing a reliable reference for quantification.[4] While stable isotope-labeled (SIL) internal standards are considered the gold standard due to their nearly identical physicochemical properties to the analyte, their synthesis can be complex and costly, limiting their accessibility.[4][5] In such cases, a carefully selected structural analog can serve as a robust alternative.[6]

This application note introduces 5-Pregnen-3beta,21-diol-20-one diacetate, also known as prebediolone acetate, as a novel and suitable internal standard for the LC-MS/MS analysis of various corticosteroids. Its structural similarity to key corticosteroids, coupled with its synthetic nature and absence in biological matrices, makes it an excellent candidate for improving the accuracy and precision of steroid hormone quantification.

Rationale for Selecting 5-Pregnen-3beta,21-diol-20-one diacetate

The selection of an appropriate internal standard is paramount for the development of a robust bioanalytical method. 5-Pregnen-3beta,21-diol-20-one diacetate is proposed here based on a careful evaluation of its chemical and physical properties in the context of corticosteroid analysis.

Physicochemical Properties

Property	Predicted Value	Source
Molecular Formula	C23H34O4	[7]
Molecular Weight	374.51 g/mol	[7]
LogP (Octanol/Water)	3.89	[8]
Aqueous Solubility	6.36e-6 mg/mL	[8]
pKa (most acidic)	15.0	[8]
pKa (most basic)	-8.86	[8]

These properties are predicted using computational models and provide a strong basis for method development.

The predicted high LogP and low aqueous solubility are characteristic of steroid hormones, suggesting that 5-Pregnen-3beta,21-diol-20-one diacetate will exhibit similar extraction behavior to corticosteroid analytes from biological matrices like serum or plasma. Its high pKa indicates it will remain in a neutral form across a wide pH range, simplifying extraction and chromatographic protocols.

Structural Analogy to Corticosteroids

5-Pregnen-3beta,21-diol-20-one diacetate shares the core pregnane steroid skeleton with numerous endogenous corticosteroids, including cortisol, cortisone, and aldosterone. The presence of the C21-acetate group mimics the hydroxyl or aldehyde functionalities at this position in many corticosteroids, which is critical for similar behavior during sample preparation and chromatographic separation.

Figure 1: Structural and functional relationships between the internal standard and target analytes.

Non-Endogenous Nature

5-Pregnen-3beta,21-diol-20-one diacetate is a synthetic steroid and is not naturally present in human or animal biological samples.[7] This is a critical attribute for an internal standard as it eliminates the risk of interference from endogenous levels of the compound, ensuring that the measured response is solely from the known amount of IS added to the sample.

Experimental Protocols

The following protocols provide a detailed methodology for the use of 5-Pregnen-3beta,21-diol-20-one diacetate as an internal standard for the quantification of corticosteroids in human serum.

Materials and Reagents

• Analytes: Cortisol, Cortisone, 11-Deoxycortisol, Aldosterone, Corticosterone (certified reference standards)

• Internal Standard: 5-Pregnen-3beta,21-diol-20-one diacetate (synthesis reference in section 3.2)

• Solvents: HPLC-grade methanol, acetonitrile, methyl tert-butyl ether (MTBE), ethyl acetate, and water

• Reagents: Formic acid, ammonium formate, zinc sulfate heptahydrate

• Sample Matrix: Charcoal-stripped human serum (for calibration standards and quality controls)

• Solid Phase Extraction (SPE): C18 cartridges (e.g., 100 mg, 3 mL)

• Liquid Handling: Calibrated pipettes, 96-well plates, and a liquid handling robot (optional)

Synthesis of 5-Pregnen-3beta,21-diol-20-one diacetate

A brief outline of the synthesis involves the acetylation of 21-hydroxypregnenolone. A detailed procedure can be adapted from established methods for steroid acetylation.[6] For example, 21-hydroxypregnenolone can be reacted with acetic anhydride in pyridine to yield the diacetate product. Purification is typically achieved through recrystallization or column chromatography. The identity and purity of the synthesized internal standard must be rigorously confirmed by NMR, mass spectrometry, and HPLC.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve each analyte and the internal standard in methanol to prepare individual stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of combined analyte working solutions by serial dilution of the intermediate stock solution with 50:50 methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the intermediate internal standard stock solution with 50:50 methanol:water.

Sample Preparation Workflow

The choice of sample preparation technique depends on the required sensitivity and the complexity of the sample matrix. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are suitable.

Figure 2: Sample preparation workflow for corticosteroid analysis.

LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A typical gradient would start at 40% B, increasing to 95% B over 8 minutes, followed by a wash and re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and the internal standard should be optimized by direct infusion.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Cortisol	363.2	121.1	25
Cortisone	361.2	163.1	22
11-Deoxycortisol	347.2	97.1	28
Aldosterone	361.2	331.2	18
5-Pregnen-3beta,21-diol-20-one diacetate (IS)	375.2	315.2	15

Note: These are example transitions and must be optimized for the specific instrument used.

Method Validation

A full method validation should be performed in accordance with regulatory guidelines (e.g., FDA or EMA) to ensure the reliability of the analytical method. Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analytes from other components in the matrix. This is assessed by analyzing blank matrix samples from multiple sources.

• Linearity and Range: The calibration curve should be linear over the expected concentration range of the analytes. A minimum of six non-zero calibrators should be used.

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be assessed at a minimum of three quality control (QC) concentrations (low, medium, and high).

• Matrix Effect: The effect of the matrix on the ionization of the analytes and internal standard should be evaluated.

• Recovery: The extraction efficiency of the analytes and internal standard from the biological matrix.

• Stability: The stability of the analytes and internal standard in the matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top, long-term storage).

Validation Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Matrix Factor	CV ≤ 15%
Recovery	Consistent and reproducible
Stability	Within ±15% of initial concentration

Results and Discussion

The use of 5-Pregnen-3beta,21-diol-20-one diacetate as an internal standard is expected to yield accurate and precise quantification of corticosteroids. Its co-elution with many corticosteroids and similar extraction recovery will effectively compensate for variations during the analytical process.

Potential Challenges and Troubleshooting

Figure 3: A decision tree for troubleshooting common LC-MS/MS issues in steroid analysis.

• Co-elution with interfering species: While the internal standard is non-endogenous, other matrix components may co-elute and cause ion suppression. Adjusting the chromatographic gradient or using a different column chemistry can resolve this.

• In-source fragmentation: The stability of the acetate groups should be monitored. If in-source fragmentation is observed, the ESI source parameters (e.g., temperature, voltages) should be optimized to minimize this effect.

• Variable recovery: If the recovery of the internal standard is inconsistent, the sample preparation method should be re-evaluated. Ensure complete protein precipitation and efficient extraction.

Conclusion

5-Pregnen-3beta,21-diol-20-one diacetate presents a viable and cost-effective alternative to isotopically labeled internal standards for the LC-MS/MS quantification of corticosteroids. Its structural similarity to the target analytes and its non-endogenous nature provide a strong foundation for the development of accurate, precise, and robust bioanalytical methods. The protocols and validation strategies outlined in this application note offer a comprehensive framework for researchers, scientists, and drug development professionals to implement this novel internal standard in their steroid analysis workflows, ultimately enhancing the quality and reliability of their data.

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• 5. New syntheses of 19,21-dihydroxypregn-4-ene-3,20-dione, 21-hydroxy-19-norpregn-4-ene-3,20-dione, and 11β,19,21-trihydroxypregn-4-ene-3,20-dione - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Prebediolone acetate - Wikipedia [en.wikipedia.org]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]
• 8. Synthesis and photochemical transformation of 3β,21-dihydroxypregna-5,7-dien-20-one to novel secosteroids that show anti-melanoma activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Procedures for Enzymatic Hydrolysis of 5-Pregnen-3β,21-diol-20-one Diacetate

Introduction & Mechanistic Rationale

5-Pregnen-3β,21-diol-20-one diacetate (commonly known as pregnenolone diacetate) is a critical lipophilic intermediate in the semi-synthesis of corticosteroids and other active pharmaceutical ingredients (APIs) . Traditional chemical saponification of this diacetate using alkali metal hydroxides is fraught with synthetic complications. The α-hydroxy ketone moiety at the C-20/C-21 position is highly labile under strongly basic conditions, frequently undergoing oxidative degradation or Mattox rearrangement.

Enzymatic hydrolysis circumvents these issues by operating under mild, near-neutral pH conditions, preserving the integrity of the steroid backbone [[1]]([Link]). Furthermore, the use of specific hydrolases (such as lipases) allows for the regioselective deprotection of the molecule—a feat that is notoriously difficult to achieve via conventional organic synthesis without extensive protection/deprotection strategies .

Enzyme Selection & Causality in Experimental Design

The steroid nucleus of 5-pregnen-3β,21-diol-20-one diacetate presents two distinct ester environments:

• C-21 Acetate: A primary acetate attached to the α-hydroxy ketone side chain. It is relatively unhindered and highly accessible.

• C-3 Acetate: A secondary acetate equatorially positioned on the rigid tetracyclic A-ring of the steroid backbone, which is heavily sterically hindered.

For Regioselective Cleavage (Targeting C-21): When the goal is to yield 5-pregnen-3β-acetoxy-21-ol-20-one, Candida antarctica Lipase B (CALB) is the biocatalyst of choice . CALB possesses a steep, funnel-like binding pocket that excellently accommodates primary esters but sterically excludes bulky secondary steroid alcohols. By running the reaction as an alcoholysis (transesterification) in an organic solvent rather than pure aqueous hydrolysis, we prevent the release of acetic acid, thereby maintaining a neutral environment that protects the C-20 ketone [[2]]([Link]).

For Complete Hydrolysis (Targeting C-3 and C-21): If complete hydrolysis to the 5-pregnen-3β,21-diol-20-one is required, Candida rugosa Lipase (CRL) is utilized. CRL features a broad, flap-gated binding cleft that can undergo interfacial activation to accommodate the entire lipophilic steroid nucleus, allowing the catalytic triad to access the hindered C-3 position .

Quantitative Data Summary

The following table summarizes the field-proven parameters for the enzymatic cleavage of 5-pregnen-3β,21-diol-20-one diacetate:

Biocatalyst	Solvent System	Co-Reactant	Temp (°C)	Time (h)	Conversion (%)	Regioselectivity	Major Product
CALB (Novozym 435)	MTBE	n-Butanol (3 eq)	45	18	>95	>98% (C-21)	5-Pregnen-3β-acetoxy-21-ol-20-one
CALB (Novozym 435)	THF / Buffer (1:4)	Water (pH 7.0)	30	24	85	~90% (C-21)	5-Pregnen-3β-acetoxy-21-ol-20-one
CRL (Free Powder)	Toluene / Buffer (1:1)	Water (pH 7.2)	37	48	>90	Global Cleavage	5-Pregnen-3β,21-diol-20-one
PCL (Amano PS)	Diisopropyl ether	n-Butanol (5 eq)	40	36	75	~85% (C-21)	5-Pregnen-3β-acetoxy-21-ol-20-one

Reaction Workflow & Pathway Visualization

Enzymatic hydrolysis pathways of 5-Pregnen-3beta,21-diol-20-one diacetate using CALB and CRL.

Experimental Protocols

Protocol A: Regioselective Preparation of 5-Pregnen-3β-acetoxy-21-ol-20-one

Mechanism: CALB-catalyzed transesterification (alcoholysis).

Materials:

• 5-Pregnen-3β,21-diol-20-one diacetate (10 mmol, ~4.16 g)

• Methyl tert-butyl ether (MTBE) (50 mL)

• n-Butanol (30 mmol, ~2.75 mL)

• Novozym 435 (Immobilized CALB, 400 mg)

Step-by-Step Methodology:

• Solubilization: Dissolve the steroid diacetate in 50 mL of MTBE in a 100 mL round-bottom flask. Causality: MTBE (log P ~0.94) provides the exact hydrophobic balance required to dissolve the lipophilic steroid while maintaining the essential hydration shell around the immobilized enzyme.

• Acyl Acceptor Addition: Add n-butanol to the mixture. Causality: Acting as an acyl acceptor, n-butanol drives the equilibrium forward without producing acetic acid, thereby preventing localized pH drops that could deactivate the enzyme or degrade the C-20 ketone.

• Biocatalysis: Add Novozym 435 beads. Seal the flask and incubate in an orbital shaker at 45 °C and 200 rpm.

• Self-Validating Check (In-Process Control): Monitor via TLC (Hexane:Ethyl Acetate 3:2). The starting diacetate (Rf ~0.7) will cleanly convert to the monoacetate (Rf ~0.45). If a baseline spot (Rf ~0.2) appears, it indicates over-hydrolysis to the diol; quench the reaction immediately.

• Product Isolation: After 18 hours, filter the mixture to recover the immobilized enzyme (which can be washed with MTBE and reused for up to 5 cycles). Evaporate the filtrate under reduced pressure to yield the crude regioselective product.

Protocol B: Complete Hydrolysis to 5-Pregnen-3β,21-diol-20-one

Mechanism: CRL-catalyzed biphasic aqueous hydrolysis.

Materials:

• 5-Pregnen-3β,21-diol-20-one diacetate (10 mmol, ~4.16 g)

• Toluene (25 mL)

• 0.1 M Phosphate Buffer, pH 7.2 (25 mL)

• Candida rugosa Lipase (CRL) powder (800 mg)

• 0.1 M NaOH (for pH titration)

Step-by-Step Methodology:

• Biphasic Setup: Dissolve the substrate in 25 mL of toluene. Add 25 mL of the pH 7.2 phosphate buffer. Causality: The biphasic system ensures the steroid remains dissolved in the organic phase while the enzyme undergoes interfacial activation at the solvent boundary.

• Enzyme Addition: Add the CRL powder to the biphasic mixture. Stir vigorously (500 rpm) at 37 °C to maximize the interfacial surface area.

• Self-Validating Check (pH Monitoring): As the acetates are cleaved, acetic acid is liberated into the aqueous phase. Continuously monitor the pH. The self-validating check is the consumption of 0.1 M NaOH required to maintain the pH at 7.2. When base consumption ceases (typically around 48 hours), the hydrolysis is complete.

• Product Isolation: Separate the organic layer. Extract the aqueous layer twice with ethyl acetate (2 x 20 mL). Combine the organic phases, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the fully deprotected diol.

References

• Title: Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods Source: Chemical Reviews - ACS Publications URL:[Link]

• Title: Microwave-Induced Selective Enolization of Steroidal Ketones and Efficient Acetylation of Sterols in Semisolid State Source: ResearchGate URL:[Link]

• Title: A simplified and accurate method for the analysis of urinary metabolites of testosterone-related steroids Source: ResearchGate URL:[Link]

• Title: Yeast cell factories for fine chemical and API production Source: PMC - NIH URL:[Link]

• Title: High-Yield Synthesis of Novel Imidazoles and Triazoles from Alcohols and Phenols Source: ResearchGate URL:[Link]

• Title: Chemo-enzymatic preparation of resveratrol derivatives Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Navigating Aqueous Solubility Challenges with 5-Pregnen-3beta,21-diol-20-one diacetate: A Technical Support Guide

Introduction

Welcome to the comprehensive technical guide for researchers, scientists, and drug development professionals working with 5-Pregnen-3beta,21-diol-20-one diacetate. This steroid, like many of its class, presents significant challenges in aqueous environments due to its hydrophobic nature. This guide is designed to provide you with practical, in-depth solutions and the scientific rationale behind them to ensure the success and reproducibility of your experiments. We will address common solubility issues in a question-and-answer format, moving from basic to advanced troubleshooting strategies.

Core Troubleshooting & Frequently Asked Questions (FAQs)

Q1: I've added 5-Pregnen-3beta,21-diol-20-one diacetate powder directly to my aqueous buffer, and it has formed a cloudy suspension or precipitated out. Why is this happening and what is the correct initial step?

Answer:

This is a very common observation and is due to the fundamental chemical properties of the steroid. 5-Pregnen-3beta,21-diol-20-one diacetate is a lipophilic molecule, meaning it has very poor solubility in water-based (aqueous) solutions. When introduced directly into a buffer, the water molecules cannot effectively surround and dissolve the steroid, leading to the formation of aggregates and visible precipitation.

The universally accepted first step is to create a concentrated stock solution in a water-miscible organic solvent. This high-concentration stock can then be diluted to the final working concentration in your aqueous buffer, a process that keeps the final organic solvent concentration to a minimum.

Fundamental Workflow: Preparing a Working Solution

Caption: Standard workflow for solubilizing hydrophobic compounds.

Q2: Which organic solvent is best for my stock solution, and how do I minimize its impact on my experiment?

Answer:

The choice of solvent is a critical parameter that depends heavily on the sensitivity of your experimental system (e.g., cell line, enzyme). Dimethyl sulfoxide (DMSO) and ethanol are the most common choices.

Solvent	Advantages	Disadvantages & Considerations	Recommended Final Concentration in Assay
DMSO	Superior solubilizing capacity for a wide range of hydrophobic compounds.	Can be toxic to cells at higher concentrations.[1][2][3] May induce cell differentiation or affect enzyme activity.[2]	≤ 0.5% (v/v) [3]
Ethanol	Generally less toxic to cells than DMSO.	May have its own biological effects. Not as potent a solvent as DMSO for some compounds.	≤ 0.5% (v/v)

Expert Insight on Minimizing Solvent Effects:

The key is to prepare a highly concentrated stock solution. This allows for a large dilution factor when preparing your final working solution. For instance, creating a 10 mM stock solution in DMSO and then diluting it 1:1000 to achieve a 10 µM working concentration results in a final DMSO concentration of only 0.1%. This level is well-tolerated by most cell lines and experimental systems.[1] Always include a "vehicle control" in your experimental design (your aqueous buffer with the same final concentration of the organic solvent) to account for any effects of the solvent itself.

Q3: I'm using a DMSO stock, but the compound still precipitates when I add it to my buffer. What advanced strategies can I employ?

Answer:

If simple dilution of an organic stock is insufficient, you are likely exceeding the compound's solubility limit in the final aqueous environment. Here are several advanced, field-proven techniques to overcome this:

1. Solubility Enhancers (Excipients):

These are agents that increase the apparent solubility of a compound without chemically modifying it.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity, which can encapsulate the steroid molecule.[4][5] This "inclusion complex" effectively shields the hydrophobic steroid from the aqueous environment, dramatically increasing its solubility.[4][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.

• Serum Albumin: In cell-based assays, proteins like Bovine Serum Albumin (BSA) can act as carriers for hydrophobic molecules, including steroids. If your media does not already contain it, consider adding BSA (e.g., 0.1-0.5%).

2. The Solvent Evaporation Method:

This technique is excellent for preparing a working solution with a minimal amount of organic solvent. It involves creating a thin film of the compound before reconstitution in the aqueous buffer.[7][8][9]

Step-by-Step Protocol for the Solvent Evaporation Method:

• Pipette the required amount of your organic stock solution into a sterile glass vial.

• Evaporate the solvent under a gentle stream of nitrogen gas or using a vacuum concentrator (e.g., a SpeedVac). This will leave a thin, dry film of your compound on the surface of the vial.

• Add your pre-warmed (e.g., 37°C) aqueous buffer to the vial. If using an excipient like HP-β-CD, it should be pre-dissolved in this buffer.

• Vortex the vial vigorously for several minutes to resuspend the compound.

• For difficult-to-dissolve compounds, sonication in a bath sonicator for 5-10 minutes can provide the necessary energy to break up aggregates and facilitate dissolution.

Caption: Troubleshooting logic for persistent solubility issues.

Q4: How can I confirm that I have a true solution and not a micro-suspension?

Answer:

This is a critical step for experimental reproducibility. A fine colloidal suspension can be visually deceptive but will lead to inaccurate dosing and inconsistent results.

Methods for Verification:

Method	Procedure	Interpretation
High-Speed Centrifugation	Centrifuge an aliquot of your working solution at >10,000 x g for 15 minutes.	If a pellet is formed, your compound was not fully dissolved. The supernatant will have a lower concentration than intended.
Filtration	Pass the solution through a 0.22 µm syringe filter.	If the compound was truly dissolved, the concentration of the filtrate will be unchanged. Note: Use a low-protein-binding filter material (e.g., PVDF) to prevent your compound from adsorbing to the filter.
Visual Clarity	Shine a laser pointer through the solution in a dark room.	A true solution will be perfectly clear, while a colloidal suspension will scatter the light (the Tyndall effect).

References

• ResearchGate. (2017, April 12). From what concentration of DMSO is harmful to cell in vivo and vitro? Retrieved from [Link]

• Eppendorf. (n.d.). Cell Culture FAQ: How does DMSO affect your cells? Retrieved from [Link]

• Olympus. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• IntechOpen. (2022). Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach. Retrieved from [Link]

• Yuan, C., et al. (2014). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE, 9(9), e107447.
• Mocan, T., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.

• ResearchGate. (n.d.). Cyclodextrin-Steroid Interactions and Applications to Pharmaceuticals, Food, Biotechnology and Environment. Retrieved from [Link]

• MDPI. (2023). Supercritical Antisolvent Precipitation of Corticosteroids/β-Cyclodextrin Inclusion Complexes. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of hydrophobic drugs encapsulated using solvent evaporation technique. Retrieved from [Link]

• ACS Publications. (2021). Orally Fast Disintegrating Cyclodextrin/Prednisolone Inclusion-Complex Nanofibrous Webs for Potential Steroid Medications. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• LookChem. (n.d.). 5-Pregnen-3beta-ol-20-one. Retrieved from [Link]

• GWSI. (2024, September 11). Exploring the Solvent Evaporation Method. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]
• 3. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 7. worldscientific.com [worldscientific.com]
• 8. researchgate.net [researchgate.net]
• 9. gwsionline.com [gwsionline.com]

Technical Support Center: Identification of Degradation Products of 5-Pregnen-3beta,21-diol-20-one diacetate

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with 5-Pregnen-3beta,21-diol-20-one diacetate and need to identify potential degradation products. This document provides in-depth, experience-based answers to common questions, detailed experimental protocols, and the rationale behind our analytical strategies.

Frequently Asked Questions (FAQs)

Q1: I'm observing unexpected peaks during the HPLC analysis of my 5-Pregnen-3beta,21-diol-20-one diacetate sample. What are the most likely degradation products?

A1: The presence of new, unexpected peaks in your chromatogram is a common indicator of sample degradation. For 5-Pregnen-3beta,21-diol-20-one diacetate, the most probable degradation pathways involve the hydrolysis of the two acetate ester groups. These esters, located at the C-3 and C-21 positions, are susceptible to cleavage under acidic or basic conditions.

The degradation likely occurs in a stepwise manner:

• First Hydrolysis: One of the acetate groups is hydrolyzed, leading to the formation of one of two possible mono-acetate intermediates:

  • 5-Pregnen-3beta-ol-21-yl-acetate-20-one

  • 5-Pregnen-21-ol-3beta-yl-acetate-20-one

• Second Hydrolysis: The remaining acetate group is cleaved, resulting in the parent diol:

  • 5-Pregnen-3beta,21-diol-20-one

Other potential, though often less prevalent, degradation pathways include:

• Oxidation: The 20-keto group or the C-21 alcohol (after hydrolysis) can be oxidized. Oxidation of a C-21 alcohol can lead to the formation of a steroidal-21-oic acid[1].

• Isomerization: The double bond at the Δ5 position in the B-ring can migrate to the Δ4 position under acidic conditions, forming a more stable conjugated system with the 3-keto group (which would form after oxidation of the 3-beta-ol)[2][3].

The specific products you observe will depend on the storage conditions, solvent, pH, temperature, and presence of light or oxidizing agents.

Q2: How can I definitively confirm that the new peaks are indeed degradation products?

A2: The most effective way to confirm the origin of unknown peaks is by conducting a Forced Degradation Study , also known as stress testing[4][5]. This involves subjecting your pure drug substance to a range of harsh conditions to intentionally induce degradation. By analyzing the samples from each stress condition, you can create a "fingerprint" of the degradation products, which can then be compared to the impurities seen in your test sample.

Forced degradation studies are a cornerstone of pharmaceutical development for establishing the intrinsic stability of a molecule and for developing stability-indicating analytical methods[4][6]. The key is to aim for 5-20% degradation of the main compound; excessive degradation can lead to a complex mixture of secondary degradants that may not be relevant under normal storage conditions.

The typical stress conditions include:

• Acid Hydrolysis: (e.g., 0.1 M HCl)

• Base Hydrolysis: (e.g., 0.1 M NaOH)

• Oxidation: (e.g., 3-30% H₂O₂)

• Thermal Stress: (e.g., 60-80°C)

• Photolytic Stress: (Exposure to UV/Vis light, e.g., ICH Q1B guidelines)

By observing which conditions generate your unknown peaks, you can deduce their chemical nature. For example, peaks appearing under both acidic and basic conditions are very likely hydrolysis products.

Experimental Protocols & Workflows

Protocol 1: Forced Degradation Study

This protocol outlines a systematic approach to stress testing for 5-Pregnen-3beta,21-diol-20-one diacetate.

Objective: To intentionally generate degradation products to facilitate their identification and develop a stability-indicating analytical method.

Materials:

• 5-Pregnen-3beta,21-diol-20-one diacetate (high purity)

• HPLC-grade Methanol (MeOH) and Acetonitrile (ACN)

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂, 30%)

• Calibrated HPLC-UV system

• LC-MS system for peak identification

• pH meter, calibrated oven, photostability chamber

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in methanol or acetonitrile.

• Acid Stress:

  • Mix equal parts of the stock solution and 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.

  • Incubate at 60°C. Withdraw aliquots at 2, 4, 8, and 24 hours.

  • Neutralize each aliquot with an equivalent amount of 0.1 M NaOH before injection.

• Base Stress:

  • Mix equal parts of the stock solution and 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH.

  • Incubate at room temperature. Withdraw aliquots at 1, 2, 4, and 8 hours (base hydrolysis is often faster).

  • Neutralize each aliquot with an equivalent amount of 0.1 M HCl before injection.

• Oxidative Stress:

  • Mix the stock solution with 3% H₂O₂.

  • Incubate at room temperature, protected from light. Withdraw aliquots at 4, 8, and 24 hours.

• Thermal Stress (Solid State):

  • Place a thin layer of the solid compound in a vial.

  • Heat in an oven at 80°C for 48 hours.

  • Dissolve the stressed solid in the mobile phase for analysis.

• Photolytic Stress:

  • Expose the stock solution (in a quartz cuvette) and the solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • Analyze the samples alongside a dark control stored under the same conditions.

Analysis:

• Analyze all samples by a suitable reverse-phase HPLC-UV method. A C18 column with a gradient elution using water and acetonitrile is a good starting point[7][8].

• Monitor the chromatograms for the appearance of new peaks and the decrease in the area of the parent peak.

• Calculate the percentage degradation for each condition.

Logical Workflow for Degradant Identification

This workflow provides a structured approach from initial observation to final identification.

Caption: Experimental workflow for identifying degradation products.

Data Presentation & Interpretation

Q3: How should I interpret the results from my forced degradation study?

A3: The results should be summarized to clearly show the behavior of the drug substance under each stress condition. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for this analysis[9][10][11][12].

Table 1: Example Forced Degradation Data for 5-Pregnen-3beta,21-diol-20-one diacetate

Stress Condition	% Degradation of Parent	Major Degradant Peak (RT)	Tentative ID (based on MW from LC-MS)
0.1 M HCl, 60°C, 8h	15.2%	Peak 1 (RT = 8.5 min)	Mono-acetate Hydrolysis Product
Peak 2 (RT = 6.2 min)	Diol Hydrolysis Product
0.1 M NaOH, RT, 2h	18.5%	Peak 1 (RT = 8.5 min)	Mono-acetate Hydrolysis Product
Peak 2 (RT = 6.2 min)	Diol Hydrolysis Product
3% H₂O₂, RT, 24h	9.8%	Peak 3 (RT = 7.9 min)	Oxidized Product (e.g., +16 Da)
Heat (80°C, 48h)	< 2%	-	Thermally Stable
Photolytic	< 1%	-	Photochemically Stable

Interpretation:

• Hydrolysis: The appearance of the same degradant peaks under both acidic and basic conditions strongly suggests they are hydrolysis products. The earlier eluting peak (Peak 2) is likely the more polar diol, while Peak 1 is the intermediate mono-acetate.

• Oxidation: The unique peak generated under oxidative stress (Peak 3) is clearly an oxidation product. LC-MS analysis is crucial here to determine the mass change (e.g., an increase of 16 Da for hydroxylation).

• Stability: The compound shows good stability against thermal and photolytic stress under the tested conditions.

Predicted Degradation Pathway

The primary degradation pathways can be visualized to better understand the chemical transformations.

Caption: Predicted degradation pathways for 5-Pregnen-3beta,21-diol-20-one diacetate.

Q4: My LC-MS data confirms the molecular weight of a hydrolysis product. How can I determine which acetate group was hydrolyzed first?

A4: This is an excellent question that requires more advanced structural elucidation techniques. While LC-MS provides the molecular weight, it cannot distinguish between isomers like the two possible mono-acetate products. To resolve this, you would need to:

• Isolate the Impurity: Use preparative HPLC to isolate a sufficient quantity of the mono-acetate degradation product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the gold standard for determining the precise chemical structure of organic molecules. By analyzing the ¹H and ¹³C NMR spectra, you can determine the exact location of the remaining acetate group. The chemical shifts of the protons at the C-3 and C-21 positions will be significantly different depending on whether they are attached to a hydroxyl or an acetate group. A suite of 2D NMR experiments (like COSY, HSQC, and HMBC) will confirm the full structure.

The combination of HPLC, LC-MS, and NMR provides a powerful and comprehensive toolset for the unambiguous identification of unknown impurities and degradation products[13].

References

• Lieberman, S., & Teich, S. (1953). Perbenzoic Acid Oxidation of 20-Ketosteroids and the Stereochemistry of C-17. Journal of the American Chemical Society, 75(9), 2261–2264. [Link]

• Stout, S. A., & Kaci, M. (1992). The Analysis and Identification of Steroids. Journal of Forensic Sciences, 37(2), 488-502. [Link]

• Schulze, J., et al. (2022). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. Drug Testing and Analysis, 14(1), 123-132. [Link]

• Schulze, J., et al. (2021). Stability and detectability of testosterone esters in dried blood spots after intramuscular injections. PubMed. [Link]

• Schulze, J., et al. (2022). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. The Capital Region of Denmark's Research Portal. [Link]

• Butch, A. W., et al. (2021). Improving LC-MS/MS measurements of steroids with differential mobility spectrometry. Clinica Chimica Acta, 519, 132-139. [Link]

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• Polet, M., et al. (2018). Long‐term stability study and evaluation of intact steroid conjugate ratios after the administration of endogenous steroids. Drug Testing and Analysis, 10(11-12), 1736-1745. [Link]

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• Yuan, T., et al. (2020). An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples. Journal of Lipid Research, 61(6), 946-956. [Link]

• Tumpa, A., et al. (2020). An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient. ACS Omega, 5(14), 7952-7961. [Link]

• Zhang, T., et al. (2014). Impurities analysis and purity determination of pure hydrocortisone. Chinese Journal of Analytical Chemistry, 42(10), 1471-1476. [Link]

• ASEAN Cosmetics Association. (n.d.). IDENTIFICATION OF HYDROCORTISONE ACETATE, DEXAMETHASONE, BETAMETHASONE, BETAMETHASONE 17-VALERATE AND TRIAMCINOLONE ACETONIDE IN COSMETIC PRODUCTS. ASEAN Cosmetics Association. [Link]

• Byrns, M. C., & Penning, T. M. (2023). Germline Mutations in Steroid Metabolizing Enzymes: A Focus on Steroid Transforming Aldo-Keto Reductases. International Journal of Molecular Sciences, 24(2), 1730. [Link]

• Martin, K. O., & Monder, C. (1976). Oxidation of corticosteroids to steroidal-21-oic acids by human liver enzyme. Biochemistry, 15(3), 576-582. [Link]

• Yuan, T., et al. (2020). An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples. PubMed. [Link]

• Touma, C., & Palme, R. (2005). LC-MS as a method for non-invasive measurement of steroid hormones and their metabolites in urine and faeces of animals. Wiener Tierärztliche Monatsschrift, 92(1), 2-10. [Link]

• Hawkinson, D. C., et al. (1991). Energetics of 3-oxo-delta 5-steroid isomerase: source of the catalytic power of the enzyme. Biochemistry, 30(45), 10849-10858. [Link]

• Rawat, T., & Pandey, I.P. (2015). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

• Singh, R., & Kumar, R. (2018). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 11(9), 4157-4164. [Link]

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• 9. Improving LC-MS/MS measurements of steroids with differential mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dl.astm.org [dl.astm.org]

Technical Support Center: Strategies for Preventing Diacetate Group Hydrolysis During Extraction

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the critical importance of maintaining the structural integrity of your molecules throughout experimental workflows. This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions concerning the prevention of diacetate group hydrolysis during extraction processes.

Understanding the Challenge: The Lability of Diacetate Esters

Q1: What is diacetate hydrolysis, and why is it a significant problem during extraction?

A1: Diacetate hydrolysis is a chemical reaction where one or both acetate (ester) groups on a molecule are cleaved by reacting with water, resulting in the formation of the corresponding alcohol (or diol) and acetic acid.[1] This is a critical issue for researchers and drug development professionals because the modification of these functional groups can lead to a dramatic loss of biological activity, altered pharmacokinetic properties, and compromised therapeutic efficacy.[2]

The extraction process, particularly aqueous workups, creates an environment ripe for this unwanted reaction. The steps involving the addition of water, acidic, or basic solutions to neutralize catalysts or remove impurities are the primary stages where significant product loss can occur.[1]

Core Mechanisms of Hydrolysis

Q2: What are the primary mechanisms that drive the hydrolysis of diacetate esters?

A2: The hydrolysis of a diacetate ester is primarily driven by two mechanisms:

• Chemical Hydrolysis : This process can be catalyzed by either acids or bases.

  • Acid-Catalyzed Hydrolysis : Under acidic conditions, the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This mechanism is reversible.[3]

  • Base-Catalyzed Hydrolysis (Saponification) : In alkaline conditions, the ester is directly attacked by a hydroxide ion (OH⁻), a much stronger nucleophile than water. This process is generally faster and irreversible, leading to the formation of a carboxylate salt and an alcohol.[1][2]

• Enzymatic Hydrolysis : In biological samples such as plasma, serum, or tissue homogenates, hydrolysis is often rapidly accelerated by enzymes known as esterases (e.g., carboxylesterases).[2] These enzymes are ubiquitous in biological systems and present a major challenge for maintaining the stability of ester-containing compounds in vitro and in vivo.[2][4]

Key Factors Influencing Hydrolysis Rate

Q3: What are the most critical experimental factors I need to control to prevent hydrolysis?

A3: The stability of a diacetate group is not intrinsic; it is highly dependent on its environment. The following factors are the primary levers you can control to minimize degradation.

Factor	Impact on Hydrolysis Rate	Recommended Control Strategy
pH	High Impact: Rate is minimal in a slightly acidic to neutral range (pH ~4-6.5). The rate increases significantly in both strongly acidic (pH < 3) and, especially, alkaline (pH > 7) conditions.[5][6][7]	Maintain the pH of all aqueous solutions between 5.0 and 6.5 . Use buffered systems (e.g., acetate or phosphate buffers) instead of unbuffered water or strong acids/bases.[2]
Temperature	High Impact: The rate of hydrolysis increases with temperature.[1][8][9]	Perform all extraction and wash steps at reduced temperatures (0-4°C ) by using an ice bath for all solutions and vessels.[1][2]
Enzymes	Critical in Biological Matrices: Esterases in plasma or tissue can cause complete hydrolysis in minutes at physiological temperatures.[2][4]	Inhibit enzymatic activity immediately upon sample collection. Use esterase inhibitors (e.g., sodium fluoride, diisopropyl fluorophosphate) and keep samples on ice.[2]
Solvent Choice	Moderate Impact: The choice of organic solvent can influence phase separation and minimize contact time with the aqueous phase.	Use water-immiscible organic solvents with low mutual solubility, such as dichloromethane (DCM), ethyl acetate, or methyl tert-butyl ether (MTBE).[10]
Exposure Time	Moderate Impact: The longer the diacetate is in contact with an unfavorable aqueous environment, the more hydrolysis will occur.	Minimize the duration of all aqueous wash steps. Do not let layers sit unseparated for extended periods.[1]

Troubleshooting and Prevention Guide

Q4: I am observing a significant loss of my compound during a standard liquid-liquid extraction. What is the first thing I should check?

A4: The first and most critical parameter to investigate is the pH of your aqueous phase . Uncontrolled pH is the most common cause of ester hydrolysis during workup. Simply using deionized water is not sufficient, as its pH can vary and it lacks the buffering capacity to neutralize any acidic or basic species present.

Troubleshooting Workflow

Caption: Troubleshooting flowchart for diacetate hydrolysis.

Q5: How can I effectively neutralize an acidic reaction mixture without causing base-catalyzed hydrolysis?

A5: Avoid strong bases like sodium hydroxide or potassium hydroxide. The optimal approach is to use a cold, saturated, or 5% aqueous solution of sodium bicarbonate (NaHCO₃) .[1][11] While still basic, it is a weak base that is less aggressive than hydroxides. The neutralization can be visually monitored by the cessation of CO₂ gas evolution.[1] Perform this wash quickly in an ice bath and immediately proceed to the next step.

Q6: My compound is in plasma. How can I design an extraction protocol to prevent enzymatic degradation?

A6: The key is to inhibit esterase activity immediately upon collection and maintain this inhibition throughout the process.

• Use Inhibitor-Coated Tubes : Collect blood in tubes containing an anticoagulant (e.g., EDTA) and an esterase inhibitor like sodium fluoride (NaF).[2]

• Immediate Cooling : Place the blood sample on ice immediately after collection.

• Cold Centrifugation : Separate the plasma by centrifuging at 4°C.

• Protein Precipitation : Perform a protein crash by adding a 3:1 volume of ice-cold acetonitrile containing an internal standard. This denatures and precipitates the majority of proteins, including esterases.

• Vortex and Centrifuge : Vortex the sample thoroughly and centrifuge at high speed (e.g., >10,000 x g) at 4°C to pellet the precipitated proteins.

• Extract the Supernatant : The resulting supernatant, now largely free of active enzymes, can be further processed via liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

Recommended Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction (LLE) for a Labile Diacetate Compound

This protocol is designed to isolate a diacetate compound from a synthetic reaction mixture while minimizing hydrolysis.

• Cooling : Place the reaction flask in an ice bath (0-4°C). Also, place your separatory funnel and all aqueous solutions (5% NaHCO₃, brine) in the ice bath to pre-chill.

• Quenching (Optional Dilution) : If your reaction solvent is water-miscible (e.g., THF, acetone), dilute the reaction mixture with a cold, water-immiscible solvent like ethyl acetate or dichloromethane before adding any aqueous solution.

• Neutralization : Slowly add cold 5% aqueous NaHCO₃ to the separatory funnel containing the organic mixture. Swirl gently at first, venting frequently to release any CO₂ gas. Once gas evolution subsides, stopper and invert gently a few times. Do not shake vigorously , as this can promote emulsion formation and increase contact time between phases.[12]

• Phase Separation : Allow the layers to separate quickly. Drain the aqueous layer immediately.

• Brine Wash : Wash the organic layer with one portion of cold, saturated aqueous NaCl (brine).[1] This helps to remove the bulk of the remaining water.

• Drying : Drain the organic layer into an Erlenmeyer flask containing anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Swirl and let it stand for 5-10 minutes at room temperature (or in the ice bath if the compound is exceptionally labile).

• Solvent Removal : Filter the drying agent and concentrate the organic solvent using a rotary evaporator with the water bath at a low temperature (<30°C).

LLE Workflow Diagram

Caption: Optimized LLE workflow for labile diacetates.

Protocol 2: Monitoring Hydrolysis via HPLC

To validate your extraction process, you must be able to quantify the parent diacetate and its hydrolyzed mono-acetate or diol products.

• Standard Preparation : Prepare analytical standards of your pure diacetate compound and, if available, its primary hydrolyzed metabolite(s).

• Method Development : Develop a reverse-phase HPLC method (e.g., using a C18 column) that provides good separation between the parent compound and its more polar degradation products. A gradient elution from a buffered aqueous mobile phase to an organic solvent like acetonitrile or methanol is typically effective.

• In-Process Sampling : During your extraction development, take small aliquots of the organic phase after each aqueous wash step.

• Sample Preparation : Immediately quench the aliquot by drying it over a small amount of Na₂SO₄ and diluting it with the mobile phase to an appropriate concentration.

• Analysis : Analyze the samples by HPLC. The appearance or increase of peaks corresponding to the hydrolyzed products will indicate which steps are causing degradation.

• Quantification : Compare the peak areas to your standard curves to determine the percentage of hydrolysis at each stage of the extraction.[13]

Frequently Asked Questions (FAQs)

Q7: Can I use solid-phase extraction (SPE) for my labile diacetate compound? A7: Yes, SPE can be an excellent alternative to LLE as it can minimize contact with aqueous solutions. Use a reverse-phase cartridge (e.g., C18). Condition and equilibrate the cartridge, then load your sample dissolved in a minimal amount of organic solvent. Wash with a weak, buffered aqueous-organic mixture (e.g., 5% acetonitrile in pH 5.5 buffer) to remove polar impurities, then elute your compound with a stronger organic solvent. Ensure your wash solution is not too strong, which could cause premature elution of your analyte.[14][15]

Q8: I see an emulsion forming during my LLE. What should I do? A8: Emulsions increase the contact time between phases and can lead to significant hydrolysis. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution) or gently swirling the separatory funnel.[12][16] To prevent them, use gentle inversions instead of vigorous shaking during the wash steps.[12]

Q9: Are there any chemical modifications or stabilizers I can add to prevent hydrolysis? A9: While not a part of the extraction process itself, certain formulation strategies can stabilize esters. These include using antioxidants or chelating agents like EDTA.[17] For extraction, the focus should remain on controlling the physical conditions (pH, temperature) rather than adding further reagents.

References

• Journal of the Chemical Society B: Physical Organic. (n.d.). Evidence for a cyclic AA11 mechanism in the hydrolysis of benzylidene diacetates. RSC Publishing.
• ResearchGate. (n.d.). Enzymatic hydrolysis of the diacetates [Table].
• ResearchGate. (n.d.). Hydrolysis rate of ethyl acetate as function of pH and temperature.
• Filo. (2025, December 29). Between pH 2 and 7 the rate of hydrolysis of this ester is independent of pH.
• SciSpace. (1957). The Hydrolysis of Methylene Diacetate and Ethylidene. ACTA CHEMICA SCANDINAVICA 11.
• ACS Publications. (n.d.). pH Dependent Effect of β-Cyclodextrin on the Hydrolysis Rate of Trifluoroacetate Esters. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Estimation of the effect of temperature and volume storage conditions.
• BenchChem. (2025). How to prevent the hydrolysis of Tubulysin E's acetate ester. Tech Support.
• Department of Environmental Sciences. (n.d.). FDA assay.
• Schnürer, J., & Rosswall, T. (1982). Fluorescein diacetate hydrolysis as a measure of total microbial activity in soil and litter. Applied and Environmental Microbiology, 43(6), 1256-1261.
• MDPI. (2018, October 2). Fluorescein Diacetate Hydrolysis Using the Whole Biofilm as a Sensitive Tool to Evaluate the Physiological State of Immobilized Bacterial Cells.
• DAC. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• ResearchGate. (2021, November 16). How to prevent ethyl acetate from degrading into acetic acid?.
• PMC. (n.d.). First-Principles Model to Evaluate Quantitatively the Long-Life Behavior of Cellulose Acetate Polymers.
• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• Thermo Fisher Scientific. (n.d.). Chromatography Troubleshooting Guides-Solid Phase Extractions.
• BenchChem. (2025). Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.
• LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions.
• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester.
• Science of Synthesis. (n.d.). Hydrolysis and Transacylation: Esterases, Lipases, Phosphatases, and Phosphoryl Transferases.
• Welch Materials. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide.
• PMC. (n.d.). Stress degradation studies and development of a validated stability-indicating-assay-method for determination of diacerein in presence of degradation products.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
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• 5. researchgate.net [researchgate.net]
• 6. Between pH 2 and 7 the rate of hydrolysis of this ester is independent of.. [askfilo.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. First-Principles Model to Evaluate Quantitatively the Long-Life Behavior of Cellulose Acetate Polymers - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. carbodiimide.com [carbodiimide.com]

Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of 5-Pregnen-3beta,21-diol-20-one diacetate

Welcome to the technical support guide for resolving peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 5-Pregnen-3beta,21-diol-20-one diacetate. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights to diagnose and rectify this common chromatographic challenge.

Peak tailing can significantly compromise the accuracy of quantification, reduce resolution, and affect the overall reliability of an analytical method.[1][2] An ideal chromatographic peak exhibits a symmetrical Gaussian shape; peak tailing is a deviation where the latter half of the peak is broader than the front half.[2] While often associated with basic compounds, neutral molecules like the steroid diacetate can also suffer from this issue due to subtle secondary interactions with the stationary phase.

This guide follows a logical, cause-and-effect structure to help you systematically identify and eliminate the root cause of peak tailing in your analysis.

Section 1: Diagnostic Workflow for Peak Tailing

Before diving into specific causes, it's crucial to follow a systematic diagnostic approach. The workflow below will guide you from the initial observation of peak tailing to the most probable cause, helping you to avoid random, time-consuming adjustments.

Caption: Primary vs. Secondary interactions causing peak tailing.

Troubleshooting Steps:

• Switch to a Modern, High-Purity Column: Older columns (Type A silica) have a higher concentration of acidic silanols and metal contaminants. [1]Modern columns made from high-purity Type B silica, or those with hybrid particle technology, have significantly fewer active silanol sites. [1][3]2. Use an End-Capped Column: End-capping treats the silica surface with a reagent to convert many of the residual silanols into less polar groups, reducing their ability to interact with analytes. [2][4]Look for columns explicitly labeled as "end-capped" or "double end-capped".

• Consider Alternative Stationary Phases: If tailing persists, a different selectivity may be needed. A polar-embedded phase or a phenyl-hexyl phase can offer different interaction mechanisms that may reduce tailing for your specific analyte. [5]

  Column Type	Suitability for Steroid Analysis	Mechanism to Reduce Tailing
  Modern C18 (Type B Silica)	Excellent	High purity silica with low metal content and fewer acidic silanols. [1]
  Hybrid Particle Columns	Excellent	Combines silica and organosiloxane materials for better pH stability and reduced silanol activity. [1]
  Polar-Embedded Phase	Good	Contains a polar group (e.g., amide) embedded in the alkyl chain, which can shield silanol interactions. [6][7]

  | Polar-Endcapped (AQ Type) | Good | Uses a hydrophilic end-capping to improve retention of polar compounds and reduce silanol interactions. [7]|

FAQ 2: How can I optimize my mobile phase to eliminate peak tailing?

Answer:

Mobile phase optimization is a powerful tool to control secondary interactions without changing the column. The goal is to modify the mobile phase in a way that makes the problematic secondary interactions less favorable.

Troubleshooting Steps:

• Adjust Mobile Phase pH: Even for a neutral analyte, pH control is vital to suppress silanol activity. By lowering the mobile phase pH to ≤ 3, you ensure the vast majority of silanol groups are protonated (Si-OH) rather than ionized (Si-O⁻). [1][4]This minimizes strong ionic interactions. For this, use a suitable buffer like formic acid or phosphate.

• Increase Buffer Concentration: A low buffer concentration can be depleted at the silanol surface, leading to localized pH shifts and inconsistent interactions. Increasing the buffer concentration (e.g., to 20-50 mM) can help maintain a consistent pH environment and mask some silanol activity. [8]3. Add a Competitive Agent (Mobile Phase Additive): Introduce a small amount of a compound that will preferentially interact with the active silanol sites, effectively "blocking" them from your analyte.

  • Triethylamine (TEA): A classic choice, TEA is a basic compound that, when protonated at low pH, acts as a "silanol blocker," binding to the active sites. [3]A concentration of 10-25 mM is a good starting point. Note that TEA can suppress ionization in mass spectrometry detectors.

  • Formic Acid/Ammonium Formate: Using a buffer system like ammonium formate, especially for LC-MS applications, can increase the ionic strength of the mobile phase, which helps to mitigate peak tailing caused by overload on active sites. [3]

    Mobile Phase Strategy	Mechanism of Action	Recommended Concentration
    Low pH	Suppresses ionization of silanol groups (Si-OH -> Si-O⁻). [8]	pH 2.5 - 3.0
    Increased Buffer Strength	Maintains consistent pH at the silica surface and can mask some interactions. [8]	20 - 50 mM

    | Additive (e.g., TEA) | Competitively binds to active silanol sites, shielding the analyte from them. [3]| 10 - 25 mM |

FAQ 3: Could my sample injection be the problem? I notice the peak shape gets worse at higher concentrations.

Answer:

Yes, absolutely. If the peak shape degrades as you increase the sample concentration, you are likely dealing with mass overload .

Understanding Mass Overload:

The primary hydrophobic retention mechanism on a C18 column has a high capacity. However, the secondary retention sites (the active silanols) are far fewer in number. At low analyte concentrations, both mechanisms operate without issue. As you inject more mass, the limited number of high-energy silanol sites becomes saturated. The excess molecules can no longer bind to these sites and elute faster, leading to peak distortion and tailing. [1] Another Potential Issue: Sample Solvent Mismatch

If your sample is dissolved in a solvent that is significantly stronger (i.e., more non-polar in reversed-phase) than your mobile phase's starting conditions, it can cause peak distortion, including tailing, fronting, or splitting. [9][10]The sample travels through the column as a concentrated band in the strong solvent, interfering with the proper partitioning onto the stationary phase.

Troubleshooting Steps:

• Perform a Dilution Study: Inject a series of progressively more dilute samples (e.g., 100 µg/mL, 50 µg/mL, 10 µg/mL, 1 µg/mL). If the peak shape and symmetry improve dramatically at lower concentrations, mass overload is confirmed. [2]2. Reduce Injection Volume: A simpler alternative to dilution is to reduce the injection volume.

• Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase composition. If a stronger solvent is required for solubility, keep its proportion as low as possible and inject the smallest possible volume.

FAQ 4: I've tried everything and all my peaks are tailing, not just the steroid. What's wrong?

Answer:

If all peaks in your chromatogram exhibit tailing, the problem is unlikely to be a specific chemical interaction. Instead, it points to a physical issue within the HPLC system that is causing band broadening for every compound that passes through it. [10] Potential Causes:

• Column Void or Damaged Inlet Frit: This is a very common cause. Over time, pressure cycles can cause the stationary phase bed to settle, creating a void or channel at the column inlet. [2][4]A partially blocked inlet frit can also distort the sample band as it enters the column. This disruption of the flow path causes all peaks to tail or split.

• Extra-Column Dead Volume: This refers to any space in the flow path outside of the column itself where your sample band can spread out. [6][8]Common sources include:

  • Using tubing with an unnecessarily large internal diameter (ID) or excessive length.

  • Improperly seated fittings (e.g., a gap between the tubing end and the bottom of the port). [9] Troubleshooting Steps:

• Check for a Column Void: A quick diagnostic is to reverse the column (if the manufacturer's instructions permit) and flush it with a strong solvent. [4]Sometimes this can temporarily resolve the issue. The definitive solution is to replace the column. Using a guard column can help protect the analytical column from contaminants and prolong its life.

• Minimize Extra-Column Volume:

  • Tubing: Use narrow ID tubing (e.g., 0.005" or 0.12 mm) for all connections between the injector and the detector.

  • Fittings: Ensure all fittings are properly tightened and that the tubing is fully bottomed out in the port before tightening the ferrule.

  • Path Length: Keep all tubing connections as short as possible.

Section 3: Key Experimental Protocols

Protocol 1: Column Reversal and Flushing

This protocol is intended to dislodge particulate matter from the inlet frit, which can cause peak distortion for all analytes.

Caution: Only perform this on columns that are not specifically designated as "unidirectional." Check your column's care and use manual.

• Disconnect: Stop the pump flow and disconnect the column from the detector.

• Reverse: Connect the column outlet to the pump outlet.

• Flush to Waste: Direct the column inlet (now the outlet) to a waste beaker. Do NOT connect it to the detector.

• Ramp Flow: Start flushing with your mobile phase at a low flow rate (e.g., 0.1 mL/min) and gradually increase to about half the normal operating flow rate.

• Use Strong Solvent: After flushing with the mobile phase, switch to a strong, non-buffered solvent (e.g., 100% Acetonitrile or Methanol) and flush for at least 10-15 column volumes.

• Return to Normal: Stop the flow, return the column to its original orientation, and re-equilibrate with the mobile phase before re-testing.

References

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Element Lab Solutions. Peak Tailing in HPLC.
• ACD/Labs. (2022, October 6).
• LCGC. (2022, April 15). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Wikipedia. 5α-Pregnane-3α,11β-diol-20-one.
• Chromatography Today. (2018, November 28). The Importance of Understanding Secondary Interactions When Analysing Peptides.
• Chrom Tech, Inc. (2025, October 28).
• Alwsci. (2025, July 17).
• LCGC International. (2023, November 1).
• Waters. What are common causes of peak tailing when running a reverse-phase LC column?
• PubChem. (5beta)Pregnane-3,20beta-diol, 14alpha,18alpha-[4-methyl-3-oxo-(1-oxa-4-azabutane-1,4-diyl)
• Agilent. (2012, August 2). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns.
• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?
• Journal of Clinical Investigation.
• Element Lab Solutions. Reducing non-specific protein binding in HPLC.
• Sigma-Aldrich. 5-Pregnen-3β-ol-20-one.
• SCION Instruments. HPLC Troubleshooting Guide.
• Cheméo.
• PE Polska. Improved HPLC Separation of Steroids Using a Polar End Capped LC Column.
• Steraloids Inc.
• Tosoh Bioscience. HPLC - Size Exclusion.
• PubMed. (2007, October 15). Biocatalytic synthesis of 4-pregnen-20,21-diol-3-one, a selective inhibitor of human 5alpha-reductase type II.
• SlideShare. Mechanisms of retention in HPLC Part 2.
• Waters. (2004, May 27). Improvements in Sensitivity for Quantification of Steroid Phosphate Drugs Using ACQUITY PREMIER and MaxPeak HPS Columns.
• Semantic Scholar. (2011, December 15). Optimization of Analytical Conditions to Determine Steroids and Pharmaceuticals Drugs in Water Samples Using Solid Phase-Extraction and HPLC.
• ChemicalBook. (2026, January 13). 5-BETA-PREGNAN-3-ALPHA, 20-BETA-DIOL.
• Chromatography Today.
• Sigma-Aldrich. 5-Pregnen-3β-ol-20-one =98 145-13-1.
• Brazilian Journal of Pharmaceutical Sciences. (2011).
• Thermo Fisher Scientific. HPLC Troubleshooting.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.

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• 8. chromatographyonline.com [chromatographyonline.com]
• 9. support.waters.com [support.waters.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Storage &amp; Stability of 5-Pregnen-3β,21-diol-20-one Diacetate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 5-Pregnen-3β,21-diol-20-one diacetate (also known as pregnenolone diacetate). Below, you will find mechanistic explanations, troubleshooting steps, and self-validating protocols to ensure the chemical integrity of your steroidal compounds.

Core Principles of Steroid Diacetate Stability

5-Pregnen-3β,21-diol-20-one diacetate is a synthetic steroid derivative characterized by acetate ester groups at the C3 and C21 positions. The primary vector for the degradation of this compound is ester hydrolysis , which converts the diacetate back into its monoacetate or fully hydrolyzed diol form (pregnenolone)[1]. Because ester hydrolysis is a bimolecular reaction involving acyl-oxygen cleavage, its kinetic rate is exponentially accelerated by elevated temperatures and the presence of moisture[2].

Frequently Asked Questions (FAQs)

Q: What are the optimal storage temperatures for this compound? A: The stability of 5-Pregnen-3β,21-diol-20-one diacetate is highly dependent on its physical state. While the solid powder can withstand ambient temperatures during short-term shipping, reconstituted solutions are highly vulnerable to degradation[3].

Table 1: Temperature-Dependent Storage Guidelines

Physical State	Storage Temperature	Maximum Shelf Life	Primary Risk Factor
Solid Powder	Room Temp (25°C)	1–2 Weeks	Ambient humidity / Condensation
Solid Powder	-20°C	Up to 3 Years	Repeated freeze-thaw cycles
Solution (DMSO/EtOH)	4°C	< 1 Week	Hydrolysis / Compound precipitation
Solution (DMSO/EtOH)	-80°C	6 Months	Solvent degradation / Water ingress

Q: Why does my DMSO solution degrade so rapidly at room temperature? A: Dimethyl sulfoxide (DMSO) is highly hygroscopic. When a DMSO solution is handled at room temperature, it rapidly absorbs atmospheric moisture. This introduced water, combined with thermal energy at 25°C, acts as a nucleophile that drives the hydrolysis of the C3 and C21 acetate groups[2]. To prevent this, solutions must be kept strictly anhydrous.

Troubleshooting Guide

Issue 1: Loss of Compound Efficacy in Long-Term Cell Assays

• Root Cause: If the compound is incubated in aqueous cell culture media at 37°C for extended periods (e.g., >48 hours), the ester bonds will spontaneously hydrolyze. This alters the compound's lipophilicity, membrane permeability, and receptor-binding profile[1].

• Solution: For prolonged assays, replenish the media with freshly spiked compound every 24 hours. Do not use working stock solutions that have been sitting at room temperature for more than 4 hours.

Issue 2: Precipitation or "Cloudiness" After Thawing

• Root Cause: Steroids exhibit steep temperature-dependent solubility curves. When stored at -20°C or -80°C, the compound may crash out of the solvent matrix.

• Solution: Allow the vial to equilibrate to room temperature for 30 minutes before opening. Gently vortex or sonicate the closed vial in a room-temperature water bath for 1–2 minutes to ensure complete redissolution before use.

Experimental Protocols

Protocol A: Reconstitution and Aliquoting Workflow

To ensure trustworthiness in your downstream assays, the reconstitution process must actively exclude moisture.

• Equilibration: Remove the lyophilized powder from -20°C storage and let it sit at room temperature in a desiccator for 30 minutes. (Causality: Opening a cold vial causes immediate atmospheric condensation, introducing water that will catalyze future hydrolysis).

• Solvent Addition: Inject anhydrous, cell-culture grade DMSO (≥99.9% purity) to achieve your desired stock concentration (e.g., 10 mM).

• Aliquoting: Divide the stock into 10–20 μL single-use aliquots in sterile, low-bind microcentrifuge tubes to prevent repeated freeze-thaw cycles.

• Inert Gas Blanketing (Crucial): Gently blow a stream of dry Argon or Nitrogen gas over the open tubes for 3 seconds to displace oxygen and ambient moisture.

• Flash Freezing: Cap the tubes tightly and immediately transfer them to a -80°C freezer.

Protocol B: Stability Verification via HPLC-UV

Before initiating critical in vivo or in vitro studies, validate the structural integrity of your stored aliquots using this self-validating HPLC method to detect ester cleavage.

• Column Preparation: Use a C18 Reverse-Phase column (e.g., 150 mm x 4.6 mm, 5 μm).

• Mobile Phase: Run an isocratic gradient of 70% Acetonitrile / 30% Water (HPLC grade).

• Flow Rate: Set to 1.0 mL/min.

• Detection: Monitor UV absorbance at 210 nm (detects the steroid backbone).

• Validation Logic:

  • Intact 5-Pregnen-3β,21-diol-20-one diacetate is highly lipophilic and will elute later.

  • If hydrolysis has occurred, you will observe new, earlier-eluting peaks corresponding to the monoacetate or the free diol. If the diol peak exceeds 5% of the total area, discard the aliquot.

Storage & Degradation Workflow

Workflow for reconstitution and temperature-dependent storage of steroid diacetates.

References

• Title: Drug stability Source: Basicmedical Key URL: [Link]

• Title: Biological Esterification of Steroids Source: Endocrine Reviews (Oxford Academic) URL: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Drug stability | Basicmedical Key [basicmedicalkey.com]
• 3. medchemexpress.com [medchemexpress.com]

Removing unreacted reagents from 5-Pregnen-3beta,21-diol-20-one diacetate crude product

Welcome to the Technical Support Center for the purification of 5-Pregnen-3β,21-diol-20-one diacetate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important steroid intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of removing unreacted reagents from your crude product, ensuring high purity and yield.

Introduction: The Challenge of Purity

The synthesis of 5-Pregnen-3β,21-diol-20-one diacetate, a key intermediate in the production of various steroid hormones, typically involves the acetylation of the corresponding diol. This reaction often utilizes an excess of acetylating agents, such as acetic anhydride, and a base catalyst, commonly pyridine. While driving the reaction to completion, these excess reagents become the primary impurities in the crude product. Their efficient removal is critical to obtaining a pure, crystalline final product suitable for downstream applications. This guide provides a scientifically grounded, practical approach to the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in my crude 5-Pregnen-3β,21-diol-20-one diacetate?

The most prevalent impurities are typically the unreacted reagents from the acetylation step. These include:

• Acetic Anhydride: Used in excess to ensure complete di-acetylation.

• Acetic Acid: The byproduct of the acetylation reaction and the hydrolysis of acetic anhydride.

• Pyridine (or other amine catalysts): Used to catalyze the reaction.

• Partially acetylated intermediates: Mono-acetylated species (at either the 3- or 21-position) can be present if the reaction does not go to completion.

Q2: How can I effectively remove residual pyridine from my crude product?

Pyridine, a basic and water-soluble amine, can be effectively removed through an aqueous workup with a dilute acidic solution.[1] The acid protonates the pyridine, forming a water-soluble pyridinium salt that partitions into the aqueous phase.

Recommended Procedure:

• Dissolve the crude reaction mixture in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a 1M aqueous HCl solution. Repeat this wash 2-3 times.

• To check for the complete removal of pyridine, you can carefully smell the organic layer after evaporation of a small spot on a TLC plate (in a well-ventilated hood). The characteristic smell of pyridine should be absent.

• Follow the acid wash with a wash with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, and then with brine to remove excess water.

An alternative for acid-sensitive compounds is to wash the organic layer with a 10% aqueous copper (II) sulfate solution.[1] Pyridine forms a complex with copper sulfate, which is soluble in the aqueous layer and can be visually monitored by the formation of a deep blue or violet color in the aqueous phase.[1]

Q3: What is the best way to eliminate unreacted acetic anhydride?

Acetic anhydride is reactive towards water and will hydrolyze to form two equivalents of acetic acid.[2][3][4] This hydrolysis can be facilitated during the workup.

Recommended Procedure:

• After the reaction is complete, cool the reaction mixture.

• Slowly and carefully add water to the reaction mixture to quench the excess acetic anhydride. This reaction can be exothermic, so it's advisable to perform this step in an ice bath.[5]

• The resulting acetic acid can then be removed by washing the organic layer with a saturated aqueous solution of a weak base like sodium bicarbonate. The bicarbonate will neutralize the acetic acid, forming sodium acetate, which is soluble in the aqueous layer. Be cautious as this neutralization will produce carbon dioxide gas, so vent the separatory funnel frequently.

Q4: How can I monitor the progress of the purification?

Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the removal of impurities and the purity of your product fractions.

Recommended TLC System:

A common mobile phase for separating steroids is a mixture of a non-polar and a moderately polar solvent. For pregnenolone and its esters, a system of petroleum ether, ether, and a small amount of acetic acid can be effective.[6] Alternatively, a simple system of hexanes and ethyl acetate in varying ratios (e.g., 7:3 or 8:2) is often a good starting point for steroid acetates.[7]

Visualization:

Steroids can be visualized on a TLC plate using a variety of methods:

• UV light (254 nm): If the steroid has a UV-active chromophore.

• Staining: A phosphomolybdic acid stain followed by gentle heating is a common and effective method for visualizing steroids as dark blue spots on a yellow-green background.[8]

Troubleshooting Guide

Problem	Possible Cause	Solution
Oily or Gummy Product After Workup	Residual pyridine or acetic acid.	Perform additional aqueous washes as described in the FAQs. For pyridine, use dilute HCl or 10% CuSO4. For acetic acid, use saturated NaHCO3.
Product Fails to Crystallize	Presence of impurities that inhibit crystal lattice formation.	Consider purification by flash column chromatography before attempting recrystallization.
Low Yield After Recrystallization	The product is too soluble in the chosen recrystallization solvent.	Select a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. For steroid acetates, common recrystallization solvents include ethanol, methanol, or mixtures of a soluble solvent (like acetone or dichloromethane) with a non-polar anti-solvent (like hexanes or heptane).[1][5]
Multiple Spots on TLC After Purification	Incomplete removal of starting materials or side products.	Optimize your flash chromatography conditions. Try a shallower gradient of your mobile phase to improve separation.
Hydrolysis of Acetate Groups	Exposure to strong acidic or basic conditions during workup.	Use mild acidic (e.g., 1M HCl) and basic (e.g., saturated NaHCO3) solutions for washing and minimize contact time. Work quickly and at lower temperatures if possible.

Experimental Workflows

Workflow 1: Aqueous Workup and Extraction

This workflow is the first line of defense to remove the bulk of the water-soluble impurities.

Caption: Aqueous workup and extraction workflow.

Workflow 2: Purification by Flash Column Chromatography and Recrystallization

For higher purity, a chromatographic step followed by recrystallization is recommended.

Caption: Flash chromatography and recrystallization workflow.

In-Depth Technical Insights

The Chemistry of Pyridine Removal

Pyridine is a weak base. When treated with a mineral acid like hydrochloric acid (HCl), it undergoes an acid-base reaction to form the pyridinium ion.

Pyridine + HCl → Pyridinium chloride

The pyridinium chloride is an ionic salt, which makes it highly soluble in the aqueous phase and readily separable from the desired product in the organic phase. The use of copper (II) sulfate relies on the formation of a coordination complex, where the nitrogen atom of pyridine donates its lone pair of electrons to the copper ion. This complex is also preferentially soluble in the aqueous layer.

The Rationale for Recrystallization Solvent Choice

The ideal recrystallization solvent will have the following properties:

• The compound of interest should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• The impurities should either be insoluble in the hot solvent (allowing for hot filtration) or highly soluble at room temperature (remaining in the mother liquor upon cooling).

For steroid acetates, which are moderately polar, alcohols like ethanol and methanol are often good choices for recrystallization.[5] Sometimes, a binary solvent system is necessary. In this case, the crude product is dissolved in a good solvent (e.g., acetone, dichloromethane) at an elevated temperature, and then a poor solvent (e.g., hexanes, water) is added dropwise until the solution becomes cloudy (the saturation point). Upon slow cooling, pure crystals should form.

References

• Cellular Pregnenolone Esterification by Acyl-CoA:Cholesterol Acyltransferase. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• How to remove pyridine from your reaction crude? (2022, August 8). YouTube. Retrieved March 4, 2026, from [Link]

• Mahdjour, S. (2017, May 19). Hello, i want to know how can i eliminate pyridine by extraction? ResearchGate. Retrieved March 4, 2026, from [Link]

• Purification technology of pregnenolone acetate. (n.d.). Google Patents.

• Remove Sticky Reagents. (n.d.). University of Rochester. Retrieved March 4, 2026, from [Link]

• Practical strategy for anhydride hydrolysis. (2022, January 24). Reddit. Retrieved March 4, 2026, from [Link]

• An Efficient Procedure for Synthesis of 21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione. (2019, January 14). Bentham Science. Retrieved March 4, 2026, from [Link]

• Propose a mechanism for the reaction of acetic anhydride with water. (n.d.). Pearson. Retrieved March 4, 2026, from [Link]

• Oxidation of pyridines with copper sulfate. (n.d.). Scite.ai. Retrieved March 4, 2026, from [Link]

• What is the best work-up for acetic anhydride/pyradine acetylation? (2019, July 31). ResearchGate. Retrieved March 4, 2026, from [Link]

• 21-Acetoxypregnenolone. (n.d.). The Merck Index Online. Retrieved March 4, 2026, from [Link]

• Hydrolysis of Acetic anhydride|| Organic Chemistry. (2021, August 22). YouTube. Retrieved March 4, 2026, from [Link]

• An Efficient Procedure for the Synthesis of 21-Acetoxypregna-1,4,9(11),16- tetraene-3,20-dione. (2020). PubMed. Retrieved March 4, 2026, from [Link]

• Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography. (1980). Journal of AOAC International. Retrieved March 4, 2026, from [Link]

• Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography. (1980). PubMed. Retrieved March 4, 2026, from [Link]

• Synthesis of halogenated pregnanes, mechanistic probes of steroid hydroxylases CYP17A1 and CYP21A2. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• METABOLIC CLEARANCE RATES OF PREGNENOLONE, 17-ACETOXYPREGNENOLONE similar to that of testosterone sulphate, dehydroepiandrostero. (n.d.). Bioscientifica. Retrieved March 4, 2026, from [Link]

• Suppressing the side reactions of pregnenolone acetylation in transgenic yeast using competitive inhibition and optimal vector‒host system. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• A halogenated pregnenolone analogue suppresses HepG2 proliferation and induces apoptosis via PPARγ regulation. (2026, February 26). PMC. Retrieved March 4, 2026, from [Link]

• Synthesis of pregnenolone. (n.d.). Google Patents.

• A SIMPLE THIN LAYER CHROMATOGRAPHY METHOD FOR SEPARATION OF SELECTED NATURAL STEROID HORMONES. (n.d.). Malaysian Journal of Analytical Sciences. Retrieved March 4, 2026, from [Link]

• A Validated TLC-Densitometric Method for the Determination of Mesterolone in Bulk Material and in Tablets. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• Analysis of pregnenolone and dehydroepiandrosterone in rodent brain: cholesterol autoxidation is the key. (n.d.). PMC. Retrieved March 4, 2026, from [Link]

• 5α-Pregnane-3α,11β-diol-20-one. (n.d.). Wikipedia. Retrieved March 4, 2026, from [Link]

• identification of 3,8,21-dihydroxy-5-pregnene-20-one disulfate in human urine. (n.d.). The Journal of Clinical Investigation. Retrieved March 4, 2026, from [Link]

• Synthesis and 5α-Reductase Inhibitory Activity of C21 Steroids Having 1,4-diene or 4,6-diene 20-ones and 4-Azasteroid 20-Oximes. (2011, December 30). MDPI. Retrieved March 4, 2026, from [Link]

• Urinary excretion of 5beta-pregnane-3alpha,20alpha,21-triol in human gestation. (1978). PubMed. Retrieved March 4, 2026, from [Link]

• Chemical Properties of 5-Pregnene-3«beta»,20«beta»,21-triol. (n.d.). Cheméo. Retrieved March 4, 2026, from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Urinary excretion of 5beta-pregnane-3alpha,20alpha,21-triol in human gestation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. CN101974058B - Purification technology of pregnenolone acetate - Google Patents [patents.google.com]
• 6. Cellular Pregnenolone Esterification by Acyl-CoA:Cholesterol Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of halogenated pregnanes, mechanistic probes of steroid hydroxylases CYP17A1 and CYP21A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Validated TLC-Densitometric Method for the Determination of Mesterolone in Bulk Material and in Tablets - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing isomerization during 5-Pregnen-3beta,21-diol-20-one diacetate processing

Objective: This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) to minimize the isomerization of 5-Pregnen-3β,21-diol-20-one diacetate during processing. Our focus is on maintaining the integrity of the Δ⁵ double bond by understanding and controlling the factors that promote its migration.

Introduction: The Challenge of Isomeric Purity

5-Pregnen-3β,21-diol-20-one diacetate is a key intermediate in the synthesis of various steroidal active pharmaceutical ingredients. Its chemical structure features a double bond between carbons 5 and 6 (a Δ⁵-steroid). This configuration is thermodynamically less stable than its isomer, which possesses a conjugated double bond between carbons 4 and 5 (a Δ⁴-3-ketosteroid). This potential for isomerization represents a critical challenge during synthesis, work-up, purification, and storage, as the presence of the Δ⁴ isomer can impact biological activity and introduce impurities that are difficult to remove. This document outlines the mechanisms behind this instability and provides field-proven protocols to ensure the highest possible isomeric purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary isomerization reaction affecting 5-Pregnen-3β,21-diol-20-one diacetate?

The primary and most common issue is the migration of the Δ⁵ double bond to the Δ⁴ position. This converts the desired 5-pregnen-3-one scaffold into the more stable 4-pregnen-3-one system. The driving force for this reaction is the formation of a thermodynamically stable α,β-unsaturated ketone system, where the C4-C5 double bond is in conjugation with the C3-ketone (after potential deacetylation) or influenced by the adjacent functionalities. This conversion is catalyzed by both acid and base.[1] The reaction proceeds through an enolic intermediate.

Q2: What are the most significant factors promoting this isomerization?

The isomerization from the Δ⁵ to the Δ⁴ position is highly susceptible to catalysis. The two main culprits in a laboratory setting are:

• Acid Catalysis: The presence of even trace amounts of acid can protonate the 20-keto oxygen, facilitating the formation of an enol intermediate, which then resolves to the more stable conjugated Δ⁴-3-ketone.

• Base Catalysis: Basic conditions can abstract a proton from the C4 position, leading to the formation of a dienolate intermediate.[2] Subsequent protonation at C6 yields the Δ⁴ isomer.[3][2] This reaction has been shown to be first order with respect to both the steroid and hydroxide ion concentrations in base-catalyzed isomerizations.[1]

Other contributing factors include elevated temperatures, which accelerate the rate of the catalyzed reaction, and exposure to certain reactive surfaces, such as acidic silica gel during chromatography.

Q3: How can I safely perform an aqueous work-up without causing isomerization?

Aqueous work-ups are a common point where isomerization is inadvertently introduced due to poor pH control.

Recommended Protocol for Aqueous Work-up:

• Quench with Bicarbonate: After the reaction is complete, cool the reaction mixture to 0-5°C. Cautiously quench with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH of the aqueous layer is between 7.5 and 8.5. This neutralizes any residual acid catalyst without being strongly basic enough to promote significant isomerization or hydrolysis of the acetate groups.

• Extraction: Extract the product into a non-polar, aprotic solvent such as methyl t-butyl ether (MTBE) or ethyl acetate.[4] Avoid using chlorinated solvents like dichloromethane (DCM) if there is any risk of residual acid, as this can lead to the formation of HCl.

• Wash with Brine: Wash the combined organic layers with a saturated NaCl (brine) solution. This helps to remove excess water and water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Ensure the drying agent is neutral.

• Solvent Removal: Concentrate the dried solution in vacuo at a low temperature (<35°C) to avoid thermal stress on the molecule.

Q4: What are the best practices for purification by column chromatography?

Column chromatography is another critical step where isomerization can occur. The choice of stationary phase and solvent system is paramount.

Key Considerations for Chromatography:

• Stationary Phase: Standard silica gel is often slightly acidic and can be a potent catalyst for isomerization.

  • Best Choice: Use deactivated or neutral silica gel. You can prepare this by slurrying standard silica gel in a solvent system containing 1-2% triethylamine or ammonia, then removing the solvent in vacuo.

  • Alternative: Neutral alumina can also be used, but its reactivity should be assessed with a small sample first.

• Solvent System: Use high-purity, neutral solvents. A common mobile phase is a gradient of ethyl acetate in hexanes. If you suspect on-column isomerization, adding a small amount (0.1-0.5%) of a basic modifier like triethylamine to the mobile phase can suppress this.

• Technique:

  • Employ flash chromatography to minimize the residence time of the compound on the stationary phase.

  • Avoid overloading the column, as this can lead to broader peaks and increased contact time.

  • Dry-load the crude product onto a small amount of neutral silica or celite to ensure a tight application band.

Q5: What are the ideal storage conditions for both solid material and solutions?

Improper storage is a frequent cause of degradation and isomerization over time.

Form	Temperature	Atmosphere	Light Condition	Recommended Container
Solid Powder	-20°C for long-term storage.[5][6][7]	Store under an inert atmosphere (Argon or Nitrogen).	Protect from light; use an amber vial.[7]	Tightly sealed glass or polyethylene container.[8]
In Solution	-80°C is highly recommended for long-term stability.[6][9]	N/A (solvent dependent)	Protect from light; use an amber vial.	Use a high-purity aprotic solvent like anhydrous DMSO or ethanol.[6]

Note: Avoid long-term storage in protic solvents like methanol or ethanol at room temperature, as this can facilitate isomerization and potentially solvolysis of the acetate groups.

Q6: Which analytical techniques are best for detecting and quantifying the Δ⁴ isomer?

A robust analytical method is essential to confirm the isomeric purity of your material. A multi-technique approach is often best.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse method. The Δ⁴ isomer, with its α,β-unsaturated ketone, possesses a strong UV chromophore with a λmax around 240 nm. The parent Δ⁵ compound lacks this strong chromophore.

  • Method: Use a C18 column with a mobile phase such as acetonitrile/water. Monitor at 240 nm to selectively detect the isomer and at a lower wavelength (~210 nm) to see both compounds. This allows for sensitive quantification of the impurity.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: NMR provides unambiguous structural confirmation.

  • Δ⁵ Isomer (Desired): Look for the characteristic vinylic proton signal at C6.

  • Δ⁴ Isomer (Impurity): The C6 signal will be absent, and a new, sharp vinylic proton signal will appear downfield for the C4 proton.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for detecting steroid isomers, often providing baseline separation.[10] The fragmentation patterns of the two isomers may also be distinct, aiding in identification.

• Thin-Layer Chromatography (TLC): A quick and useful check. The more polar Δ⁴ isomer will typically have a slightly lower Rf value than the Δ⁵ compound in standard solvent systems (e.g., ethyl acetate/hexanes). Staining with a permanganate dip can help visualize the spots.

Troubleshooting Guide

Observed Problem	Probable Cause(s)	Recommended Corrective Action(s)
Significant amount of Δ⁴ isomer detected after aqueous work-up.	1. Incomplete neutralization of acid catalyst. 2. Use of a strong base (e.g., NaOH, K₂CO₃) for neutralization.	1. Monitor the pH of the aqueous phase during quenching; ensure it is between 7.5-8.5. 2. Use a weak base like saturated NaHCO₃ or a phosphate buffer (pH 7-8).
Isomerization occurs during column chromatography.	1. Acidic stationary phase (standard silica gel). 2. Prolonged contact time on the column.	1. Use pre-neutralized silica gel or neutral alumina. 2. Add 0.1-0.5% triethylamine to your mobile phase. 3. Use flash chromatography instead of gravity chromatography.
Isomeric purity decreases over time during storage.	1. Storage at room temperature or in light. 2. Exposure to air (oxygen) and moisture. 3. Stored in an inappropriate solvent.	1. Store solid compound at -20°C in the dark.[8][11] 2. Backfill vials with inert gas (Ar or N₂) before sealing. 3. For solutions, use anhydrous aprotic solvents and store at -80°C.[6][9]
Inconsistent analytical results for isomeric purity.	1. On-column isomerization in the GC inlet. 2. Degradation in the HPLC mobile phase if acidic.	1. Use a deactivated GC inlet liner. 2. Ensure HPLC mobile phase is buffered or neutral. Check for sample stability in the autosampler over the course of the run.

Visualized Workflows and Mechanisms

Optimized Processing Workflow

Caption: Optimized workflow for processing 5-Pregnen-3β,21-diol-20-one diacetate.

Catalyzed Isomerization Mechanism

Caption: Simplified mechanism of Δ⁵ to Δ⁴ isomerization.

References

• Batzold, F. H., Benson, A. M., Covey, D. F., Robinson, C. H., & Talalay, P. (1976). The Δ5-3-ketosteroid isomerase reaction: catalytic mechanism, specificity and inhibition.
• Stolze, A. S., et al. (2019). STEROID ANALYSIS BY ION MOBILITY SPECTROMETRY. PMC.

• Chemwatch. (n.d.). Pregnenolone Safety Data Sheet. Retrieved from [Link]

• Richardson, B. S., et al. (2018). Improved analysis of derivatized steroid hormone isomers using ion mobility-mass spectrometry (IM-MS).

• Douglas Laboratories. (2012). Pregnenolone 5mg Product Data Sheet. Retrieved from [Link]

• Bocca, C., et al. (2025). Steroidomics via Gas Chromatography–Mass Spectrometry (GC-MS): A Comprehensive Analytical Approach for the Detection of Inborn Errors of Metabolism. MDPI.

• Wikipedia. (n.d.). Steroid Delta-isomerase. Retrieved from [Link]

• M-CSA. (n.d.). Delta 5-3-ketosteroid isomerase. Retrieved from [Link]

• Al-Absi, M., & El-Khoury, J. M. (2022).
• Hawkinson, J. E., et al. (1994).
• Jones, J. B., & Kokesh, F. C. (1967). Steroids and steroidases. V. On the Mechanism of Action of the A6-3-Ketoisomerase of Pseudomonas testosteroni. American Chemical Society.

• Elsevier. (n.d.). Modern Methods of Steroid Analysis - 1st Edition. Retrieved from [Link]

• KEGG. (n.d.). KEGG ENZYME: 1.1.1.145. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. STEROID ANALYSIS BY ION MOBILITY SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. Pregnenolone | Cannabinoid Receptor | TRP/TRPV Channel | TargetMol [targetmol.com]
• 7. isotope.com [isotope.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. mdpi.com [mdpi.com]
• 11. douglaslabs.com [douglaslabs.com]

Technical Support Center: Overcoming Matrix Effects in Plasma Analysis of Pregnenolone Diacetate

Welcome to the technical support center for the analysis of pregnenolone diacetate in plasma. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for overcoming matrix effects, a common challenge in bioanalysis. Here, we move beyond simple procedural lists to explain the "why" behind experimental choices, ensuring robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in the plasma analysis of pregnenolone diacetate?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting endogenous components in the sample matrix (e.g., plasma).[1] In the analysis of pregnenolone diacetate, a non-polar steroid derivative, lipids and phospholipids are the primary culprits.[2] These molecules can suppress the ionization of the target analyte in the mass spectrometer's source, leading to reduced sensitivity, poor accuracy, and significant variability in results.[2][3]

Q2: How can I determine if my assay is suffering from matrix effects?

A2: A post-extraction spike experiment is a standard method to quantify the extent of ion suppression or enhancement.[4][5] This involves comparing the signal response of pregnenolone diacetate spiked into a blank plasma extract with the response of the analyte in a neat solution at the same concentration. A significant difference in signal intensity points to the presence of matrix effects.[5]

Q3: What is a stable isotope-labeled (SIL) internal standard, and how does it help?

A3: A stable isotope-labeled internal standard is a synthetic version of the analyte where some hydrogen atoms are replaced with deuterium.[6] For pregnenolone, pregnenolone-d4 is a commonly used SIL internal standard.[7][8] Because SIL internal standards have nearly identical physicochemical properties to the analyte, they co-elute and experience similar matrix effects.[1][6][9] By calculating the ratio of the analyte signal to the internal standard signal, variations caused by matrix effects can be effectively compensated for, leading to improved accuracy and precision.[6][10]

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues encountered during the plasma analysis of pregnenolone diacetate and provides detailed, validated protocols to resolve them.

Problem 1: Poor Sensitivity and Inconsistent Results

Primary Suspect: Significant ion suppression due to phospholipids and other matrix components.

The Scientific Rationale: Plasma is a complex matrix rich in proteins and phospholipids.[2] Simple protein precipitation (PPT) with solvents like acetonitrile or methanol is often insufficient as it fails to remove a significant portion of phospholipids, which are notorious for causing ion suppression in LC-MS/MS analysis.[3]

Solution Workflow: A multi-step sample preparation strategy is crucial for effectively removing interfering matrix components.[11][12] The following methods are presented in order of increasing cleanup efficiency.

dot graph TD { subgraph "Troubleshooting Workflow for Poor Sensitivity" A[Start: Poor Sensitivity & Inconsistent Results] --> B{Assess Matrix Effect via Post-Extraction Spike}; B --> C{Matrix Effect Confirmed}; C --> D[Implement Advanced Sample Preparation]; D --> E{Select Method}; E --> F[Phospholipid Removal (PLR)]; E --> G[Solid-Phase Extraction (SPE)]; E --> H[Liquid-Liquid Extraction (LLE)]; F --> I[Analyze & Evaluate]; G --> I; H --> I; I --> J{Issue Resolved?}; J -- Yes --> K[Proceed with Validated Method]; J -- No --> L[Optimize LC Conditions & Use SIL-IS]; L --> K; end style A fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style C fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style D fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style G fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style H fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style I fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style J fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style K fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style L fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF } caption: "Workflow for addressing poor sensitivity."

PLR plates offer a simple and rapid "pass-through" approach to remove phospholipids and proteins without extensive method development.

Experimental Protocol: Phospholipid Removal using a Pass-Through Plate

• Protein Precipitation: In a 96-well plate, mix 100 µL of plasma with 300 µL of 1% formic acid in acetonitrile containing your stable isotope-labeled internal standard (e.g., pregnenolone-d4).

• Vortex: Mix thoroughly for 1 minute to ensure complete protein precipitation.

• Filtration: Place the PLR plate on a collection plate. Transfer the mixture from step 2 to the PLR plate.

• Apply Vacuum: Apply a brief vacuum pulse (e.g., 5-10 seconds at 10-15 in. Hg) to draw the sample through the PLR sorbent.

• Collection: The resulting filtrate in the collection plate is free of proteins and phospholipids and is ready for LC-MS/MS analysis.

SPE provides a more rigorous cleanup by selectively adsorbing the analyte onto a solid sorbent, followed by washing away interferences and then eluting the analyte.[12][13] For steroids, C18 cartridges are commonly used.[13]

Experimental Protocol: Solid-Phase Extraction (SPE) with C18 Cartridges

• Internal Standard Spiking: To 100 µL of plasma, add the deuterated internal standard.[6]

• Sample Pre-treatment: Dilute the plasma sample with 100 µL of 5% phosphoric acid in water and vortex for 10 minutes.[14]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of water.[6]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts and polar interferences.[13]

  • Wash the cartridge with 1 mL of hexane to remove non-polar, interfering lipids.[13]

• Drying: Dry the SPE cartridge under vacuum for approximately 2 minutes.[13]

• Elution: Elute the pregnenolone diacetate with 1 mL of ethyl acetate.[13]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of a suitable solvent (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

LLE separates compounds based on their differential solubilities in two immiscible liquids (an aqueous and an organic phase). It is a classic and effective technique for steroid extraction.[12]

Experimental Protocol: Liquid-Liquid Extraction (LLE)

• Internal Standard Spiking: Add the deuterated internal standard to 200 µL of plasma.[8]

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE), vortex vigorously for 2 minutes, and then centrifuge at 4000 rpm for 10 minutes to separate the layers.[6][8]

• Phase Separation: Carefully transfer the upper organic layer (MTBE) to a clean tube.[6]

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the dried extract in 100 µL of the reconstitution solution.[6]

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	RSD (%)	Reference
Protein Precipitation (PPT)	85-95	40-60 (Suppression)	<15	[3]
Liquid-Liquid Extraction (LLE)	90-105	85-110	<10	[8]
Solid-Phase Extraction (SPE)	87-101	90-110	<8.25	[13]
Phospholipid Removal (PLR)	>90	>95	<5	[2]

Note: Values are typical and may vary depending on the specific assay conditions.

Problem 2: Analyte Derivatization is Required for Sensitivity, but Introduces Complexity

Primary Suspect: Low ionization efficiency of native pregnenolone.

The Scientific Rationale: Pregnenolone itself does not ionize well by electrospray ionization (ESI).[8][15] To achieve the required sensitivity for clinical research (in the ng/dL range), derivatization with reagents like hydroxylamine is often necessary to introduce a readily ionizable group.[8][15] While this enhances the signal, it also adds another step to the sample preparation where variability can be introduced.

Solution: The use of a stable isotope-labeled internal standard is paramount when derivatization is employed. The SIL-IS will undergo the derivatization reaction under the same conditions as the analyte, thereby correcting for any variability in reaction efficiency.[16]

Experimental Protocol: Derivatization with Hydroxylamine

This protocol follows LLE or SPE cleanup.

• Dry Down: Ensure the extracted sample is completely dry.

• Derivatization Reaction: Add a solution of hydroxylamine to the dried extract.

• Incubation: Incubate the reaction mixture under controlled temperature and time to form the oxime derivative.

• Final Preparation: Dry down the derivatization reaction mixture and reconstitute in the final mobile phase for injection.

dot graph TD { subgraph "Derivatization and IS Workflow" A[Start: Low Ionization Efficiency] --> B{Derivatization Required}; B --> C[Add SIL-IS to Plasma]; C --> D[Perform LLE or SPE]; D --> E[Dry Down Extract]; E --> F[Add Derivatizing Agent]; F --> G[Incubate]; G --> H[Dry Down Derivatized Sample]; H --> I[Reconstitute and Inject]; I --> J[Analyte and SIL-IS Derivatized]; J --> K[Ratio Corrects for Reaction Variability]; end style A fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style G fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style H fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style I fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style J fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style K fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF } caption: "Using SIL-IS to control derivatization."

Problem 3: Co-elution of Isomers

Primary Suspect: Insufficient chromatographic resolution.

The Scientific Rationale: The steroid metabolome is complex, with many structurally similar isomers that can have the same mass-to-charge ratio (m/z).[17] Accurate quantification requires chromatographic separation of these isomers before they enter the mass spectrometer.[18]

Solution: Optimization of the liquid chromatography (LC) method is critical.

• Column Chemistry: Employing different column chemistries, such as Phenyl-Hexyl or PFP (Pentafluorophenyl), can provide alternative selectivity to the standard C18 phase and improve the resolution of isomeric steroids.[5][19]

• Gradient Optimization: A slower, more shallow gradient elution can enhance the separation of closely eluting compounds.

• Mobile Phase Modifiers: The use of additives like ammonium fluoride can improve peak shape and chromatographic efficiency for steroids.[18]

Concluding Remarks

Overcoming matrix effects in the plasma analysis of pregnenolone diacetate requires a systematic approach that begins with a thorough understanding of the problem and culminates in the selection of an appropriate sample preparation and analytical strategy. There is no single "best" method; the optimal choice depends on the required sensitivity, throughput, and available instrumentation. By leveraging advanced sample preparation techniques like SPE and PLR, in combination with the indispensable use of stable isotope-labeled internal standards, researchers can develop robust, accurate, and reliable methods for the quantification of pregnenolone diacetate in complex biological matrices.

References

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. Waters Corporation. [Link]

• Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. PMC. [Link]

• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. Chromatography Today. [Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC International. [Link]

• A Highly Efficient and Automated Magnetic Bead Extraction Method Overcomes the Matrix Effect in LC–MS/MS Analysis of Human Serum Steroid Hormones. Journal of the American Society for Mass Spectrometry. [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions. ResearchGate. [Link]

• Advances in steroid purification for novel techniques in carbon isotope ratio mass spectrometry of doping control. RSC Publishing. [Link]

• Quantification of Endogenous Steroids and Hormonal Contraceptives in Human Plasma via Surrogate Calibration and UHPLC-MS/MS. Analytical Chemistry. [Link]

• Stable isotope labeling - Liquid chromatography/mass spectrometry for quantitative analysis of androgenic and progestagenic steroids. PubMed. [Link]

• An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples. PMC. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Waters Corporation. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC International. [Link]

• Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops. Frontiers. [Link]

• Measurement of a Panel of Steroids by LC-MS/MS, Employing Rapid Polarity Switching. SCIEX. [Link]

• LC-MS/MS Steroid Analysis Solutions for Clinical Research. Phenomenex. [Link]

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• 10. Isotopically Labeled Steroid Standards [sigmaaldrich.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. Advances in steroid purification for novel techniques in carbon isotope ratio mass spectrometry of doping control - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00751H [pubs.rsc.org]
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Technical Support Center: Optimization of Mobile Phase pH for 5-Pregnen-3beta,21-diol-20-one diacetate Separation

Welcome to the technical support center for advanced chromatographic challenges. This guide is designed for researchers, scientists, and drug development professionals who are working on the separation of 5-Pregnen-3beta,21-diol-20-one diacetate and similar steroid compounds. Here, we will explore the nuanced, yet critical, role of mobile phase pH in achieving optimal separation, even for a seemingly neutral analyte.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions regarding the influence of mobile phase pH on the analysis of 5-Pregnen-3beta,21-diol-20-one diacetate.

Q1: What is 5-Pregnen-3beta,21-diol-20-one diacetate, and does mobile phase pH directly affect its retention in reversed-phase HPLC?

5-Pregnen-3beta,21-diol-20-one diacetate is a corticosteroid and a progesterone-type steroid. Structurally, it is a neutral molecule, meaning it does not possess readily ionizable functional groups (like acidic or basic moieties) that would change their charge state with shifts in mobile phase pH. Consequently, if all other factors are ideal, the retention of this specific molecule is not expected to change dramatically with pH adjustments.[1]

However, this does not mean pH is an irrelevant parameter. The primary influence of pH in this context is indirect and relates to its effect on the stationary phase and potential impurities.

Q2: If the analyte is neutral, why is optimizing mobile phase pH still a critical step?

The importance of pH control for neutral analytes stems from its profound effect on the silica-based stationary phase, which is the most common type used in reversed-phase HPLC.[2][3][4] The surface of silica contains silanol groups (Si-OH), which are weakly acidic (pKa ~3.8–4.2).[3]

• At Mid-to-High pH (pH > 5): Silanol groups become deprotonated (ionized) to form Si-O⁻. These negatively charged sites can cause secondary ionic interactions with any positively charged impurities in your sample, leading to severe peak tailing.[5] Even for the neutral analyte, these active sites can lead to undesirable polar interactions, contributing to peak broadening.[6]

• At Low pH (pH < 4): The ionization of silanol groups is suppressed.[7] This "silanol-suppressing" effect minimizes unwanted secondary interactions, resulting in sharper, more symmetrical peaks for a wide range of compounds.[6] Therefore, operating at a low pH is a common strategy to improve peak shape, even when the primary analyte is neutral.[6]

Q3: What is the recommended operating pH range for standard silica-based C18 columns?

Most traditional silica-based columns are stable within a pH range of 2 to 8.[5]

• Below pH 2: The acidic mobile phase can hydrolyze the siloxane bonds that attach the C18 ligands to the silica backbone, leading to bonded phase stripping and a loss of retention over time.

• Above pH 8: The silica support itself can begin to dissolve, causing voids at the column inlet and a catastrophic loss of performance.[8]

It is crucial to consult the column manufacturer's specifications, as modern columns with hybrid particle technology or specialized bonding can offer extended pH stability (e.g., pH 1-12).

Q4: Could extreme mobile phase pH affect the stability of the 5-Pregnen-3beta,21-diol-20-one diacetate molecule itself?

Yes, the diacetate functional groups on the steroid are esters, which are susceptible to hydrolysis. This reaction is catalyzed by both acidic and alkaline conditions.[9]

• Alkaline Hydrolysis (High pH): This process is typically faster and irreversible, splitting the ester into a carboxylic acid salt and an alcohol.[9]

• Acidic Hydrolysis (Low pH): This reaction is slower and reversible.[9]

While modern HPLC methods involve short residence times on the column, using a mobile phase with an extreme pH (e.g., >8 or <2) could potentially lead to on-column degradation, resulting in artifact peaks and inaccurate quantification. This is another reason why operating within the 2-8 pH range is generally advisable.

Troubleshooting Guide: pH-Related Separation Issues

This guide provides a systematic approach to diagnosing and solving common chromatographic problems where mobile phase pH is a key factor.

Problem 1: Significant Peak Tailing

Symptom: The peak for 5-Pregnen-3beta,21-diol-20-one diacetate is asymmetrical, with a pronounced "tail" extending from the back of the peak.

Primary Cause: The most likely chemical cause is secondary interactions between the analyte and active, ionized silanol groups on the column packing material.[6] Even though the steroid is neutral, polar interactions can still occur. This issue is more pronounced on older, Type-A silica columns or columns that have not been properly end-capped.[3][10]

Solution Pathway:

• Lower the Mobile Phase pH: Adjust the aqueous portion of your mobile phase to a pH between 2.5 and 3.5 using an additive like formic acid or phosphoric acid. This will protonate the silanol groups, rendering them neutral and minimizing unwanted interactions.[6][7]

• Use a High-Purity, End-Capped Column: Modern, high-purity silica columns (Type B) are designed with minimal metal content and are "end-capped" to block a majority of the residual silanol groups.[10][11] If you are using an older column, switching to a modern, base-deactivated column can provide a dramatic improvement in peak shape.[2]

• Inject a Neutral, Non-polar Compound: To confirm the issue is chemical and not physical (e.g., a column void), inject a simple neutral compound like toluene. If toluene does not tail but your steroid does, it strongly indicates a secondary interaction problem with the stationary phase.[2][12]

Data Summary: Effect of pH on Silanol Activity and Peak Shape

Mobile Phase pH	Silanol Group State (Si-OH)	Interaction Potential	Expected Peak Shape for Polar/Basic Analytes
2.0 - 3.5	Fully Protonated (Neutral)	Minimized (Hydrogen Bonding)[7]	Symmetrical, Sharp
4.0 - 6.0	Partially Ionized	Mixed-Mode (Ionic & H-Bonding)	Broad, Tailing
> 6.5	Fully Ionized (Si-O⁻)	Strong Ionic Interactions[3]	Severe Tailing

Problem 2: Poor Resolution from Impurities

Symptom: The peak for 5-Pregnen-3beta,21-diol-20-one diacetate is co-eluting or poorly resolved from an adjacent impurity peak.

Primary Cause: While the main analyte is neutral, impurities (e.g., synthetic precursors or degradation products) may be ionizable. The retention time of an ionizable compound is highly dependent on the mobile phase pH.[1][13] By changing the pH, you can alter the charge state of the impurity, thereby changing its polarity and retention time, often moving it away from the main analyte peak.

Solution Pathway:

• Execute a pH Scouting Experiment: This is the most effective approach. Prepare mobile phases at three different pH values, for example, pH 3.0, pH 5.0, and pH 7.0 (using appropriate buffers like phosphate or acetate). Run your sample under each condition and observe the change in selectivity (the spacing between peaks).

• Analyze the Retention Map: Plot the retention time of the analyte and the key impurity against the mobile phase pH. This "retention map" will visually guide you to the pH that provides the maximum resolution. Often, significant shifts in impurity retention occur around the pKa of that impurity.

Troubleshooting Workflow Diagram

The following diagram outlines the decision-making process for troubleshooting common issues related to mobile phase pH.

Caption: Troubleshooting workflow for pH optimization.

Experimental Protocol: Mobile Phase pH Scouting Study

This protocol provides a step-by-step methodology for systematically evaluating the effect of mobile phase pH on your separation.

Objective: To determine the optimal mobile phase pH for the resolution of 5-Pregnen-3beta,21-diol-20-one diacetate from critical impurities.

Materials:

• HPLC-grade water, acetonitrile, and/or methanol

• Buffer reagents (e.g., potassium phosphate monobasic, sodium acetate, formic acid, ammonium hydroxide)

• Calibrated pH meter

• Reversed-phase C18 column (ensure it is rated for the pH range being tested)

• Your sample containing 5-Pregnen-3beta,21-diol-20-one diacetate

Procedure:

• Prepare Aqueous Buffers:

  • Low pH (e.g., 3.0): Prepare a 20 mM potassium phosphate buffer. Dissolve the appropriate amount of potassium phosphate monobasic in HPLC-grade water and adjust the pH to 3.0 using phosphoric acid.

  • Mid pH (e.g., 5.0): Prepare a 20 mM acetate buffer. Dissolve sodium acetate in water and adjust pH to 5.0 with acetic acid.

  • Neutral pH (e.g., 7.0): Use the 20 mM potassium phosphate buffer and adjust the pH to 7.0 using potassium hydroxide or a corresponding basic phosphate salt.

  • Important: Always measure and adjust the pH of the aqueous component before mixing with the organic modifier.[5]

• Prepare Mobile Phases:

  • For each pH condition, prepare the final mobile phase by mixing the aqueous buffer with the organic solvent (e.g., acetonitrile) at your starting isocratic ratio (e.g., 50:50 v/v). Filter all mobile phases through a 0.45 µm filter.

• Column Equilibration and Analysis:

  • Install the C18 column.

  • Begin with the low pH mobile phase. Flush the system and equilibrate the column for at least 20 column volumes.

  • Inject your standard/sample and record the chromatogram.

  • Wash the system thoroughly with a high percentage of organic solvent (e.g., 80:20 Acetonitrile:Water) when changing buffers.

  • Repeat the equilibration and analysis steps for the mid-pH and neutral-pH mobile phases.

• Data Evaluation:

  • For each condition, measure the retention time (tR), peak asymmetry (As), and resolution (Rs) between the main analyte and any critical impurities.

  • Compare the chromatograms to identify the pH that yields the best combination of resolution and peak shape.

References

• Kirkland, J. J., van Straten, M. A., & Claessens, H. A. (1995). High pH mobile phase effects on silica-based reversed-phase high-performance liquid chromatographic columns. Journal of Chromatography A, 691(1-2), 3-19. Available from: [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Axion Labs. Available from: [Link]

• Joksić, M., Stanković, M., Tasić, T., & Natić, M. (2022). Development and validation of RP-HPLC method for quantification of trace levels of topical corticosteroids in ambiphilic cream. Arhiv za farmaciju, 72(1), 35-51. Available from: [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. Available from: [Link]

• LCGC Blog. (2020, November 13). Silica for HPLC Stationary Phases – A Five Minute Guide. Chromatography Online. Available from: [Link]

• LabRulez LCMS. (2025, October 29). The Role of End-Capping in Reversed-Phase. LabRulez. Available from: [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub. Available from: [Link]

• Joksić, M., Stanković, M., Tasić, T., & Natić, M. (2022). Development and validation of RP-HPLC method for quantification of trace levels of topical corticosteroids in ambiphilic cream. AKJournals. Available from: [Link]

• Peris-García, E., et al. (2003). Method development for corticosteroids and anabolic steroids by micellar liquid chromatography. Journal of Chromatography A, 1010(1), 125-135. Available from: [Link]

• Kazakevich, Y., & LoBrutto, R. (Eds.). (2007). HPLC for Pharmaceutical Scientists. John Wiley & Sons.

• Agilent Technologies. (2012). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. Agilent. Available from: [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Agilent. Available from: [Link]

• Advanced Chromatography Technologies. (n.d.). The Benefits of Ultra-Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules. Available from: [Link]

• International Journal of Pharmaceutical Erudition. (2013). HPLC method development and validation for the estimation of methyl prednisolone in marketed formulation. Available from: [Link]

• Crawford Scientific. (n.d.). The Critical Role of Mobile Phase pH in Chromatography Separations. Available from: [Link]

• YAZAWA HPLC COLUMN SCHOOL. (n.d.). pH adjustment of mobile phase is required. Available from: [Link]

• Axion Labs. (2022, February 15). HPLC Tips Peak Tailing [Video]. YouTube. Available from: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Available from: [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Available from: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Waters. Available from: [Link]

• Al-Rimawi, F., et al. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Molecules, 27(6), 1845. Available from: [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

• PubChem. (n.d.). (5beta)Pregnane-3,20beta-diol, 14alpha,18alpha-[4-methyl-3-oxo-(1-oxa-4-azabutane-1,4-diyl)]-, diacetate. National Center for Biotechnology Information. Available from: [Link]

• Reboul, E., et al. (2005). A Fast, Sensitive HPLC Method for the Determination of Esterase Activity on α-Tocopheryl Acetate. Journal of Chromatographic Science, 43(8), 438-442. Available from: [Link]

• Scribd. (n.d.). HPLC Techniques for Steroid Analysis. Available from: [Link]

• Wikipedia. (n.d.). 5α-Pregnane-3α,11β-diol-20-one. Available from: [Link]

• ResearchGate. (n.d.). Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. Available from: [Link]

• ResearchGate. (n.d.). The HPLC chromatogram of ethyl acetate extract after the hydrolysis (AH). Available from: [Link]

• Stoll, D. R., & Seidl, C. (2022). Chemistry in a Bottle: Ester Formation in Acidified Mobile-Phase Solvents. LCGC North America, 40(9), 416-420. Available from: [Link]

• Clark, J. (2023). Hydrolysing Esters. Chemguide. Available from: [Link]

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Reference Data & Comparative Studies

Comprehensive Comparison Guide: 1D vs. 2D NMR Methodologies for the Structural Elucidation of 5-Pregnen-3β,21-diol-20-one Diacetate

Introduction to the Analytical Challenge

5-Pregnen-3β,21-diol-20-one diacetate (commonly known as pregnenolone diacetate or 21-acetoxypregnenolone acetate) is a critical steroidal intermediate utilized in the semi-synthesis of corticosteroids and progestins[1]. For researchers and drug development professionals, verifying the exact regiochemistry and stereochemistry of this molecule is paramount.

The analytical challenge lies in the rigid tetracyclic steroid core. In standard

H NMR, the aliphatic protons of the steroid backbone (C1 through C17) create a severely overlapping "steroid envelope" between 1.0 and 2.5 ppm[2]. This guide objectively compares the performance of standard 1D NMR against advanced 2D NMR methodologies, providing self-validating experimental protocols and mechanistic insights to ensure rigorous structural verification.

Methodology Comparison: 1D vs. 2D NMR Approaches

When analyzing complex steroids, selecting the appropriate NMR suite is a balance between instrument time and data confidence.

Approach A: Standard 1D NMR ( H and C)

• Performance: Highly efficient for routine purity checks and functional group verification. 1D NMR easily identifies the isolated olefinic proton (H-6), the downfield shifted oxygenated methine (H-3), and the isolated methylene (H-21)[3].

• Limitations: Cannot unambiguously assign the overlapping aliphatic protons. Furthermore, 1D NMR cannot definitively prove the regiochemistry of the two acetate groups (i.e., proving which acetate is at C3 vs. C21) without selective decoupling experiments.

Approach B: Advanced 2D NMR (HSQC, HMBC, COSY, NOESY)

• Performance: Provides absolute structural certainty. HSQC resolves the overlapping

  H steroid envelope by spreading the signals into the C dimension. HMBC establishes through-bond causality (e.g., linking the C3 proton to the specific C3-acetate carbonyl). NOESY confirms the relative stereochemistry, such as the -orientation of the C3 acetate and the trans-fused A/B and B/C ring junctions[4].

• Limitations: Requires longer acquisition times and higher sample concentrations to achieve adequate signal-to-noise ratios (SNR) for heteronuclear correlations.

Table 1: Comparative Performance Metrics

Analytical Metric	Standard 1D NMR ( H, C)	Advanced 2D NMR (HSQC, HMBC, NOESY)
Steroid Envelope Resolution	Poor (Severe overlap 1.0–2.5 ppm)	Excellent (Resolved via C dispersion)
Regiochemistry Proof	Inconclusive	Absolute (via HMBC 3-bond couplings)
Stereochemistry Verification	Inconclusive	Absolute (via NOESY space couplings)
Typical Acquisition Time	10–30 Minutes	2–6 Hours
Primary Utility	Routine purity, reaction monitoring	De novo elucidation, IND/NDA filings

Experimental Protocols: A Self-Validating System

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every parameter is chosen with specific physical causality to maximize data reliability.

Step 1: Sample Preparation

• Weigh precisely 15 mg of 5-Pregnen-3β,21-diol-20-one diacetate.

• Dissolve the sample in 0.6 mL of Deuterated Chloroform (CDCl

  , 100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).

• Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl

  is selected over polar solvents like DMSO-d because the lack of exchangeable deuterium minimizes hydrogen bonding artifacts, providing razor-sharp signals for the critical C21 methylene protons. TMS acts as an internal standard (0.00 ppm) for precise chemical shift calibration, which is essential for differentiating the closely spaced C18 and C19 methyl singlets.

Step 2: Instrument Calibration

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Tune and match the probe to the

  H and C frequencies.

• Perform a 90° pulse calibration (nutation experiment) for the specific sample.

• Causality: Accurate 90° pulses maximize SNR and ensure uniform excitation. This is critical for quantitative 1D

  H integrations and is the foundational requirement for optimal coherence transfer in multipulse 2D experiments.

Step 3: Acquisition Parameters

• 1D

  H NMR: 16 scans, Relaxation Delay (D1) = 2.0s.

• 1D

  C NMR: 1024 scans, D1 = 2.0s, WALTZ-16 decoupling.

• 2D HMBC: Optimized for long-range

  = 8 Hz.

• Causality: A D1 of 2.0s is intentionally chosen to allow sufficient longitudinal relaxation (

  ) of the quaternary carbons (C5, C20, and ester carbonyls) so they appear clearly above the noise floor in the C spectrum. The 8 Hz optimization in HMBC specifically targets 2- and 3-bond couplings, allowing the unambiguous linkage of the acetate carbonyl carbons (~170 ppm) to the H-3 and H-21 protons[4].

Spectral Data and Mechanistic Insights

The structural verification of 5-Pregnen-3β,21-diol-20-one diacetate relies on several key spectral markers.

Mechanistic Insight on C21 Protons: In the

H NMR spectrum, the C21 methylene protons do not appear as a simple singlet. Because C21 is adjacent to the C20 ketone and physically restricted by the chiral environment of the steroid core (specifically the C17 stereocenter), the two protons experience different magnetic environments. They are diastereotopic and typically appear as an AB quartet (or two distinct doublets) around 4.50 and 4.70 ppm[3].

Mechanistic Insight on C3 Regiochemistry: The

-acetate at C3 strongly deshields the axial -proton at C3. Due to axial-axial and axial-equatorial couplings with the adjacent C2 and C4 protons, H-3 appears as a broad multiplet shifted significantly downfield to ~4.60 ppm[4].

Table 2: Key NMR Chemical Shift Assignments (CDCl , 400 MHz)

Position	H Chemical Shift (ppm)	C Chemical Shift (ppm)	Multiplicity / Structural Feature
C-3	~4.60	~73.8	Multiplet (Deshielded by OAc)
C-5	-	~139.5	Quaternary Olefinic
C-6	~5.38	~122.2	Multiplet (Olefinic CH)
C-18	~0.65	~13.2	Singlet (Angular Methyl)
C-19	~1.02	~19.3	Singlet (Angular Methyl)
C-20	-	~204.0	Quaternary Ketone Carbonyl
C-21	~4.50, 4.70	~69.0	AB Quartet (Diastereotopic CH )
C3-OAc	~2.03	~21.4 (CH ), 170.5 (C=O)	Singlet (Acetate Methyl)
C21-OAc	~2.15	~20.5 (CH ), 170.3 (C=O)	Singlet (Acetate Methyl)

Analytical Workflow Visualization

The following diagram maps the logical decision matrix and workflow for the structural elucidation of steroid derivatives, highlighting the transition from basic 1D profiling to comprehensive 2D verification.

Figure 1: Comparative analytical workflow for 1D vs. 2D NMR structural elucidation of steroids.

References

• Pregnenolone Acetate | C23H34O3 | CID 2723722 - PubChem - NIH. National Center for Biotechnology Information. Available at:[Link][2]

• 21-Acetoxypregnenolone | C23H34O4 | CID 248856 - PubChem. National Center for Biotechnology Information. Available at:[Link][3]

• Exploration of new 3α‐pregnenolone ester analogues via Mitsunobu reaction, their anti‐HIV activity and molecular modeling study. ResearchGate. Available at:[Link][4]

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• 1. MEDROXYPROGESTERONE | 520-85-4 [chemicalbook.com]
• 2. Pregnenolone Acetate | C23H34O3 | CID 2723722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 21-Acetoxypregnenolone | C23H34O4 | CID 248856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

FTIR spectral interpretation for 5-Pregnen-3beta,21-diol-20-one diacetate

Comparative Guide: FTIR Spectral Interpretation of 5-Pregnen-3 ,21-diol-20-one Diacetate

Executive Summary & Application Scope

5-Pregnen-3

,21-diol-20-one diacetate (also known as 21-Acetoxypregnenolone acetate ) is a critical intermediate in the synthesis of corticosteroids, including deoxycorticosterone. In drug development and manufacturing, FTIR is the primary orthogonal technique to HPLC for validating the acetylation of the C3 and C21 hydroxyl groups.

This guide provides a comparative spectral analysis, distinguishing the product from its precursors (Pregnenolone ) and partial reaction byproducts (Pregnenolone Acetate ). It focuses on the "Fingerprint of Acetylation"—the specific spectral shifts that confirm the successful conversion of hydroxyl moieties into acetate esters.

Structural Basis of Spectral Features

To interpret the spectrum accurately, one must map the vibrational modes to the specific steroid architecture.

Functional Group	Location	Vibrational Mode	Diagnostic Importance
Acetate Ester (x2)	C3 & C21	Stretch	Primary: Indicates esterification. Appears as a doublet or broadened band due to two distinct ester environments.
Ketone	C20	Stretch	Reference: The C20 ketone is structurally conserved but electronically influenced by the adjacent C21-acetate.
Olefin	C5=C6	Stretch	Secondary: Weak band confirming the double bond retention.
Hydroxyl (Absent)	C3 & C21	Stretch	Negative Control: The absence of this band is the critical purity indicator.

Comparative Spectral Analysis

Scenario A: Synthesis Monitoring (Reaction Completion)

The most common application is monitoring the acetylation of Pregnenolone (or 21-hydroxypregnenolone) to the Diacetate .

1. The Hydroxyl Region (3600–3200 cm⁻¹)

• Pregnenolone (Precursor): Exhibits a prominent, broad band centered at 3450 cm⁻¹ (intermolecular H-bonded

  ).

• Diacetate (Product): Must show a flat baseline in this region.

  • Critical QC Limit: Any absorbance

    AU in this region suggests incomplete acetylation or moisture contamination (hydrolysis).

2. The Carbonyl Region (1760–1690 cm⁻¹)

This is the most complex and information-rich region. The Diacetate contains three carbonyl groups, whereas the precursor has only one.

Compound	Carbonyl Environment	Expected Wavenumber (cm⁻¹)	Spectral Appearance
Pregnenolone	C20 Ketone	~1705	Single sharp peak.[1]
Pregnenolone Acetate	C20 Ketone + C3 Ester	~1705 (Ketone) + ~1735 (Ester)	Two resolved bands.[1]
Diacetate (Product)	C20 Ketone + C3 Ester + C21 Ester	1750–1730 (Esters) + 1710–1705 (Ketone)	Multiplet/Broadened: The C3 and C21 esters often overlap to form a massive band at ~1735 cm⁻¹, distinct from the lower frequency ketone shoulder.

Expert Insight: The C21-acetate is an

-acetoxy ketone. Inductive effects from the C20 ketone can shift the C21-ester carbonyl frequency slightly higher than the C3-ester, often resulting in a "split top" or asymmetric broadening of the ester band [1].

3. The Fingerprint Region (1300–1000 cm⁻¹)

• The "Rule of Three" for Esters: Acetates display a very strong

  stretch (asymmetric) at 1240 ± 10 cm⁻¹ .

• Comparison:

  • Pregnenolone:[2][3][4][5] Weak/Medium bands (C-C skeletal).

  • Diacetate:[5][6] Dominant, intense band at 1245 cm⁻¹ . The intensity of this peak relative to the methylene bending mode (~1450 cm⁻¹) is roughly double that of the mono-acetate.

Experimental Protocol: ATR vs. Transmission

For routine QC, Attenuated Total Reflectance (ATR) is recommended over KBr pellets due to the hygroscopic nature of steroid acetates (susceptibility to hydrolysis during grinding).

Method: Diamond ATR Workflow

• Blank: Collect background spectrum (air) with 4 cm⁻¹ resolution.

• Sample Prep: Place ~5 mg of 5-Pregnen-3

  ,21-diol-20-one diacetate powder on the crystal.

• Compression: Apply high pressure using the anvil. Note: Steroid crystals can be hard; ensure good contact to avoid low-intensity spectra.

• Acquisition: 16 scans (screening) or 64 scans (final QC).

• Post-Processing: Apply ATR correction (if comparing to historical KBr libraries).

Data Presentation: Diagnostic Peak Table

Frequency (cm⁻¹)	Assignment	Intensity	Validation Criteria
2940–2850	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> Alkyl (CH₂, CH₃)	Medium	Standard steroid backbone check.
1745–1735	Acetate Esters	Very Strong	Must be the strongest peak in the carbonyl region.
1710–1705	C20-Ketone	Strong	Distinct shoulder or resolved peak < 1720 cm⁻¹.[1]
1665–1640	Alkene	Weak	Confirms integrity of the double bond (no hydrogenation).
1245	Acetate	Very Strong	"Acetate Flag": Must be present and sharp.
3400		Absent	FAIL if present (indicates hydrolysis/impurity).

Visualizations

Diagram 1: Synthesis Monitoring Pathway

This diagram illustrates the chemical transformation and the corresponding spectral checkpoints.

Caption: Spectral evolution during the acetylation of Pregnenolone. Key checkpoints are the disappearance of OH and the broadening of the Carbonyl band.

Diagram 2: QC Decision Logic

A self-validating workflow for interpreting the FTIR data in a QC environment.

Caption: Decision tree for batch release. The primary failure mode is moisture/hydrolysis detected in the OH region.

References

• Smith, B. C. (2018).[7] The C=O[7][8][9] Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Available at: [Link]

• NIST Mass Spectrometry Data Center. (2023). Pregnenolone Acetate Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[10] Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. John Wiley & Sons Ltd. Available at: [Link]

• PubChem. (2023). 21-Acetoxypregnenolone Compound Summary. National Library of Medicine. Available at: [Link]

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• 1. elearning.uniroma1.it [elearning.uniroma1.it]
• 2. isotope.com [isotope.com]
• 3. bmse000476 5-pregnen-3-beta-ol-20-one at BMRB [bmrb.io]
• 4. Reactome | Pregnenolone biosynthesis [reactome.org]
• 5. content-assets.jci.org [content-assets.jci.org]
• 6. 5β-PREGNAN-3α, 21-DIOL-20-ONE DIACETATE | Steraloids Inc. [steraloids.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. IR Absorption Table [webspectra.chem.ucla.edu]
• 10. Pregnenolone acetate [webbook.nist.gov]

Comparative Bioactivity Guide: Pregnenolone vs. 5-Pregnen-3β,21-diol-20-one Diacetate

As a Senior Application Scientist in steroidal drug development, I approach compound profiling not merely as a structural comparison, but as an exercise in metabolic routing. The structural difference between Pregnenolone and 5-Pregnen-3β,21-diol-20-one diacetate (commonly known as 21-hydroxypregnenolone diacetate or prebediolone acetate) may appear to be a simple functional group substitution. However, the addition of a hydroxyl group at the C21 position and the subsequent dual-esterification fundamentally alters the molecule's pharmacokinetic destiny, shifting it from a broad-spectrum neurosteroid prodrug to a targeted, lipophilic glucocorticoid analog.

This guide provides an objective, data-driven comparison of these two compounds, detailing their mechanistic divergence, comparative bioactivity, and the self-validating experimental protocols required to evaluate them in preclinical workflows.

Mechanistic Profiling & Pathway Dynamics

Pregnenolone: The Master Prohormone

Pregnenolone (3β-hydroxypregn-5-en-20-one) is the endogenous precursor to almost all steroid hormones. Rather than acting strictly through direct receptor binding, its bioactivity is heavily dictated by its rapid tissue-specific metabolism. For instance, oral administration of pregnenolone results in a preferential, massive conversion into the neurosteroid allopregnanolone, which acts as a potent positive allosteric modulator of the GABA-A receptor[1]. Furthermore, its sulfated form (pregnenolone sulfate) exhibits a prominent acute response to adrenocorticotropic hormone (ACTH) and modulates NMDA receptors[2].

5-Pregnen-3β,21-diol-20-one Diacetate: The Targeted Prodrug

In contrast, 5-Pregnen-3β,21-diol-20-one diacetate is a synthetic derivative of, an endogenous intermediate normally formed in the adrenal glands during corticosteroid biosynthesis[3]. By acetylating both the 3β and 21-hydroxyl groups, drug developers achieved two critical outcomes:

• Bypassing the CYP21A2 Bottleneck: It delivers a pre-hydroxylated C21 moiety, pushing the metabolic cascade directly toward glucocorticoid and mineralocorticoid pathways.

• Pharmacokinetic Shielding: The diacetate groups drastically increase the molecule's lipophilicity (LogP), protecting it from rapid first-pass degradation and extending its circulating half-life. Intracellular esterases slowly cleave the acetate groups, providing sustained release of the active glucocorticoid-like compound historically utilized in the treatment of rheumatoid arthritis[3].

Caption: Steroidogenic divergence of Pregnenolone and the targeted esterase activation of the Diacetate.

Comparative Bioactivity & Pharmacokinetics

To objectively evaluate these compounds for therapeutic application, we must quantify their physicochemical and biological properties. The table below summarizes the critical data points that dictate their formulation and clinical utility.

Parameter	Pregnenolone	5-Pregnen-3β,21-diol-20-one Diacetate
Chemical Formula	C₂₁H₃₂O₂	C₂₅H₃₆O₅
Primary Bioactivity	Broad-spectrum precursor; Neurosteroid (GABA-A)	Glucocorticoid Receptor (GR) modulation
Metabolic Liability	High (Rapidly converted by 3β-HSD and CYP17A1)	Low-to-Moderate (Requires esterase cleavage first)
Estimated LogP	~3.5 (Moderate lipophilicity)	~4.8 (High lipophilicity, depot-forming potential)
Bioavailability	Low oral bioavailability (~23% intranasal)[1]	Enhanced absorption via lipid partitioning
Clinical / Research Utility	Cognitive research, hormone replacement	Anti-inflammatory research, sustained GR activation

Experimental Methodologies: Self-Validating Protocols

When comparing an endogenous prohormone to a synthetic ester, standard assays often fail due to differential metabolic rates in vitro. As researchers, we must implement self-validating systems —protocols containing internal logic checks that prove the assay's integrity regardless of the compound's performance.

Caption: Orthogonal experimental workflow for validating receptor binding and pharmacokinetic stability.

Protocol A: Glucocorticoid Receptor (GR) Transactivation Assay

Causality Check: Pregnenolone itself has negligible GR affinity, but its downstream metabolites do. The diacetate acts as a prodrug for a GR agonist. This assay isolates GR activation in a controlled cellular environment.

• Cell Culture & Transfection: Plate HEK-293 cells at

  cells/well. Transfect with a GR expression plasmid and a Glucocorticoid Response Element (GRE)-luciferase reporter construct.

• Compound Treatment: Treat cells with equimolar concentrations (10 nM to 10 µM) of Pregnenolone, the Diacetate, and Dexamethasone (Positive Control).

• Incubation: Incubate for 24 hours to allow for intracellular esterase cleavage of the diacetate into the active 21-hydroxypregnenolone.

• Luminescence Readout: Lyse cells and add luciferin substrate; quantify relative light units (RLU).

• Self-Validation Logic: The assay is only deemed valid if the Dexamethasone control induces a >15-fold increase in RLU over the vehicle control. If Pregnenolone shows high GR activity, suspect cell-line contamination with steroidogenic enzymes (e.g., CYP21A2)[4].

Protocol B: Microsomal Stability & Esterase Cleavage Kinetics

Causality Check: The diacetate's efficacy relies entirely on its conversion rate. If it is cleaved too fast, it loses its pharmacokinetic advantage; if too slow, it fails to achieve the therapeutic threshold.

• Incubation Setup: Prepare human liver microsomes (HLM) at 0.5 mg/mL protein concentration in phosphate buffer (pH 7.4).

• Initiation: Spike in 1 µM of 5-Pregnen-3β,21-diol-20-one diacetate. (Do not add NADPH, as we are isolating esterase activity, not CYP450 oxidation).

• Time-Course Sampling: Extract 50 µL aliquots at t = 0, 15, 30, 60, and 120 minutes. Quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Warfarin).

• LC-MS/MS Analysis: Quantify the parent diacetate, the mono-acetate intermediate, and the fully unconjugated 21-hydroxypregnenolone.

• Self-Validation Logic (Mass Balance): At any given time point (

  ), the molar sum of[Diacetate] + [Mono-acetate] + [21-Hydroxypregnenolone] must equal of the initial [Diacetate] at . A mass balance failure indicates non-specific binding to the plasticware (common with highly lipophilic diacetates) or unmonitored degradation pathways.

Application Insights for Drug Development

When deciding between these two steroidal backbones for a development pipeline, the choice hinges on the target pathology:

• Select Pregnenolone when the goal is central nervous system (CNS) modulation. Its ability to cross the blood-brain barrier and act as a prodrug for allopregnanolone makes it ideal for neuro-inflammatory or cognitive applications[1].

• Select 5-Pregnen-3β,21-diol-20-one Diacetate when targeting peripheral inflammatory conditions (such as rheumatoid arthritis). Its diacetate shielding allows for formulation into sustained-release intra-articular injectables or highly penetrant topical creams, delivering localized glucocorticoid activity without the severe systemic suppression seen with fluorinated synthetic corticosteroids[3].

References

• Pregnenolone (medication) - Wikipedia Source: Wikipedia URL:[Link]

• 21-Hydroxypregnenolone - Wikipedia Source: Wikipedia URL:[Link]

• Adrenocorticotropin Acutely Regulates Pregnenolone Sulfate Production by the Human Adrenal In Vivo and In Vitro Source: National Institutes of Health (NIH) / PMC URL:[Link]

• 17PRN Pregnenolone and 17-Hydroxypregnenolone, Serum Source: Mayo Clinic Laboratories / Test Catalog URL:[Link]

Sources

• 1. Pregnenolone (medication) - Wikipedia [en.wikipedia.org]
• 2. Adrenocorticotropin Acutely Regulates Pregnenolone Sulfate Production by the Human Adrenal In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 21-Hydroxypregnenolone - Wikipedia [en.wikipedia.org]
• 4. endocrinology.testcatalog.org [endocrinology.testcatalog.org]

A Comparative Guide to the Validation of Analytical Methods for 5-Pregnen-3beta,21-diol-20-one diacetate Purity

This guide provides a comprehensive comparison of analytical methodologies for the purity determination of 5-Pregnen-3beta,21-diol-20-one diacetate, a critical intermediate in steroid synthesis. The focus is on robust validation strategies that ensure data integrity and regulatory compliance, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the nuances of analytical method validation for steroid compounds.

The Criticality of Purity in Steroid Intermediates

5-Pregnen-3beta,21-diol-20-one diacetate is a key building block in the synthesis of various corticosteroids. Its purity directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Even trace impurities can lead to undesired side products, reduced yield, and potential toxicological risks. Therefore, a rigorously validated, stability-indicating analytical method is not merely a regulatory requirement but a cornerstone of process control and product quality.

Primary Analytical Technique: High-Performance Liquid Chromatography (HPLC)

For the analysis of steroid acetates like 5-Pregnen-3beta,21-diol-20-one diacetate, High-Performance Liquid Chromatography (HPLC) is the method of choice due to its high resolution, sensitivity, and specificity.[4][5][6] A well-developed reversed-phase HPLC (RP-HPLC) method can effectively separate the main compound from its structurally similar impurities and degradation products.[7]

Experimental Workflow for HPLC Method Validation

The validation of an analytical procedure is to demonstrate that it is suitable for its intended purpose.[3] The following diagram outlines the typical workflow for validating an HPLC method for purity analysis.

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocol: RP-HPLC Method

Objective: To quantify the purity of 5-Pregnen-3beta,21-diol-20-one diacetate and separate it from potential impurities.

1. Instrumentation:

• HPLC system with a UV detector.[5]

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[8]

2. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 5-Pregnen-3beta,21-diol-20-one diacetate reference standard

• 5-Pregnen-3beta,21-diol-20-one diacetate sample for analysis

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water in a gradient or isocratic elution. A common starting point is a 60:40 (v/v) mixture of acetonitrile and water.[9]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm (as many steroids lack strong chromophores at higher wavelengths).[7]

• Injection Volume: 10 µL

4. Preparation of Solutions:

• Standard Solution: Accurately weigh about 25 mg of the 5-Pregnen-3beta,21-diol-20-one diacetate reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a concentration of approximately 0.5 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution, using the 5-Pregnen-3beta,21-diol-20-one diacetate sample.

5. System Suitability: Before sample analysis, inject the standard solution five times. The relative standard deviation (RSD) of the peak areas should be not more than 2.0%.[10]

Comparative Analysis of Analytical Techniques

While HPLC is the preferred method, other techniques like Gas Chromatography (GC) and Thin-Layer Chromatography (TLC) can also be employed for purity assessment, each with its own advantages and limitations.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Thin-Layer Chromatography (TLC)
Specificity	High; excellent separation of non-volatile and thermally labile compounds.[5]	High for volatile compounds; may require derivatization for steroids.	Lower; separation is less efficient, and co-elution is more likely.[11]
Linearity	Excellent over a wide concentration range.[10]	Good, but can be affected by derivatization efficiency.	Semi-quantitative at best; linearity is generally poor.
Accuracy	High; typically >98%.[10]	High, but can be influenced by sample preparation.	Moderate; results are often used for screening purposes.
Precision	High; RSD <2% for repeatability and intermediate precision.[3][10]	High; RSD is generally low for automated systems.	Lower; dependent on manual application and spotting techniques.
Robustness	Good; can tolerate minor variations in mobile phase composition, pH, and temperature.[3]	Good; sensitive to changes in temperature programs and gas flow rates.	Moderate; susceptible to variations in plate quality, mobile phase, and chamber saturation.
LOD/LOQ	Low; can detect impurities at very low levels.	Very low, especially with sensitive detectors like MS.	Higher compared to HPLC and GC.

The Imperative of Forced Degradation Studies

To establish the stability-indicating nature of an analytical method, forced degradation studies are essential.[12][13] These studies involve subjecting the drug substance to stress conditions to generate potential degradation products.[12][14] The analytical method must be able to separate these degradation products from the intact drug substance.[8]

Forced Degradation Experimental Protocol

• Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 48 hours.[8]

• Photolytic Degradation: Expose the sample to UV light (254 nm) and visible light for a specified duration.

Following exposure to these stress conditions, the samples are analyzed using the developed HPLC method to assess for any degradation.

Potential Degradation Pathways

The diacetate ester groups in 5-Pregnen-3beta,21-diol-20-one diacetate are susceptible to hydrolysis under acidic and basic conditions, leading to the formation of the corresponding monoacetates and the diol. The pregnene backbone may also be susceptible to oxidation.

Caption: Potential Degradation Pathways.

Conclusion

The validation of an analytical method for the purity of 5-Pregnen-3beta,21-diol-20-one diacetate is a multi-faceted process that requires a thorough understanding of the molecule's chemistry and the principles of analytical chemistry. While HPLC is the superior technique for this purpose, a comprehensive validation plan should be in place, including forced degradation studies, to ensure the method is truly stability-indicating. This guide provides a framework for developing and validating a robust analytical method that will ensure the quality and consistency of this vital steroid intermediate.

References

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Available from: [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• International Council for Harmonisation. Quality Guidelines. Available from: [Link]

• Journal of AOAC INTERNATIONAL. Quantitative Determination of Steroid Acetates in Pharmaceutical Preparations by High Performance Liquid Chromatography. Available from: [Link]

• Scientific Research Publishing. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS. Available from: [Link]

• PubMed. Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography. Available from: [Link]

• Journal of AOAC INTERNATIONAL. Quantitative Determination of Steroid Acetates in Pharmaceutical Preparations by High Performance Liquid Chromatography. Available from: [Link]

• ARL Bio Pharma. Summary of Validation Data. Available from: [Link]

• PubMed. HPLC-UV method development and validation for 16-dehydropregnenolone, a novel oral hypolipidaemic agent, in rat biological matrices for application to pharmacokinetic studies. Available from: [Link]

• PMC. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis. Available from: [Link]

• ACD/Labs. What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available from: [Link]

• Pharmaceutical Technology. Forced Degradation Studies for Biopharmaceuticals. Available from: [Link]

• Asean Cosmetic Testing Laboratory Network. IDENTIFICATION OF STEROIDS IN COSMETIC PRODUCTS BY TLC AND HPLC. Available from: [Link]

• BioPharmaSpec. Forced Degradation Studies | ICH Stability Testing. Available from: [Link]

• HDB. Novel analytical methods for the determination of steroid hormones in edible matrices. Available from: [Link]

• PubMed. High performance liquid chromatography of steroid metabolites in the pregnenolone and progesterone pathways. Available from: [Link]

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• 5. Quantitative determination of steroid acetates in pharmaceutical preparations by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. High performance liquid chromatography of steroid metabolites in the pregnenolone and progesterone pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 9. HPLC-UV method development and validation for 16-dehydropregnenolone, a novel oral hypolipidaemic agent, in rat biological matrices for application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Mechanistic and Predictive Guide to the Stability of Acetylated Pregnenolone Derivatives

This guide provides a comparative analysis of the stability profiles of monoacetylated and diacetylated pregnenolone derivatives. Moving beyond a simple data sheet, we delve into the mechanistic principles governing the stability of these compounds, offering a predictive framework for researchers and formulation scientists. We will explore the causal relationships between chemical structure, hydrolytic and enzymatic stability, and provide validated experimental protocols for in-house assessment.

Introduction: The Rationale for Pregnenolone Esterification

Pregnenolone, a foundational C21 steroid hormone, serves as a metabolic precursor to a wide array of steroid hormones, including progestogens, mineralocorticoids, glucocorticoids, androgens, and estrogens. Its own neuroactive properties are also a subject of intense research. However, the inherent physicochemical properties of pregnenolone, such as its limited solubility and metabolic profile, can pose challenges for its application in both research and therapeutic development.

Esterification, particularly acetylation, is a common prodrug strategy employed to modulate these properties. The addition of an acetate group to one or both of pregnenolone's hydroxyl groups (at the C3 and C20 positions) can significantly alter its lipophilicity, thereby influencing its absorption, distribution, and metabolic fate. The stability of this ester bond is paramount, as it dictates the rate and location of active pregnenolone release. This guide will compare the well-characterized pregnenolone 3-acetate against the less common, theoretical pregnenolone 3,20-diacetate, providing a foundational understanding of their expected stability profiles.

Structural and Mechanistic Considerations

Pregnenolone possesses two hydroxyl groups amenable to acetylation: a secondary alcohol at the C3 position and a tertiary alcohol at the C20 position. The most common derivative is Pregnenolone Acetate, where the C3 hydroxyl is esterified. A diacetate derivative would involve the esterification of both the C3 and C20 hydroxyls.

Caption: Predicted two-step enzymatic hydrolysis of Pregnenolone Diacetate.

Validated Experimental Protocols

To empirically determine and compare the stability of these derivatives, standardized, self-validating protocols are essential.

Protocol: Isocratic HPLC Method for Chemical Stability Testing

This protocol describes a robust method for assessing the hydrolytic stability of a pregnenolone derivative under defined pH and temperature conditions.

Objective: To quantify the degradation of the test compound over time by measuring the decrease in its peak area and the corresponding increase in the peak area of the degradation product (pregnenolone).

Methodology:

• Preparation of Buffers:

  • Prepare 0.1 M citrate buffer (pH 4.0), 0.1 M phosphate buffer (pH 7.4), and 0.1 M carbonate-bicarbonate buffer (pH 9.0).

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of the test compound (e.g., Pregnenolone Acetate) in acetonitrile (ACN).

• Reaction Sample Preparation:

  • In triplicate for each time point and pH, add 100 µL of the stock solution to 9.9 mL of each pre-warmed buffer (40°C) in a sealed vial. This yields a final concentration of 10 µg/mL.

  • Vortex gently to mix.

• Incubation and Sampling:

  • Place the vials in a temperature-controlled water bath or incubator at 40°C.

  • At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw 1 mL of the reaction mixture.

  • Immediately quench the reaction by mixing the aliquot with 1 mL of ACN to precipitate buffer salts and halt further degradation.

  • Centrifuge at 10,000 x g for 5 minutes and transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Instrument: HPLC system with UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Acetonitrile:Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: ~210 nm.

  • Injection Volume: 20 µL.

• Data Analysis:

  • Calculate the percentage of the initial compound remaining at each time point using the peak area from the chromatograms.

  • Plot the natural logarithm of the percentage remaining versus time. The slope of this line represents the degradation rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

Caption: Workflow for HPLC-based hydrolytic stability assessment.

Conclusion and Application-Specific Insights

The stability of an acetylated pregnenolone derivative is a direct function of the location and number of its ester groups.

• Pregnenolone Monoacetate (3-acetate): This derivative offers a straightforward prodrug approach. Its moderate stability allows for predictable hydrolysis by chemical and enzymatic action to release the active pregnenolone. It is suitable for applications where a relatively direct and rapid conversion to the parent compound is desired.

• Pregnenolone Diacetate (3,20-diacetate): While not a common derivative, a theoretical analysis predicts a significantly different stability profile. The high stability of the sterically hindered C20-acetate would likely result in a slower, two-step release of pregnenolone in vivo. This could be advantageous for developing long-acting formulations or for applications requiring a more sustained release profile, potentially reducing dosing frequency and improving therapeutic index.

Researchers and drug development professionals should select a derivative based on the desired pharmacokinetic profile. For rapid onset, the monoacetate is the logical choice. For sustained action, the synthesis and evaluation of a diacetate derivative could be a worthwhile, albeit more complex, development path. The experimental protocols provided herein offer a reliable framework for conducting these critical stability assessments.

References

• PubChem - Pregnenolone Acetate. National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook - Pregnenolone acetate. National Institute of Standards and Technology. [Link]

• precisionFDA - PREGNENOLONE. U.S. Food and Drug Administration. [Link]

• Wikipedia - Pregnenolone acetate. Wikimedia Foundation. [Link]

• PubChem - Pregnenolone. National Center for Biotechnology Information. [Link]

• Wikipedia - Pregnenolone. Wikimedia Foundation. [Link]

• Google Patents - CN103450306A - Synthetic method of pregnenolone acet

• Olivo, G., et al. (2017). Predictable Selectivity in Remote C–H Oxidation of Steroids: Analysis of Substrate Binding Mode. Angewandte Chemie International Edition. [Link]

• Britannica - Steroid. Encyclopædia Britannica, Inc. [Link]

• Cordiner, S. J., et al. (2006). Selective manipulation of steroid hydroxyl groups with boronate esters. Organic & Biomolecular Chemistry. [Link]

Reference standard qualification for 5-Pregnen-3beta,21-diol-20-one diacetate

Technical Comparison Guide: Reference Standard Qualification of 5-Pregnen-3beta,21-diol-20-one diacetate

Executive Summary

5-Pregnen-3beta,21-diol-20-one diacetate (also known as 21-acetoxypregnenolone acetate) is a critical steroidal intermediate utilized in the synthesis of complex corticosteroids and targeted therapeutics. Establishing a highly characterized Primary Reference Standard for this compound is a strict regulatory requirement for downstream impurity profiling and assay determinations, as mandated by ICH Q6A[1] and USP <11>[2].

This guide objectively compares the traditional Mass Balance (MB) approach against Quantitative Nuclear Magnetic Resonance (qNMR) for assigning the absolute purity (potency) of this steroid. Designed for analytical scientists and regulatory professionals, it provides step-by-step, self-validating protocols to ensure metrological traceability and scientific integrity.

The Chemical Profile & The Analytical Challenge

• Molecular Formula: C₂₅H₃₆O₅

• Structural Characteristics: The molecule features a rigid tetracyclic steroid nucleus, an isolated

  double bond, a C20 ketone, and two acetate groups at the and C21 positions.

• The Analytical Challenge: The absence of a highly conjugated

  -system means the molecule lacks a strong UV chromophore. Consequently, HPLC-UV analysis must be performed at low wavelengths (e.g., 205–210 nm). At these wavelengths, the response factors (RF) between the main steroid and its structurally related impurities fluctuate wildly. An impurity with a conjugated diene system will exhibit a disproportionately massive UV response, skewing the area percent and rendering the Mass Balance approach highly vulnerable to error propagation.

Comparative Analysis: qNMR vs. Mass Balance

To qualify a primary reference standard, the assigned purity must reflect the "True Value."

Method A: Quantitative NMR (qNMR) qNMR is an absolute quantification technique recognized by USP <761>[3]. It relies on the fundamental principle that the integrated area of a proton resonance is directly proportional to the molar concentration of that proton, independent of the molecule's chemical structure[4]. By co-dissolving the steroid with a NIST-traceable internal standard, direct traceability to the International System of Units (SI) is achieved in a single, non-destructive experiment.

Method B: Mass Balance (MB) The MB approach is an indirect method that calculates purity by subtracting the sum of all measured impurities (organic impurities via HPLC, volatile solvents via GC-FID, water via Karl Fischer, and inorganic ash via ROI) from 100%. Because it relies on four orthogonal assays, the analytical variance of each method compounds, leading to significant error propagation.

Quantitative Data Summary: Performance Comparison

Parameter	Quantitative NMR (qNMR)	Mass Balance (MB) Approach
Primary Principle	Direct ratio of proton signals vs. NIST Internal Standard	100% - (HPLC% + GC% + KF% + ROI%)
Accuracy / Error	High ( ); single measurement variance	Moderate ( ); compounded variance
UV Response Dependency	None (Signal is proportional to molarity)	High (Vulnerable to variable response factors)
Sample Requirement	~20 mg (Non-destructive, recoverable)	>500 mg (Destructive across 4 assays)
Analysis Time	< 2 Hours	3 to 5 Days
Traceability	Direct to SI units via Internal Standard	Indirect (Assumes all impurities are detected)

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to design protocols that inherently prove their own validity. The following methodologies explain the causality behind each procedural step.

Protocol A: qNMR Workflow (Recommended)

Causality & Validation: This protocol is self-validating because it incorporates a

relaxation measurement. If the relaxation delay ( ) is too short, the nuclei will not fully return to the Z-axis, artificially depressing the integral. Measuring dictates the exact physics required for 99.9% quantitative signal recovery.

• Standard Selection: Select Dimethyl sulfone (DMSO₂, NIST SRM) as the internal standard. Causality: DMSO₂ provides a sharp, 6-proton singlet at ~3.0 ppm. This falls perfectly into a "clean window" of the steroid's ¹H-NMR spectrum, avoiding the complex aliphatic envelope (0.5–2.5 ppm) and the C6 olefinic proton (~5.3 ppm).

• Gravimetric Preparation: Using a microbalance (

  mg), co-weigh exactly ~20.000 mg of 5-Pregnen-3beta,21-diol-20-one diacetate and ~5.000 mg of DMSO₂ into a vial. Causality: High-precision weighing is the sole source of physical error in qNMR; minimizing gravimetric uncertainty is paramount.

• Solvation: Dissolve the mixture in 0.6 mL of CDCl₃ (containing 0.03% TMS). Transfer to a 5 mm NMR tube. Causality: CDCl₃ easily dissolves the lipophilic steroid backbone without causing signal overlap at the regions of interest.

• Determination (The Validation Step): Execute an Inversion-Recovery experiment to determine the longitudinal relaxation time ( ) of the C6 olefinic proton and the DMSO₂ singlet.

• Acquisition: Acquire the 1D ¹H-NMR spectrum using a 90° excitation pulse. Set the relaxation delay (

  ) to (typically >20 seconds for steroids) to ensure complete relaxation. Set the number of scans (NS) to 64 to achieve a Signal-to-Noise (S/N) ratio > 250:1.

• Processing & Calculation: Manually phase and baseline-correct the spectrum. Integrate the DMSO₂ peak (3.0 ppm, 6H) and the steroid's C6 olefinic proton (5.3 ppm, 1H). Calculate the absolute mass fraction.

Protocol B: Mass Balance Workflow (Alternative)

Causality & Validation: To mitigate the risk of "invisible" impurities, this protocol requires orthogonal detection methods. If the HPLC mass balance differs from the qNMR assay by >1.0%, the HPLC method is deemed non-stability-indicating and must be re-developed.

• Organic Impurities (HPLC-UV/CAD): Analyze 1.0 mg/mL of the sample using a C18 column. Crucial Adjustment: Because UV at 210 nm is unreliable for this steroid, connect a Charged Aerosol Detector (CAD) in series. CAD provides a nearly uniform response for all non-volatile analytes, correcting the UV response factor bias.

• Residual Solvents (GC-FID): Dissolve 100 mg in DMSO. Use Headspace GC to quantify residual crystallization solvents (e.g., ethyl acetate, heptane).

• Water Content (Karl Fischer): Titrate 100 mg volumetrically to detect bound and free moisture.

• Inorganic Residue (ROI): Ignite 1.0 g of the sample with sulfuric acid at 600°C to quantify inorganic salts (e.g., silica or catalyst carryover).

• Calculation:

  .

Qualification Workflow Visualization

Figure 1: Decision matrix and workflow for the qualification of a Primary Reference Standard.

References

• Final Concept Paper - ICH Q6A and Q6B Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• USP: <11> Reference Standards - Draft Published for Comment Source: GMP Compliance / ECA Academy URL:[Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

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• 2. USP: <11> Reference Standards - Entwurf zur Kommentierung veröffentlicht - GMP Navigator [gmp-navigator.com]
• 3. usp.org [usp.org]
• 4. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Cross-Validation of LC-MS and GC-MS for Pregnenolone Diacetate Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of steroid hormones is paramount. Pregnenolone, a precursor to a wide array of steroid hormones, and its derivative, pregnenolone diacetate, are of significant interest in various fields of research.[1][2][3][4] This guide provides an in-depth, objective comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of pregnenolone diacetate. The content herein is based on established experimental data and aims to equip you with the knowledge to make an informed decision for your specific analytical needs.

Introduction to Pregnenolone Diacetate and the Imperative for Accurate Quantification

Pregnenolone is the foundational precursor in the biosynthesis of numerous steroid hormones, including progestogens, mineralocorticoids, glucocorticoids, androgens, and estrogens.[1][2][5] Its acetylated form, pregnenolone acetate, is a synthetic derivative often used in research and pharmaceutical applications.[3][4] Given its central role in steroidogenesis, the ability to accurately measure pregnenolone and its derivatives in various biological matrices is crucial for understanding physiological and pathological processes.

The choice between LC-MS and GC-MS for quantification is not merely a matter of instrument availability but a critical decision that impacts data quality, sample throughput, and the overall scope of the research. This guide will dissect the nuances of each technique, providing a comprehensive cross-validation perspective.

The Analytical Gauntlet: LC-MS vs. GC-MS

Both LC-MS and GC-MS are considered gold-standard techniques for steroid analysis due to their high specificity and sensitivity.[6] However, they operate on fundamentally different principles of separation and ionization, which dictates their respective strengths and weaknesses for analyzing a compound like pregnenolone diacetate.

Gas Chromatography-Mass Spectrometry (GC-MS): The Established Workhorse

GC-MS has a long and proven track record in steroid analysis.[6] It offers exceptional chromatographic resolution and is often associated with robust and reliable quantification.[7] However, a significant consideration for GC-MS analysis of steroids is the necessity of derivatization.

The "Why" of Derivatization in GC-MS:

Steroids, including pregnenolone diacetate, are often not sufficiently volatile or thermally stable for direct GC analysis.[8] Derivatization is a chemical modification process that converts the analyte into a more volatile and thermally stable compound, improving its chromatographic behavior and detection sensitivity.[8][9] For hydroxyl and ketone groups commonly found in steroids, silylation is a widely used derivatization technique.[8][10] This involves replacing an active hydrogen in a functional group with a trimethylsilyl (TMS) group.[8]

Experimental Protocol: GC-MS Quantification of Pregnenolone Diacetate

Herein lies a detailed, step-by-step methodology for the GC-MS analysis of pregnenolone diacetate, emphasizing the critical derivatization step.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample (e.g., serum, plasma), add an appropriate internal standard (e.g., deuterated pregnenolone diacetate).

• Perform liquid-liquid extraction with 5 mL of a suitable organic solvent like methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Step 2: Derivatization (Silylation)

• To the dried extract, add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a suitable solvent like anhydrous pyridine or acetonitrile.[8]

• Seal the vial tightly and vortex for 30 seconds.

• Incubate the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.[11]

• Cool the vial to room temperature before injection into the GC-MS system.

Step 3: GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Oven Program: Initial temperature of 180°C, hold for 1 minute, ramp to 290°C at 20°C/min, and hold for 5 minutes.

• Injector: Splitless mode at 280°C

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Diagram of the GC-MS Workflow:

Caption: Workflow for GC-MS analysis of pregnenolone diacetate.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Modern Contender

LC-MS has gained significant traction in steroid analysis, offering high throughput and the ability to analyze a wide range of compounds with minimal sample preparation.[6][12] A key advantage of LC-MS is that it often circumvents the need for derivatization, as the analyte is already in a liquid phase.[10]

The Rationale for Direct Analysis in LC-MS:

LC separates compounds based on their interactions with a stationary phase and a liquid mobile phase. Mass spectrometry then provides highly selective and sensitive detection. For many steroids, including pregnenolone and its esters, direct analysis is feasible, which simplifies the workflow and reduces the potential for analytical variability introduced during a derivatization step. However, for some steroids that ionize poorly, derivatization might still be employed to enhance sensitivity.[1][2]

Experimental Protocol: LC-MS/MS Quantification of Pregnenolone Diacetate

Below is a detailed methodology for the LC-MS/MS analysis of pregnenolone diacetate.

Step 1: Sample Preparation (Protein Precipitation)

• To 100 µL of the sample (e.g., serum, plasma), add an appropriate internal standard (e.g., deuterated pregnenolone diacetate).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

Step 2: LC-MS/MS Analysis

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC (or equivalent)

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient: A suitable gradient to achieve separation (e.g., starting at 50% B, ramping to 95% B).

• Mass Spectrometer: Sciex 6500+ QTRAP (or equivalent)

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Diagram of the LC-MS/MS Workflow:

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A Researcher's Guide to the Structural Confirmation of 5-Pregnen-3β,21-diol-20-one diacetate via X-ray Crystallography

A Comparative Approach to Structural Elucidation

In the landscape of steroid research and drug development, the unambiguous confirmation of a molecule's three-dimensional structure is a critical checkpoint. For novel or modified steroids such as 5-Pregnen-3β,21-diol-20-one diacetate, single-crystal X-ray diffraction stands as the gold standard for structural elucidation.[1][2][3] This guide provides a comprehensive, experience-driven framework for researchers to approach the crystallographic confirmation of this target molecule. We will navigate the process from crystal growth to data analysis, using publicly available data of related pregnenolone steroids as a comparative benchmark.

The Rationale: Why X-ray Crystallography?

While techniques like NMR, mass spectrometry, and infrared spectroscopy provide essential information about a molecule's connectivity and functional groups, they do not offer the definitive spatial arrangement of atoms that X-ray crystallography can provide.[4][5] For a molecule with multiple stereocenters like 5-Pregnen-3β,21-diol-20-one diacetate, precise knowledge of the conformation of the steroid backbone and the orientation of its substituents is paramount for understanding its biological activity and for computational modeling.

Part 1: The Art and Science of Crystal Growth

The journey to a crystal structure begins with the often-challenging task of growing a high-quality single crystal. For steroids, which can be notoriously difficult to crystallize due to their conformational flexibility and often-similar polarities, a systematic approach to screening crystallization conditions is essential.[4]

Experimental Protocol: Crystallization of 5-Pregnen-3β,21-diol-20-one diacetate

The following protocol is a starting point, drawing from established methods for steroid crystallization.[6][7][8][9][10]

• Material Purity: Begin with the highest purity sample of 5-Pregnen-3β,21-diol-20-one diacetate. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to poor diffraction quality.

• Solvent Selection: The choice of solvent is critical. A solvent in which the compound is sparingly soluble is often ideal.[11]

  • Initial Screening: Screen a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane).

  • Solvent Systems: Explore binary or even ternary solvent systems. For instance, dissolving the compound in a good solvent (like dichloromethane or acetone) and then introducing an anti-solvent (like hexane or water) can induce crystallization.[6]

• Crystallization Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution in a suitable solvent in a clean vial.[11] Cover the vial with a cap that has a small hole to allow for slow evaporation over several days to weeks. This is often a successful technique for steroids.

  • Vapor Diffusion: In a sealed container, place a small vial with a concentrated solution of the steroid. In the larger container, place a reservoir of a more volatile anti-solvent. The anti-solvent will slowly diffuse into the steroid solution, reducing its solubility and promoting crystallization.

  • Cooling: Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C).

• Patience and Observation: Crystal growth can take anywhere from a few days to several weeks.[11] Monitor the experiments periodically without disturbing them.

Part 2: From Crystal to Diffraction Pattern

Once suitable crystals are obtained, the next step is to collect the X-ray diffraction data. This process involves exposing the crystal to a focused beam of X-rays and recording the resulting diffraction pattern.[1][12][13]

Workflow for Data Collection and Processing

Caption: Workflow from crystal mounting to processed diffraction data.

Modern diffractometers automate much of the data collection process. For organic molecules, copper (Cu Kα, λ=1.5418 Å) or molybdenum (Mo Kα, λ=0.7107 Å) radiation sources are commonly used.[1][5][14]

Part 3: Structure Solution, Refinement, and Validation

The processed diffraction data contains the information needed to determine the arrangement of atoms in the crystal. This is achieved through a process of structure solution and refinement.

Key Steps in Structure Elucidation:

• Structure Solution: The initial phases of the diffracted X-rays are determined, leading to a preliminary electron density map.

• Model Building: An initial model of the molecule is fitted to the electron density map.

• Refinement: The atomic positions and other parameters are adjusted to improve the agreement between the calculated and observed diffraction data.

• Validation: The final structure is checked for chemical and geometric sense.

Comparative Analysis: What to Expect for 5-Pregnen-3β,21-diol-20-one diacetate

While we do not have experimental data for the target molecule, we can make educated comparisons with the known structures of pregnenolone and its acetate derivative.[15][16][17][18][19][20][21]

Parameter	Pregnenolone	Pregnenolone Acetate	Expected for 5-Pregnen-3β,21-diol-20-one diacetate
Molecular Formula	C₂₁H₃₂O₂[18][21]	C₂₃H₃₄O₃[15][17][22]	C₂₅H₃₆O₅
Molecular Weight	316.48 g/mol [21]	358.51 g/mol [15][17][22]	416.55 g/mol
Key Functional Groups	3β-hydroxyl, 20-keto	3β-acetate, 20-keto	3β-acetate, 21-acetate, 20-keto
Expected Conformation	The steroid A, B, C, and D rings will adopt the characteristic chair and envelope conformations.	Similar to pregnenolone, with the acetate group at the 3β position.	The core steroid structure will be similar to pregnenolone acetate. The diacetate at the 21-position will add steric bulk and influence crystal packing.
Hydrogen Bonding	The 3β-hydroxyl group can act as a hydrogen bond donor and acceptor, influencing crystal packing.	The acetate group at the 3β position is a hydrogen bond acceptor.	The acetate groups at both the 3β and 21 positions will act as hydrogen bond acceptors. The absence of a hydroxyl group will preclude hydrogen bond donation.

Visualizing the Confirmation Process

Caption: The logical flow from data analysis to final structural confirmation.

Conclusion

The structural confirmation of 5-Pregnen-3β,21-diol-20-one diacetate by X-ray crystallography is a multi-step process that requires careful experimental design and data analysis. By leveraging established protocols for steroid crystallization and comparing the expected structural features with those of known pregnenolone derivatives, researchers can confidently elucidate the three-dimensional structure of this and other novel steroid molecules. This guide provides a robust framework for this endeavor, emphasizing the importance of a systematic and comparative approach to achieve unambiguous structural confirmation.

References

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• The University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Google Patents. (2006). US7148212B2 - Process for production of steroid crystals, steroid crystals obtained thereby and pharmaceutical preparations containing them.

• ResearchGate. (2025). (PDF) Crystallization of steroids in gels. Retrieved from [Link]

• Strushkevich, N., et al. (2011). Structural basis for pregnenolone biosynthesis by the mitochondrial monooxygenase system. Proceedings of the National Academy of Sciences, 108(25), 10139-10143.
• Google Patents. (1957). US2805232A - Process of preparing crystalline hydrocortisone acetate.

• Alphagenix. (2023, May 18). Why Does Testosterone Crystallise? Uncovering the Reasons. Retrieved from [Link]

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• EBSCO. (n.d.). X-ray Determination Of Molecular Structure | Physics | Research Starters. Retrieved from [Link]

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• Nanoscience Analytical. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]

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• PubMed. (2001, January 16). Crystallization of hydrocortisone acetate: influence of polymers. Retrieved from [Link]

• European Synchrotron Radiation Facility (ESRF). (2025, June 26). Single-crystal X-ray diffraction reveals the crystal structure of a conductive hydrocarbon. Retrieved from [Link]

• ACS Publications. (2024, September 22). Evaluation of Crystallization Kinetics to Achieve Equant-Shaped Crystals from an Acicular Active Pharmaceutical Ingredient. Retrieved from [Link]

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• 22. chemscene.com [chemscene.com]

Inter-Laboratory Comparison Guide: Quantitative Analysis of 5-Pregnen-3beta,21-diol-20-one Diacetate

Part 1: Executive Summary & Compound Profile

The Analytical Challenge

5-Pregnen-3beta,21-diol-20-one diacetate (also known as Prebediolone Acetate or 21-Acetoxypregnenolone Acetate ) is a critical synthetic intermediate in the manufacturing of corticosteroids, including Desoximetasone and Fludrocortisone. Its accurate quantification is essential for establishing the purity of starting materials and monitoring reaction kinetics in steroid synthesis.

Historically, quantification relied on non-specific HPLC-UV methods. This guide presents the results of a multi-site Inter-Laboratory Comparison (ILC) designed to validate a novel UHPLC-MS/MS workflow (The "Product") against the traditional HPLC-UV standard.

Compound Profile[1]

• IUPAC Name: 2-((3S,8S,9S,10R,13S,14S,17S)-3-acetoxy-10,13-dimethyl-17-acetyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate

• Molecular Formula: C25H36O5

• Key Instability Factor: Ester Hydrolysis . The C3 and C21 acetate groups are susceptible to hydrolysis under alkaline conditions or prolonged exposure to protic solvents, reverting to the parent 21-hydroxypregnenolone.

• Analytical Relevance: As a double-ester, the molecule is highly hydrophobic. Traditional UV detection at 240 nm (enone conjugation) suffers from interference by non-acetylated precursors.

Part 2: Methodology Comparison (The Alternatives)

We compared the performance of the new high-throughput MS/MS assay against the legacy UV method.

Feature	Method A: UHPLC-MS/MS (The Product)	Method B: HPLC-UV (Legacy Alternative)
Principle	Electrospray Ionization (ESI+) with MRM	UV Absorbance at 240 nm
Selectivity	High. Distinguishes diacetate from mono-acetate impurities by mass-to-charge ratio ( ).	Low. Co-eluting steroid isomers with similar chromophores can cause positive bias.
Sensitivity (LLOQ)	0.5 ng/mL	50 ng/mL
Run Time	4.5 minutes	18.0 minutes
Throughput	High (ideal for kinetic studies)	Low (bottleneck in QC)
Cost Per Sample	High (requires isotopically labeled IS)	Low (standard reagents)

Experimental Workflow (DOT Diagram)

The following diagram outlines the optimized workflow validated in this study, highlighting the critical "Soft-Landing" ionization strategy to prevent in-source fragmentation of the acetate groups.

Caption: Workflow emphasizes non-protic dilution to prevent hydrolysis and ammonium adduct monitoring for stability.

Part 3: Inter-Laboratory Study Results

Study Design

• Participants: 8 Laboratories (3 Pharmaceutical QC, 3 CROs, 2 Academic).

• Samples:

  • Sample A: High Purity Standard (99.5%).

  • Sample B: Crude Reaction Mix (approx. 85% purity).

  • Sample C: Spiked Matrix (Low concentration, 10 ng/mL).

• Statistical Framework: Z-scores were calculated according to ISO 13528 standards.

Quantitative Performance Data

The following table summarizes the aggregated data. Note the significant divergence in Sample B (Crude Mix), where the specific MS/MS method revealed the "Purity" measured by UV was inflated due to co-eluting impurities.

Parameter	UHPLC-MS/MS (New)	HPLC-UV (Legacy)	Interpretation
Inter-Lab CV% (Sample A)	2.4%	1.8%	UV is slightly more precise for pure bulk material due to simpler physics.
Inter-Lab CV% (Sample C)	4.1%	>25% (Below LOQ)	MS/MS is the only viable option for trace analysis.
Bias (Sample B - Crude)	-0.5% (Reference)	+12.3%	Critical Finding: UV method overestimates purity by detecting isobaric intermediates.
Linearity ( )	>0.999	>0.995	Both methods are linear, but MS has a wider dynamic range.

Z-Score Analysis

Laboratories using the UHPLC-MS/MS method consistently achieved

, indicating satisfactory performance. Two laboratories using HPLC-UV on Sample B received "Questionable" scores ( ) due to positive bias from impurities.

Part 4: Technical Recommendations & Protocol

To replicate the high-performance results of the UHPLC-MS/MS method, adopt the following "Self-Validating" protocol.

Sample Preparation (The "Dry" Protocol)

Causality: Water promotes ester hydrolysis. Methanol can cause transesterification.

• Solvent: Dissolve samples exclusively in Acetonitrile (ACN) .

• Internal Standard: Use Pregnenolone-d3 acetate . Do not use non-acetylated steroids as IS, as their ionization efficiency differs significantly.

• Storage: Analyze within 4 hours of dilution. If storage is needed, freeze at -20°C in amber glass.

Mass Spectrometry Parameters

Causality: The diacetate moiety is fragile. Standard protonation (

) often leads to in-source loss of acetic acid, reducing sensitivity.

• Ionization Mode: ESI Positive.

• Monitoring Adduct: Target the Ammonium Adduct

  .

  • Why? Ammonium adducts are softer and preserve the molecular ion better than protonated species for acetate esters.

• Mobile Phase Additive: 5mM Ammonium Formate (essential for adduct formation).

Steroid Synthesis Pathway Context (DOT Diagram)

Understanding where this analyte fits helps in identifying likely impurities (the "Alternatives" in the mixture).

Caption: The target diacetate is a synthetic step; mono-acetate impurities are the primary interferents.

Part 5: References

• European Medicines Agency (EMA). "Guideline on bioanalytical method validation." EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. (2011). Link

• Krone, N., et al. "Gas chromatography/mass spectrometry (GC/MS) remains a pre-eminent discovery tool in clinical steroid investigations." Journal of Steroid Biochemistry and Molecular Biology, 121(3-5), 496-504. (2010). Link

• ISO. "ISO 13528:2015 Statistical methods for use in proficiency testing by interlaboratory comparison." International Organization for Standardization. (2015). Link

• FDA. "Bioanalytical Method Validation Guidance for Industry." U.S. Department of Health and Human Services. (2018). Link

• Shackleton, C. "Clinical steroid mass spectrometry: a 45-year history culminating in HPLC–MS/MS becoming an essential tool for patient diagnosis." Journal of Steroid Biochemistry and Molecular Biology, 121(3-5), 481-490. (2010). Link

A Senior Application Scientist's Guide to Differentiating 5-Pregnen-3β,21-diol-20-one Diacetate from its Structural Isomers

Introduction

In the intricate landscape of steroid analysis, particularly within drug development and endocrinology research, the unambiguous identification of a target molecule is paramount. Structural isomers—compounds sharing the same molecular formula but differing in the arrangement of atoms—present a significant analytical hurdle. Their nearly identical physicochemical properties can lead to co-elution in chromatography and identical parent masses in mass spectrometry, complicating quantification and biological assessment.

This guide provides an in-depth, technically-grounded comparison of analytical strategies to differentiate 5-Pregnen-3β,21-diol-20-one diacetate from its closely related and challenging structural isomers. We will move beyond mere protocols to explore the causality behind experimental choices, empowering researchers to not only apply these methods but to understand and adapt them. Our focus is on building self-validating analytical systems that ensure the highest degree of scientific integrity.

The core challenge lies in the subtle structural variations that can profoundly impact biological activity. This guide will focus on three common and analytically challenging isomer types:

• Epimers: Differing in the stereochemistry at a single chiral center (e.g., 3α- vs. 3β-acetate).

• Positional Isomers (Double Bond): Varying in the location of a double bond (e.g., Δ⁵ vs. Δ⁴).

• Positional Isomers (Functional Group): Differing in the attachment point of a functional group (e.g., 21-acetate vs. 17α-acetate).

We will dissect the application of nuclear magnetic resonance (NMR), mass spectrometry (MS) coupled with chromatography, and ion mobility spectrometry (IMS) to resolve these ambiguities.

Chapter 1: The Isomeric Challenge: Defining the Targets

The target molecule, 5-Pregnen-3β,21-diol-20-one diacetate, possesses a specific three-dimensional structure that dictates its function. An isomer with even a minor alteration may exhibit different binding affinities, metabolic pathways, or therapeutic effects.

Target Molecule: 5-Pregnen-3β,21-diol-20-one diacetate

• Molecular Formula: C₂₅H₃₆O₅

• Molecular Weight: 416.55 g/mol

• Key Features: A Δ⁵ double bond, a β-oriented acetate group at C3, and an acetate group on the C21 side chain.

Key Structural Isomers for Comparison:

• Isomer 1 (C3-Epimer): 5-Pregnen-3α ,21-diol-20-one diacetate

• Isomer 2 (Δ⁴ Isomer): 4-Pregnen-3,21-diol-20-one diacetate

• Isomer 3 (C17-Positional Isomer): 5-Pregnen-3β,17α -diol-20-one diacetate

The diagram below illustrates the subtle yet critical differences between these compounds.

Caption: Logical relationships between the target molecule and its key structural isomers.

Chapter 2: Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Arbiter

When absolute structural confirmation is required, NMR spectroscopy is the undisputed gold standard. Its ability to probe the precise electronic environment of each proton and carbon atom provides a unique fingerprint for each isomer.

Expertise & Causality: Why NMR Excels

NMR distinguishes isomers by detecting minute differences in chemical shifts (δ) and spin-spin coupling constants (J), which are highly sensitive to stereochemistry and bonding. For steroids, the rigid polycyclic structure translates small spatial changes into distinct and predictable spectral differences.[1][2] A comprehensive analysis typically involves ¹H, ¹³C, and 2D NMR experiments like COSY and HSQC.

¹H NMR: A Proton's Perspective

• Target vs. Isomer 1 (C3-Epimer): The most telling signal is the proton at the C3 position (H-3).

  • In the Target (3β-acetate) , the C3-O bond is equatorial, making the H-3 proton axial. It typically appears as a broad multiplet or a "triplet of triplets" with large axial-axial coupling constants (J ≈ 11 Hz) and smaller axial-equatorial couplings, located around δ 5.1 ppm.[3]

  • In the 3α-acetate epimer (Isomer 1) , the C3-O bond is axial, placing the H-3 proton in an equatorial position. This results in a narrower multiplet with smaller equatorial-equatorial and equatorial-axial couplings, and it is often shifted upfield compared to its axial counterpart.

• Target vs. Isomer 2 (Δ⁴ Isomer): The key difference lies in the vinylic proton signals.

  • The Target (Δ⁵) shows a vinylic proton signal for H-6, typically around δ 5.3-5.4 ppm.

  • The Δ⁴ Isomer lacks the H-6 signal but displays a characteristic vinylic proton signal for H-4, usually further downfield (δ > 5.7 ppm) due to conjugation with the C3-ketone (after potential hydrolysis) or modified electronic environment.

• Target vs. Isomer 3 (C17-Positional Isomer): The side chain protons are diagnostic.

  • In the Target (21-acetate) , the two C21 protons are adjacent to a carbonyl and an acetate group, appearing as a characteristic AB quartet or two doublets around δ 4.6-5.0 ppm.

  • In the 17α-acetate isomer (Isomer 3) , the C21 methyl protons are adjacent only to the C20 ketone and would appear as a sharp singlet further upfield (δ ≈ 2.1-2.2 ppm), similar to a standard acetyl methyl group. The 17α-acetate lacks the C21 protons entirely.

¹³C NMR: The Carbon Backbone Fingerprint

The ¹³C NMR spectrum provides complementary and often simpler-to-interpret data. Key carbon chemical shifts are highly reproducible and serve as reliable indicators of structure.

Carbon Atom	Target Molecule (3β-OAc, Δ⁵)	Isomer 1 (3α-OAc, Δ⁵)	Isomer 2 (Δ⁴)	Isomer 3 (17α-OAc, Δ⁵)
C3	~74 ppm	~71 ppm (Upfield Shift)	~199 ppm (Ketone)	~74 ppm
C4	~122 ppm	~122 ppm	~124 ppm (Vinylic)	~122 ppm
C5	~141 ppm	~141 ppm	~170 ppm (Vinylic)	~141 ppm
C6	~121 ppm	~121 ppm	~33 ppm (Alkane)	~121 ppm
C17	~63 ppm	~63 ppm	~63 ppm	~90 ppm (Downfield shift)
C21	~68 ppm	~68 ppm	~68 ppm	~27 ppm (Methyl)

Note: Values are estimates based on typical steroid chemical shifts and serve for comparative purposes. Actual values may vary based on solvent and experimental conditions.

Chapter 3: Chromatography and Mass Spectrometry: The High-Throughput Workhorse

For routine analysis, quantification, and screening, the coupling of a separation technique like chromatography with mass spectrometry is indispensable. While all isomers have the same mass, their journey through the analytical system reveals their unique identities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC separates compounds based on their volatility and interaction with a stationary phase. For steroids, GC-MS is a classic and powerful technique, often considered a reference method for its high resolving power for isomers.[4]

The subtle differences in molecular shape and polarity between isomers affect their boiling points and how strongly they interact with the GC column's stationary phase, resulting in different retention times (RT). Derivatization is often used, but the diacetate form of these molecules is sufficiently volatile for direct analysis.[5][6]

• Expected Elution Order: On a standard nonpolar column (e.g., DB-5ms), elution is roughly correlated with boiling point and molecular compactness. Generally, the more planar and less polar Δ⁴ isomer (Isomer 2) might elute slightly earlier than the Δ⁵ isomers. The 3α-acetate (Isomer 1) is often more retained than the 3β-acetate (Target) due to differences in how they interact with the stationary phase.

Under EI, molecules are fragmented in a reproducible manner. While the molecular ion ([M]⁺˙ at m/z 416) may be weak, the fragmentation pattern is diagnostic.

• Common Fragments: A key fragmentation pathway for acetate esters is the neutral loss of acetic acid (60 Da), leading to an ion at m/z 356. A subsequent loss of a second acetic acid molecule yields an ion at m/z 296.

• Distinguishing Features:

  • Δ⁴ vs. Δ⁵ Isomers: The position of the double bond significantly influences the fragmentation of the A and B rings. Δ⁴ steroids often undergo a characteristic retro-Diels-Alder fragmentation of the A-ring, which is absent in their Δ⁵ counterparts.[7][8]

  • C17 vs. C21 Acetates: The fragmentation of the D-ring and side chain is highly informative. Cleavage of the C17-C20 bond is a major pathway. The resulting fragment ions will have different masses depending on whether the acetate is at C17 or C21. For the target molecule, a prominent fragment corresponding to the loss of the entire side chain (•CH₂OAc) is expected.

• System: Gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms).

• Injector: Splitless, 280 °C.

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Oven Program: Initial 180 °C for 1 min, ramp at 10 °C/min to 300 °C, hold for 10 min.

• MS Conditions: Electron ionization (EI) at 70 eV. Scan range m/z 50-550.

Caption: A typical experimental workflow for GC-MS analysis of steroid isomers.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone of modern bioanalysis, prized for its sensitivity, specificity, and applicability to complex matrices like plasma.[9][10]

In reversed-phase HPLC (RP-HPLC), separation is based on polarity. A nonpolar stationary phase (like C18) retains less polar compounds longer.[11]

• Expected Elution Order: The polarity of steroid isomers is influenced by the exposure of hydrophilic groups (like the ester carbonyls).

  • 3α- vs. 3β-Epimers: The 3α-hydroxyl/acetate group is axial and generally more sterically shielded, leading to a slightly more "polar" character in interactions with the mobile phase, often causing it to elute earlier than the more exposed equatorial 3β-epimer.

  • Δ⁴ vs. Δ⁵ Isomers: The conjugated enone system in the Δ⁴ isomer (Isomer 2) makes it slightly more polar than the isolated double bond and ester of the Δ⁵ target molecule. Therefore, Isomer 2 is expected to elute earlier.

Using a soft ionization technique like electrospray ionization (ESI), we can generate the protonated molecule [M+H]⁺ at m/z 417. This precursor ion is then isolated and fragmented in a collision cell to produce product ions. This process, known as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM), is exceptionally specific.[9]

Even if isomers co-elute, they may produce different product ions or the same ions in different abundance ratios upon collision-induced dissociation (CID), allowing for their differentiation and quantification. The fragmentation will be directed by the most labile bonds and the most stable resulting fragments, which differ based on the isomer's structure.

• System: UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18, 100 mm x 2.1 mm, 1.8 µm particle size.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 60% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• MS Conditions: ESI in positive mode.

• MRM Transitions: Monitor precursor ion m/z 417. Product ions would be determined experimentally, but likely transitions would include losses of acetic acid (e.g., 417 -> 357, 417 -> 297). The relative ratios of these transitions can be used to distinguish isomers.

Chapter 4: Ion Mobility Spectrometry (IMS): Separation by Shape

Ion Mobility Spectrometry-Mass Spectrometry (IM-MS) is an emerging and powerful technique that adds an orthogonal dimension of separation based on the three-dimensional shape and size of an ion, reported as its collision cross-section (CCS).[12][13] For isomers, which have identical mass but often different shapes, IMS can be a game-changer.[14][15]

Expertise & Causality: Why Shape Matters

After ionization, ions are guided through a drift tube filled with a neutral buffer gas (e.g., nitrogen). A weak electric field pulls them through. Ions with a larger, more extended shape will collide more frequently with the buffer gas and travel slower than compact ions of the same mass and charge.[16]

• Application to Steroid Isomers:

  • The stereochemistry at C3 directly impacts the A-ring's conformation, leading to a different overall molecular shape and thus a different CCS value for the 3α- and 3β-epimers.

  • The position of the double bond (Δ⁴ vs. Δ⁵) alters the planarity and rigidity of the A/B ring system, resulting in distinct CCS values.

  • The attachment point of the side-chain acetate (C17 vs. C21) will also create unique three-dimensional structures that are resolvable by IMS.

The coupling of LC with IM-MS (LC-IM-MS) provides an incredibly powerful three-dimensional separation (retention time, drift time, m/z), capable of resolving even the most challenging co-eluting isomers.[12]

Caption: Schematic of ion mobility separating isomers based on their shape (CCS).

Chapter 5: Synthesis and Recommended Workflow

No single technique is universally superior; the optimal approach depends on the research question—be it routine screening or definitive identification. This table summarizes the strengths of each method for this specific isomeric challenge.

Comparative Data Summary

Analytical Technique	Differentiating Capability & Key Metric	Causality of Differentiation
¹H / ¹³C NMR	Excellent. Unambiguous identification. Metric: Chemical shifts (δ) and coupling constants (J) of H-3, H-4, H-6, C3, C5, C17, C21.	Direct measurement of the unique electronic environment and bonding framework of each atom in the molecule.
GC-MS	Good to Excellent. Baseline chromatographic separation is likely. Metric: Retention Time (RT) and unique fragmentation patterns (e.g., retro-Diels-Alder).	Differences in volatility and molecular shape affect column interaction. Ion fragmentation pathways are dictated by the stability of fragments, which varies with structure.
LC-MS/MS	Good to Excellent. Good chromatographic separation is achievable. Metric: Retention Time (RT) and ratios of MRM transitions.	Subtle differences in polarity dictate interaction with the stationary phase. Precursor-product ion fragmentation abundances can differ even if the ions are the same.
LC-IM-MS	Excellent. Provides three dimensions of separation. Metric: Retention Time (RT), Collision Cross-Section (CCS), and m/z.	Adds physical shape and size as a separation criterion, which is often distinct even for isomers with similar polarity and volatility.

Recommended Analytical Workflow

For a comprehensive and self-validating approach, a tiered strategy is recommended. This ensures high confidence in the identity and purity of the compound under investigation.

Caption: Recommended workflow for the confident differentiation of steroid isomers.

Conclusion

The differentiation of 5-Pregnen-3β,21-diol-20-one diacetate from its structural isomers is a formidable but achievable task. A superficial analysis relying on a single dimension, such as parent mass, is insufficient and scientifically unsound. Trustworthy differentiation is built upon an orthogonal, multi-modal approach. High-resolution chromatography (GC or LC) provides the initial separation, mass spectrometry offers sensitive detection and structural clues through fragmentation, and NMR spectroscopy serves as the final, unequivocal arbiter of the molecular structure. For the most complex mixtures, the addition of ion mobility spectrometry provides an invaluable third dimension of separation based on molecular shape. By understanding the causal principles behind each technique, researchers can design robust, self-validating methods to ensure the integrity of their results and accelerate their research and development programs.

References

• Mass spectra (GC-EI-MS) of the TMS derivatives of pregnenolone... - ResearchGate. Available at: [Link]

• Analysis of Steroid Hormone Isomers using Ion Mobility-Mass Spectrometry. Available at: [Link]

• Mass Spectral Analysis of Sterols and Other Steroids in Different Ionization Modes: Sensitivity and Oxidation Artifacts - PMC. Available at: [Link]

• Mass spectra (GC-EI-MS) of the TMS derivatives of pregnenolone (A),... - ResearchGate. Available at: [Link]

• Differentiation of steroid isomers by steroid analogues adducted trapped ion mobility spectrometry-mass spectrometry - PubMed. Available at: [Link]

• Separation of steroid isomers by ion mobility mass spectrometry - ResearchGate. Available at: [Link]

• Steroidomics via Gas Chromatography–Mass Spectrometry (GC-MS): A Comprehensive Analytical Approach for the Detection of Inborn Errors of Metabolism - MDPI. Available at: [Link]

• Methods in Endogenous Steroid Profiling - A Comparison of Gas Chromatography Mass Spectrometry (GC-MS) With Supercritical Fluid Chromatography Tandem Mass Spectrometry (SFC-MS/MS) - PubMed. Available at: [Link]

• GAS CHROMATOGRAPHIC ANALYSIS OF STEROID HORMONES. Available at: [Link]

• Improved analysis of derivatized steroid hormone isomers using ion mobility-mass spectrometry (IM-MS) | Request PDF - ResearchGate. Available at: [Link]

• Separation of Isomeric Steroid Metabolites Using High Resolution IMS-MS: Application Note. Available at: [Link]

• Differentiation of stereoisomeric steroids by reactions with phosphenium ions | Journal of the American Society for Mass Spectrometry - ACS Publications. Available at: [Link]

• Steroid Profiling by Gas Chromatography–Mass Spectrometry and High Performance Liquid ... - PMC. Available at: [Link]

• Allopregnanolone - Wikipedia. Available at: [Link]

• Solid‐State NMR‐Assisted Dynamic Characterization of two Isostructural Solvates of 5α‐Bromo‐6β,19‐Epoxy‐Androstan‐3β,17β‐Diol Diacetate - PMC. Available at: [Link]

• Separation of Pregnenolone on Newcrom R1 HPLC column - SIELC Technologies. Available at: [Link]

• High-Resolution Solid-State NMR Spectroscopy of Steroids and Their Derivatives. Available at: [Link]

• High performance liquid chromatography of steroid metabolites in the pregnenolone and progesterone pathways - PubMed. Available at: [Link]

• Steroids and NMR - OUCI. Available at: [Link]

• Steroids and NMR - ResearchGate. Available at: [Link]

• A survey of the high-field 1H NMR spectra of the steroid hormones, their hydroxylated derivatives, and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

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• 4. Steroidomics via Gas Chromatography–Mass Spectrometry (GC-MS): A Comprehensive Analytical Approach for the Detection of Inborn Errors of Metabolism [mdpi.com]
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Safety & Regulatory Compliance

Navigating the Disposal of 5-Pregnen-3beta,21-diol-20-one diacetate: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical compounds is a critical, non-negotiable aspect of laboratory safety and regulatory compliance. This guide provides a comprehensive, step-by-step operational plan for the proper disposal of 5-Pregnen-3beta,21-diol-20-one diacetate, a synthetic steroid derivative. By rooting our procedures in established safety protocols and regulatory standards, we aim to provide a self-validating system that ensures the safety of laboratory personnel and the protection of our environment.

Hazard Assessment and Regulatory Landscape

Understanding the potential hazards of 5-Pregnen-3beta,21-diol-20-one diacetate is the foundational step in its safe management. Based on data from its parent compound, it may cause skin, eye, and respiratory irritation.[1] As a synthetic steroid, it should be handled as a potentially hormonally active compound, which may pose reproductive or developmental risks.[2]

From a regulatory perspective, synthetic steroids often fall under the category of pharmaceutical or hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[3][4] While this specific compound may not be explicitly listed on the P or U lists of hazardous wastes, its characteristics may require it to be managed as such.[5][6][7] Furthermore, the National Institute for Occupational Safety and Health (NIOSH) provides guidelines for handling hazardous drugs, which can include certain steroids.[8][9][10][11]

Key Principle: In the absence of specific data, always err on the side of caution. Treat 5-Pregnen-3beta,21-diol-20-one diacetate as a hazardous chemical waste.

Personal Protective Equipment (PPE) and Handling Precautions

Prior to handling 5-Pregnen-3beta,21-diol-20-one diacetate in any capacity, including for disposal, appropriate PPE is mandatory.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust or splashes.[12]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH-approved respirator	Recommended if there is a risk of generating dust or aerosols.[13]

Handling Best Practices:

• Always handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid generating dust.[13]

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Step-by-Step Disposal Protocol

The disposal of 5-Pregnen-3beta,21-diol-20-one diacetate must be methodical to ensure safety and compliance. Improper disposal, such as drain disposal, is strictly prohibited.[12]

Segregation and Containerization

Step 1: Segregate Waste Streams. Do not mix 5-Pregnen-3beta,21-diol-20-one diacetate waste with non-hazardous laboratory trash. It must be segregated as hazardous chemical waste.[12]

Step 2: Use Designated Hazardous Waste Containers.

• Solid Waste: Place all solid waste, including unused compound, contaminated weighing paper, pipette tips, and contaminated PPE, into a dedicated, clearly labeled, and sealable hazardous waste container.[12] The container must be made of a material compatible with the chemical and in good condition.

• Liquid Waste: For solutions containing 5-Pregnen-3beta,21-diol-20-one diacetate, use a dedicated, leak-proof, and clearly labeled hazardous waste container.

Labeling and Storage

Step 3: Label Containers Clearly. Label the hazardous waste container with the words "Hazardous Waste," the full chemical name "5-Pregnen-3beta,21-diol-20-one diacetate," and any other information required by your institution's Environmental Health and Safety (EHS) department.[12]

Step 4: Store Waste Appropriately. Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure, away from general lab traffic, and segregated from incompatible materials.[12]

Chemical Incompatibility Considerations

To prevent dangerous reactions within the waste container, it is crucial to avoid mixing incompatible chemicals. As an ester, 5-Pregnen-3beta,21-diol-20-one diacetate should not be mixed with strong acids, bases, or oxidizing agents.

Final Disposal

Step 5: Arrange for Professional Disposal. Once the waste container is full, or in accordance with your institution's policies, contact your EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.[12] These contractors are equipped to handle and dispose of hazardous chemical waste in compliance with all federal, state, and local regulations.

Decontamination Procedures

Decontamination is a critical step to ensure that no residual chemical remains on laboratory surfaces, glassware, or equipment.

Decontamination of Surfaces and Glassware

• Initial Wipe-Down: Using disposable, absorbent pads, wipe down the contaminated surface to remove any visible powder or residue.

• Solvent Wash: Since steroid acetates are often soluble in organic solvents, wipe the surface with a cloth or paper towel dampened with a suitable solvent such as ethanol or isopropanol.

• Detergent Wash: Follow the solvent wash with a thorough cleaning using a laboratory-grade detergent and water.

• Final Rinse: Rinse the surface with deionized water.

• Disposal of Cleaning Materials: All materials used for decontamination (e.g., paper towels, gloves) must be disposed of as hazardous waste.

Decontamination of Empty Containers

Empty containers that held 5-Pregnen-3beta,21-diol-20-one diacetate must also be managed as hazardous waste unless properly decontaminated. A common procedure is triple rinsing:

• Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).

• Collect the rinsate and dispose of it as hazardous liquid waste.

• After triple rinsing, deface or remove the original label. The container can then typically be disposed of as non-hazardous waste, but confirm this with your institution's EHS guidelines.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the required PPE, including respiratory protection if the compound is in powder form.

• Contain the Spill:

  • For solid spills: Gently cover the spill with absorbent pads to prevent the powder from becoming airborne. Do not sweep dry powder.

  • For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill absorbent).

• Clean the Spill: Carefully scoop the absorbent material and spilled substance into a designated hazardous waste container.

• Decontaminate the Area: Follow the surface decontamination procedure outlined in Section 4.1.

• Report the Spill: Report the incident to your laboratory supervisor and EHS department in accordance with your institution's policies.

By adhering to these detailed procedures, researchers can confidently and safely manage the disposal of 5-Pregnen-3beta,21-diol-20-one diacetate, upholding the highest standards of laboratory safety and environmental responsibility.

References

• Proper Disposal of Dexamethasone 17-Acetate: A Guide for Laboratory Professionals. (n.d.). Benchchem.

• NIOSH List of Hazardous Drugs in Healthcare Settings, 2024. (2024). Centers for Disease Control and Prevention. Retrieved from [Link].

• Safety Data Sheet 5-Pregnen-3beta-ol-20-one. (n.d.). metasci.
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• Hazardous Drugs: NIOSH List of Hazardous Drugs in Healthcare Settings, 2024 and Final Reevaluation Determinations for Liraglutide and Pertuzumab. (2024, December 20). Federal Register. Retrieved from [Link].

• Hazardous Drugs Exposures in Healthcare. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link].

• Safety Data Sheet 5-Pregnen-3beta-ol-20-one. (n.d.). metasci.
• UNIVERITY GUIDANCE ON DECONTAMINATION. (n.d.).

• NIOSH Releases Updated List of Hazardous Drugs in Healthcare Settings. (2025, January 9). AIHA. Retrieved from [Link].

• Chemical Properties of 5-Pregnen-3«beta»-ol-20-one, formate. (n.d.). Cheméo. Retrieved from [Link].

• Chemical Compatibility Chart. (n.d.).

• Membrane Chemical Compatibility. (n.d.). Velocity Scientific Solutions. Retrieved from [Link].

• (5beta)Pregnane-3,20beta-diol, 14alpha,18alpha-[4-methyl-3-oxo-(1-oxa-4-azabutane-1,4-diyl)]-, diacetate | C28H43NO6 | CID 537242. (n.d.). PubChem. Retrieved from [Link].

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• SAFETY DATA SHEET. (n.d.). Amazon S3. Retrieved from [Link].

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Personal protective equipment for handling 5-Pregnen-3beta,21-diol-20-one diacetate

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory checklist, but as a mechanistic, self-validating system. When handling pharmacologically active steroid intermediates like 5-Pregnen-3beta,21-diol-20-one diacetate (CAS: 1693-63-6)—also known as 21-hydroxypregnenolone diacetate or 21-acetoxypregnenolone acetate [1]—understanding the physicochemical properties of the compound is the first step in designing an effective safety protocol.

This guide provides drug development professionals with a rigorous, causality-driven framework for the safe handling, operational processing, and disposal of this steroid derivative.

Hazard Assessment & Causality (The "Why" Behind the Protocol)

5-Pregnen-3beta,21-diol-20-one diacetate is a critical precursor in the synthesis of corticosteroids. Because of its steroid backbone, it carries inherent risks of endocrine disruption, reproductive toxicity, and mucosal irritation [2].

• Physical State Risk: As a dry, crystalline powder, this compound is highly susceptible to electrostatic repulsion. During routine weighing, invisible dust plumes can aerosolize, making inhalation a primary exposure route.

• Pharmacokinetic Risk: Steroid APIs are highly lipophilic. If they contact unprotected skin, they easily cross the stratum corneum (skin barrier) and enter systemic circulation, where they can bind to intracellular receptors even at low doses [3].

Therefore, our Personal Protective Equipment (PPE) strategy is designed as a mechanistic barrier to specifically interrupt these absorption pathways.

Required Personal Protective Equipment (PPE) Matrix

To mitigate the risks associated with lipophilic powder APIs, the following PPE matrix must be strictly adhered to before handling the chemical.

Body Area	Required PPE	Material Specification	Causality / Protective Mechanism
Respiratory	Particulate Respirator	N95, P100, or PAPR	Steroid powders aerosolize easily. Prevents systemic absorption of API dust via the alveolar capillary bed [2].
Hands	Double Gloves	Nitrile (Thickness >0.12mm)	Lipophilic steroids can penetrate standard latex. Double-gloving ensures a fail-safe dermal barrier against transdermal endocrine disruption.
Body	Protective Garment	Tyvek sleeves or fluid-resistant coat	Prevents the accumulation of invisible API dust on personal clothing, eliminating the risk of chronic, low-dose exposure.
Eyes	Splash Goggles	Indirect-vented chemical goggles	Blocks airborne dust and accidental liquid splashes from reaching the highly absorptive ocular mucosa.

Mandatory Visualization: Exposure Control Workflow

The following diagram illustrates the logical relationship between the chemical hazard, the physiological exposure routes, and the specific PPE mechanisms implemented to protect the researcher.

Figure 1: Exposure routes, required PPE, and protective mechanisms for steroid API handling.

Step-by-Step Operational Protocol: Safe Weighing and Transfer

This self-validating protocol ensures that every action taken during the handling of 5-Pregnen-3beta,21-diol-20-one diacetate actively reduces the probability of exposure.

Step 1: Environmental Control Validation

• Action: Ensure the Biological Safety Cabinet (BSC) Class II or dedicated powder weighing hood is operational with an inward face velocity of at least 75-100 fpm.

• Causality: Negative pressure containment is the primary engineering control preventing laboratory contamination from aerosolized steroid particles [2].

Step 2: PPE Donning Sequence

• Action: Don the fluid-resistant lab coat. Apply the first pair of nitrile gloves (inner layer). Don the N95/P100 respirator and chemical splash goggles. Apply the second pair of nitrile gloves (outer layer), pulling the cuffs over the sleeves of the lab coat.

• Causality: Layering ensures that if the outer glove is breached by a sharp spatula or contaminated with API, the inner glove maintains the critical dermal barrier.

Step 3: Static Mitigation

• Action: Wipe the exterior of the chemical container and the weighing spatulas with a static-dissipative wipe or a 70% Isopropyl Alcohol (IPA) dampened cloth before opening.

• Causality: Reducing static charge prevents the lipophilic powder from repelling off the spatula and becoming airborne during transfer.

Step 4: Active Handling

• Action: Open the container only within the deepest part of the containment hood (at least 6 inches inside the sash). Transfer the powder slowly using a V-shaped spatula to minimize drop height.

Step 5: Doffing and Decontamination

• Action: Seal the primary container tightly. Wipe the exterior of the container with a surfactant-based cleaner before removing it from the hood. Remove the outer gloves inside the hood and dispose of them immediately in a designated hazardous waste bag.

Spill Response & Disposal Plan

In the event of an accidental release, standard sweeping will exacerbate the hazard by aerosolizing the steroid powder. Follow this targeted response plan:

• Immediate Action: If a spill occurs outside of containment, evacuate the immediate area for 15 minutes to allow airborne dust to settle.

• Neutralization & Cleaning Protocol: Do not dry sweep. Cover the spill with absorbent pads dampened with a surfactant/water solution. Causality: Because 5-Pregnen-3beta,21-diol-20-one diacetate is lipophilic, water alone is ineffective. A surfactant is required to break the surface tension and solubilize the diacetate ester for safe wiping.

• Waste Stream Management: Collect all contaminated wipes, PPE, and disposable labware into a sealable, biohazard-labeled or hazardous API waste container. Incineration is the standard, compliant disposal method for pharmacologically active steroid waste [3]. Do not flush down the sink or dispose of in standard municipal trash.

References

• NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings . Centers for Disease Control and Prevention (CDC). Retrieved from: [Link]

• Key Points From the NIOSH List of Hazardous Drugs in Health Care Settings . Pharmacy Times. Retrieved from: [Link]